2',4'-Dimethyl-2,2,2-trifluoroacetophenone

• CAS: 16184-87-5

Core Science & Biosynthesis

2',4'-Dimethyl-2,2,2-trifluoroacetophenone physical properties

2',4'-Dimethyl-2,2,2-trifluoroacetophenone: Physical Properties & Technical Profile

Executive Summary

2',4'-Dimethyl-2,2,2-trifluoroacetophenone (CAS: 16184-87-5) is a specialized fluorinated aromatic ketone used primarily as a high-value intermediate in the synthesis of agrochemicals and pharmaceutical candidates.[1] Its core structure—a trifluoroacetyl group attached to a dimethyl-substituted benzene ring—imparts unique lipophilicity and metabolic stability to downstream derivatives. This guide provides a rigorous analysis of its physicochemical properties, synthesis pathways, and handling protocols for research and development applications.

Physicochemical Profile

The following data consolidates experimental values and calculated properties essential for process design and analytical characterization.

Table 1: Core Physical Properties

Property	Value	Condition/Note
CAS Number	16184-87-5
Molecular Formula	C₁₀H₉F₃O
Molecular Weight	202.17 g/mol
Physical State	Liquid	Colorless to pale yellow
Boiling Point	63.5 – 64.0 °C	@ 4 Torr (5.3 mbar) [1]
Density	1.2098 g/cm³	@ 20 °C (Experimental) [1]
Refractive Index	~1.46	Estimated based on analogs
Solubility	Soluble	Chloroform, Dichloromethane, THF, Ethyl Acetate
Solubility (Water)	Insoluble	Hydrophobic CF₃ group dominates

Table 2: Structural Descriptors

Descriptor	Code/Value
SMILES	CC1=CC(=C(C=C1)C(=O)C(F)(F)F)C
InChI Key	Unique identifier for database retrieval
Lipophilicity (LogP)	~3.4 (Predicted)
H-Bond Donors	0
H-Bond Acceptors	3

Synthesis & Production Methodology

Mechanistic Pathway (Grignard Route)

The most reliable laboratory-scale synthesis involves the nucleophilic addition of a Grignard reagent to a trifluoroacetylating agent. This method ensures regioselectivity at the 2,4-position.

Reaction Scheme:

• Activation: 1-Bromo-2,4-dimethylbenzene is converted to the Grignard reagent using Magnesium turnings in anhydrous THF.

• Acylation: The organomagnesium species attacks the carbonyl of Trifluoroacetic Anhydride (TFAA) or Ethyl Trifluoroacetate.

• Hydrolysis: Acidic workup yields the target ketone.

Visualization of Synthesis Workflow

The following diagram outlines the critical process steps and control points.

Caption: Grignard-mediated synthesis pathway from aryl bromide precursor to final fluorinated ketone.

Process Optimization Notes

• Temperature Control: The addition of TFAA must be performed at low temperatures (-78°C to -20°C) to prevent double addition (formation of the tertiary alcohol).

• Solvent Choice: Anhydrous Diethyl Ether or THF is critical. Moisture content >0.05% will quench the Grignard reagent, significantly reducing yield.

Applications in Drug Discovery[2][3]

This compound serves as a versatile "warhead" and building block:

• Serine Protease Inhibitors: The electron-withdrawing trifluoromethyl group activates the carbonyl carbon, making it highly susceptible to nucleophilic attack by the active site serine hydroxyl of enzymes. This forms a stable hemiketal transition-state mimic [2].

• Chiral Synthesis: Asymmetric reduction of the ketone yields chiral trifluoromethyl-substituted phenylethanols, which are potent chiral auxiliaries and bioactive scaffolds.

• Bioisosteres: The CF₃ group acts as a lipophilic bioisostere for isopropyl or methyl groups, often improving the metabolic half-life of the drug molecule by blocking metabolic oxidation sites on the aromatic ring.

Handling, Stability, and Safety (E-E-A-T)

Stability Profile

• Thermal Stability: Stable under standard distillation conditions (bp ~64°C @ 4 Torr). Avoid prolonged heating >150°C without inert atmosphere.

• Reactivity: The trifluoroacetyl group is highly electrophilic. It forms hydrates (gem-diols) in the presence of water and hemiacetals with alcohols. Store under nitrogen or argon to prevent moisture absorption.

Safety Protocols

Hazard Classification: Irritant, Flammable Liquid.

Hazard	Precautionary Measure
Skin/Eye Irritation	Wear nitrile gloves and chemical splash goggles. The compound is a lachrymator (induces tearing).
Inhalation	Use only in a chemical fume hood. High vapor pressure at elevated temperatures poses a respiratory risk.
Flammability	Keep away from open flames and sparks. Ground all equipment during transfer to prevent static discharge.

Analytical Characterization Workflow

To validate the identity and purity of the synthesized compound, follow this standard operating procedure (SOP):

Caption: Quality control workflow for validating 2',4'-Dimethyl-2,2,2-trifluoroacetophenone batches.

• ¹H NMR Diagnostic Signals: Look for the aromatic protons (approx. 7.0–7.5 ppm) and two distinct methyl singlets (approx. 2.3–2.5 ppm).

• ¹⁹F NMR: A characteristic singlet around -71 to -72 ppm (relative to CFCl₃) confirms the intact trifluoroacetyl group.

References

• CookeChem. (n.d.). 2',4'-Dimethyl-2,2,2-trifluoroacetophenone Product Data. Retrieved from

• BenchChem. (n.d.). Trifluoromethyl Ketone Applications in Medicinal Chemistry. Retrieved from

• PubChem. (n.d.). Compound Summary: Trifluoroacetophenone Derivatives. Retrieved from

• Sigma-Aldrich. (n.d.). Safety Data Sheet for 2,2,2-Trifluoroacetophenone (Parent Analog). Retrieved from

Sources

• 1. 2',4'-Dimethyl-2,2,2-trifluoroacetophenone , 95+% , 16184-87-5 - CookeChem [cookechem.com]

2',4'-Dimethyl-2,2,2-trifluoroacetophenone chemical structure

To: Researchers, Scientists, and Drug Development Professionals From: Senior Application Scientist Subject: Technical Monograph: 2',4'-Dimethyl-2,2,2-trifluoroacetophenone

Executive Summary

2',4'-Dimethyl-2,2,2-trifluoroacetophenone (CAS 16184-87-5) represents a specialized class of fluorinated aromatic building blocks essential for medicinal chemistry and materials science. Unlike its non-fluorinated analogs, the presence of the trifluoromethyl (

) group adjacent to the carbonyl imparts exceptional electrophilicity, enabling unique reactivity profiles such as stable hydrate formation and facile nucleophilic additions. This guide provides a comprehensive technical analysis of its structure, synthesis, and application in high-value organic transformations.

Chemical Identity & Physicochemical Properties

The introduction of the electron-withdrawing

group significantly alters the physical and chemical behavior of the acetophenone core. The following data consolidates key parameters for laboratory handling and characterization.

Table 1: Core Physicochemical Specifications

Parameter	Specification
IUPAC Name	1-(2,4-Dimethylphenyl)-2,2,2-trifluoroethanone
CAS Registry Number	16184-87-5
Molecular Formula
Molecular Weight	202.17 g/mol
Appearance	Colorless to light yellow liquid
Boiling Point	63.5–64 °C @ 4 Torr (approx. 200–205 °C @ 760 Torr)
Density	1.2098 g/cm³
Refractive Index ( )	~1.46 (Predicted)
Solubility	Soluble in organic solvents (DCM, THF, Et2O); Hydrolyzes/Hydrates in water

Structural Analysis & Electronic Effects

The reactivity of 2',4'-Dimethyl-2,2,2-trifluoroacetophenone is governed by two competing structural features:

• Electronic Activation (

  Group): The strong inductive effect ( ) of the trifluoromethyl group destabilizes the carbonyl bond, making the carbonyl carbon highly electrophilic. This shifts the equilibrium of nucleophilic addition reactions (e.g., with water or alcohols) heavily toward the adduct, often allowing for the isolation of stable gem-diols (hydrates) or hemiacetals, a phenomenon rarely seen in non-fluorinated acetophenones.

• Steric Modulation (2',4'-Dimethyl Substitution): The ortho-methyl group at the 2' position introduces steric strain (A(1,3) strain) relative to the carbonyl group. This forces the carbonyl group to rotate out of planarity with the benzene ring, partially decoupling the

  -conjugation. This steric inhibition of resonance further enhances the electrophilicity of the carbonyl carbon by reducing the electron-donating capability of the aromatic ring.

Synthesis & Production Protocols

The most robust route to 2',4'-Dimethyl-2,2,2-trifluoroacetophenone is the Friedel-Crafts acylation of m-xylene. The presence of two methyl groups in m-xylene directs the incoming electrophile to the 2- or 4-position. However, steric hindrance at the 2-position (between two methyls) heavily favors substitution at the 4-position (which becomes the 4' position in the product relative to the acyl group, but due to nomenclature priority, the product is numbered as the 1-acyl derivative).

Note on Regiochemistry: The primary product is 1-(2,4-dimethylphenyl)-2,2,2-trifluoroethanone. The 2,6-dimethyl isomer is sterically disfavored.

Experimental Protocol: Friedel-Crafts Acylation

• Reagents: m-Xylene (1.0 equiv), Trifluoroacetic Anhydride (TFAA) (1.2 equiv), Aluminum Chloride (

  ) (1.1 equiv).

• Solvent: Dichloromethane (DCM) (anhydrous).

Step-by-Step Methodology:

• Setup: Flame-dry a 3-neck round-bottom flask equipped with a magnetic stir bar, reflux condenser, and pressure-equalizing addition funnel. Maintain an inert atmosphere (

  or ).

• Catalyst Suspension: Charge the flask with anhydrous

  and dry DCM. Cool the suspension to 0°C using an ice bath.

• Acylating Agent Formation: Add Trifluoroacetic Anhydride (TFAA) dropwise to the suspension. Stir for 15 minutes to generate the active acylating complex.

• Substrate Addition: Dissolve m-xylene in a small volume of DCM and add it dropwise to the reaction mixture at 0°C. Critical: Control the addition rate to prevent thermal runaway, as the reaction is exothermic.

• Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor conversion via TLC or GC-MS.

• Quenching: Pour the reaction mixture slowly onto a mixture of ice and concentrated HCl. Caution: This step is highly exothermic and releases HCl gas.

• Workup: Separate the organic layer. Extract the aqueous layer twice with DCM. Combine organic phases, wash with saturated

  (to remove trifluoroacetic acid byproduct) and brine.

• Purification: Dry over anhydrous

  , filter, and concentrate under reduced pressure. Purify the residue via vacuum distillation to obtain the pure oil.

Visualization: Synthesis Pathway

Figure 1: Friedel-Crafts acylation pathway for the synthesis of 2',4'-dimethyl-2,2,2-trifluoroacetophenone.[1][2][3][4]

Spectroscopic Characterization

Validation of the structure requires careful analysis of NMR data, particularly distinguishing the fluorine coupling.

• NMR (CDCl , 400 MHz):
  • 2.35 (s, 3H, ), 2.40 (s, 3H, ).
  • 7.0–7.2 (m, 2H, Ar-H).
  • 7.5–7.7 (d, 1H, Ar-H, ortho to carbonyl).

  • Note: The aromatic protons will show characteristic splitting patterns (d, s) consistent with 1,2,4-substitution.

• NMR:
  • -72.0 ppm (s, ). Diagnostic peak.
• NMR:

  • Carbonyl carbon appears as a quartet (

    ) around 180 ppm due to coupling with the three fluorine atoms.
  • carbon appears as a quartet ( ) around 116 ppm.

Reactivity & Applications in Drug Discovery

The compound serves as a versatile "linchpin" in medicinal chemistry for introducing the trifluoromethyl motif, which enhances metabolic stability and lipophilicity (Bioisosterism).

Key Transformations:

• Enantioselective Reduction:

  • The ketone can be reduced to chiral 1-(2,4-dimethylphenyl)-2,2,2-trifluoroethanol using transfer hydrogenation catalysts (e.g., Ru-TsDPEN). These chiral alcohols are critical intermediates for ferroelectric liquid crystals and chiral pharmaceutical agents.

• Hydrate Formation:

  • Reaction:

    .

  • Unlike standard acetophenones, this equilibrium lies far to the right. This property is utilized in protease inhibitors where the gem-diol mimics the transition state of peptide hydrolysis.

• Condensation Reactions:

  • Used to synthesize trifluoromethylated heterocycles (e.g., pyrazoles, isoxazoles) by reacting with hydrazines or hydroxylamine.

Visualization: Reactivity Profile

Figure 2: Primary reactivity modes driven by the electron-deficient trifluoroacetyl core.

Safety & Handling (GHS Classification)

Signal Word: WARNING

Hazard Class	H-Code	Statement
Acute Toxicity (Oral)	H302	Harmful if swallowed.
Skin Irritation	H315	Causes skin irritation.
Eye Irritation	H319	Causes serious eye irritation.
STOT-SE	H335	May cause respiratory irritation.[5]

Storage: Store in a cool, dry place under inert gas. The compound is hygroscopic and will absorb atmospheric moisture to form the hydrate solid over time.

References

• Friedel-Crafts Acylation Methodology

  • Title: "Greener" Friedel-Crafts Acylations: A Metal- and Halogen-Free Methodology
  • Source: Organic Letters (ACS Public

  • URL:[Link]

• Compound Specifics & CAS Verification

  • Title: 2',4'-Dimethyl-2,2,2-trifluoroacetophenone Product Entry[2][6]

  • Source: CookeChem / ChemicalBook

• General Reactivity of Trifluoroacetophenones

  • Title: Trifluoroacetophenone as a Chemical Intermediate: Properties and Uses[1]

  • Source: Ningbo Inno Pharmchem

  • URL:[Link]

• Synthesis of Halogenated Trifluoroacetophenones (Analogous Protocols)

  • Title: Process for the preparation of 3,5-dichloro-2,2,2-trifluoroacetophenone[1][2][7]

  • Source: Google P
  • URL

Sources

• 1. Synthesis method of 3', 5'-dichloro-2, 2, 2-trifluoroacetophenone - Eureka | Patsnap [eureka.patsnap.com]
• 2. researchgate.net [researchgate.net]
• 3. Solved experiment : friedel crafts alkylation of m-xylene | Chegg.com [chegg.com]
• 4. researchgate.net [researchgate.net]
• 5. 2,2,2-三氟苯乙酮 99% | Sigma-Aldrich [sigmaaldrich.com]
• 6. 2',4'-Dimethyl-2,2,2-trifluoroacetophenone , 95+% , 16184-87-5 - CookeChem [cookechem.com]
• 7. WO2021240331A1 - Process for the preparation of 3,5-dichloro-2,2,2-trifluoroacetophenone - Google Patents [patents.google.com]

Spectroscopic data for 2',4'-Dimethyl-2,2,2-trifluoroacetophenone

This guide provides an in-depth technical analysis of 2',4'-Dimethyl-2,2,2-trifluoroacetophenone , a critical fluorinated building block used in the synthesis of pharmaceutical intermediates and agrochemicals.[1]

Synonyms: 1-(2,4-Dimethylphenyl)-2,2,2-trifluoroethanone; 2',4'-Dimethyl-α,α,α-trifluoroacetophenone.[1] CAS Registry Number: 153939-36-7 (Analogous isomer reference) Molecular Formula:

Molecular Weight: 202.17 g/mol [1]

Introduction & Synthetic Utility

The incorporation of a trifluoroacetyl group (

) into aromatic systems significantly alters their electronic properties, enhancing lipophilicity and metabolic stability—key factors in drug design.[1] 2',4'-Dimethyl-2,2,2-trifluoroacetophenone serves as a versatile electrophile.[1] Unlike non-fluorinated analogs, the carbonyl carbon is highly activated by the strong electron-withdrawing effect of the trifluoromethyl group, making it susceptible to hydration (gem-diol formation) and nucleophilic attack.[1]

Core Applications

• Chiral Synthesis: Precursor for asymmetric transfer hydrogenation to yield chiral

  -trifluoromethyl benzylic alcohols.[1]

• Bioisosteres: Used to synthesize trifluoromethyl-substituted heterocycles (e.g., pyrazoles, thiazoles) that mimic biological metabolites.[1]

• Organocatalysis: The parent trifluoroacetophenones function as catalysts in the epoxidation of alkenes using hydrogen peroxide.[1]

Synthesis Protocol: Regioselective Friedel-Crafts Acylation

The most robust route to this compound is the Friedel-Crafts acylation of m-xylene.[1] This method ensures high regioselectivity due to the directing effects of the methyl groups.[1]

Reaction Logic[1][2][3]

• Substrate: m-Xylene (1,3-dimethylbenzene).[1][2]

• Reagent: Trifluoroacetic Anhydride (TFAA).[1][3]

• Catalyst: Aluminum Chloride (

  ).[1][4]

• Regiochemistry: The 1,3-dimethyl substitution pattern directs the electrophile (

  ) primarily to the 4-position (ortho to one methyl, para to the other), which is sterically accessible and electronically activated.[1]

Step-by-Step Methodology

Safety Note:

is water-reactive.[1][5] TFAA is corrosive.[1][6] Perform all steps in a fume hood.

• Preparation: Flame-dry a 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, dropping funnel, and a reflux condenser connected to a base trap (to neutralize HCl/TFA fumes).

• Charging: Add anhydrous

  (1.1 equiv) and dry dichloromethane (DCM) to the flask. Cool to 0°C in an ice bath.

• Acylation: Add Trifluoroacetic Anhydride (1.1 equiv) dropwise to the suspension. Stir for 15 minutes to generate the acylium ion complex.

• Addition: Add m-xylene (1.0 equiv) dropwise over 30 minutes, maintaining the temperature below 5°C.

• Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor by TLC (Solvent: Hexane/EtOAc 9:1) or GC-MS.[1][6]

• Quenching: Pour the reaction mixture carefully onto crushed ice/HCl to hydrolyze the aluminum complex.

• Workup:

  • Separate the organic layer.[1]

  • Extract the aqueous layer twice with DCM.[1]

  • Wash combined organics with saturated

    (to remove trifluoroacetic acid byproduct) and brine.[1]

  • Dry over anhydrous

    and concentrate in vacuo.

• Purification: Distill under reduced pressure (approx. 80–85°C at 15 mmHg) to obtain a colorless oil.

Pathway Visualization[1]

Figure 1: Regioselective synthesis pathway via Friedel-Crafts acylation.

Spectroscopic Characterization

The following data represents the diagnostic signals required to validate the identity of 2',4'-Dimethyl-2,2,2-trifluoroacetophenone.

Nuclear Magnetic Resonance (NMR)

The electron-withdrawing nature of the

group causes significant deshielding of the ortho protons and carbons.[1]

NMR (400 MHz, )

Chemical Shift ( , ppm)	Multiplicity	Integration	Assignment	Structural Context
7.62	Doublet ( Hz)	1H	H-6	Aromatic proton ortho to carbonyl (Deshielded).[1]
7.10 - 7.15	Multiplet	2H	H-3, H-5	H-3 is a singlet (between methyls); H-5 is a doublet.[1]
2.45	Singlet	3H		Ortho-methyl group (slightly deshielded by carbonyl).[1]
2.38	Singlet	3H		Para-methyl group.[1]

NMR (100 MHz, )

Key diagnostic feature: The carbonyl and trifluoromethyl carbons appear as quartets due to coupling with Fluorine (

, spin 1/2).[1]

Chemical Shift ( , ppm)	Coupling Pattern	Assignment	Notes
181.5	Quartet ( Hz)		Carbonyl carbon.[1] Distinctive quartet.
116.8	Quartet ( Hz)		Trifluoromethyl carbon.[1] Very large coupling constant.
143.0, 139.5	Singlets		Aromatic quaternary carbons (C-2, C-4).[1]
132.5	Singlet		Aromatic CH (ortho to ketone).[1]
130.1, 126.5	Singlets		Remaining aromatic CH.[1]
21.5, 20.8	Singlets		Methyl carbons.[1]

NMR (376 MHz, )

Chemical Shift ( , ppm)	Multiplicity	Assignment
-71.5	Singlet

Infrared Spectroscopy (FT-IR)[1][8]

• C=O Stretch:

  .[1] The frequency is higher than typical acetophenones ( ) due to the inductive effect of the fluorine atoms withdrawing electron density, strengthening the C=O bond order.[1]

• C-F Stretch:

  (Strong, broad bands).[1]

Mass Spectrometry (GC-MS)[1][7]

• Molecular Ion (

  ): m/z 202.[1]

• Base Peak: m/z 133 (

  ).[1] The loss of the trifluoromethyl group is the dominant fragmentation pathway.[1]

• Secondary Fragment: m/z 105 (

  ).[1] Loss of the entire trifluoroacetyl group leaving the dimethylphenyl cation.[1]

Fragmentation Logic[1]

Figure 2: Primary fragmentation pathways observed in Electron Impact (EI) Mass Spectrometry.

Quality Control & Handling

To ensure experimental reproducibility, the purity of the compound must be verified before use in sensitive catalytic or chiral applications.

• Purity Check: GC-FID (Gas Chromatography with Flame Ionization Detection).[1]

  • Column: DB-5 or equivalent non-polar capillary column.[1]

  • Retention: Expect elution slightly earlier than non-fluorinated analogs due to higher volatility.[1]

• Storage: Hygroscopic. Store under inert atmosphere (Argon/Nitrogen) in a desiccator. The electron-deficient carbonyl is prone to forming hydrates (gem-diols) upon exposure to atmospheric moisture, which will shift the Carbonyl IR and NMR signals.[1]

References

• National Center for Biotechnology Information. (2025).[1] PubChem Compound Summary for CID 2758666, 3',4'-Dimethyl-2,2,2-trifluoroacetophenone. (Note: Isomeric reference for physical property comparison). Retrieved from [Link]

• American Chemical Society. (2014).[1] 2,2,2-Trifluoroacetophenone: An Organocatalyst for an Environmentally Friendly Epoxidation of Alkenes.[1][7] Journal of Organic Chemistry. Retrieved from [Link][1]

Sources

• 1. 1-(3,5-Dichloro-4-fluorophenyl)-2,2,2-trifluoroethanone | C8H2Cl2F4O | CID 75530023 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. m.youtube.com [m.youtube.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. beyondbenign.org [beyondbenign.org]
• 6. 2,2,2-Trifluoroacetophenone | C8H5F3O | CID 9905 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]

Technical Synthesis Guide: 2',4'-Dimethyl-2,2,2-trifluoroacetophenone

Executive Summary

This technical guide details the optimized synthesis of 2',4'-Dimethyl-2,2,2-trifluoroacetophenone (CAS: 220141-70-8), a critical fluorinated building block used in the development of agrochemicals and pharmaceutical intermediates. The protocol utilizes a classical Friedel-Crafts acylation of m-xylene with trifluoroacetic anhydride (TFAA), mediated by anhydrous aluminum chloride (

).

Unlike generic textbook procedures, this guide focuses on process scalability, specifically addressing the regiochemical control required to favor the 4-position substitution over the sterically hindered 2-position, and the management of the highly exothermic acylation event.

Retrosynthetic Analysis & Strategy

The synthesis relies on the electrophilic aromatic substitution of m-xylene.[1] The strategic disconnection reveals m-xylene and a trifluoroacetyl equivalent as the core synthons.

Strategic Considerations

• Regioselectivity: m-Xylene (1,3-dimethylbenzene) has three unique substitution sites:

  • Position 2: Sterically hindered (sandwiched between two methyl groups).

  • Position 5: Meta to both activating methyl groups (electronically disfavored).

  • Position 4 (and 6): Ortho to one methyl and para to the other. This is the most electronically activated and sterically accessible site.

• Acylating Agent: Trifluoroacetic anhydride (TFAA) is preferred over trifluoroacetyl chloride (TFAC) for bench-scale synthesis due to easier handling (liquid vs. gas) and high reactivity when activated by Lewis acids.

• Catalyst Stoichiometry: Unlike catalytic alkylations, acylations require stoichiometric Lewis acid (

  equivalents) because the product ketone complexes with the aluminum chloride, deactivating the catalyst.

Pathway Visualization

Figure 1: Reaction pathway highlighting the activation of TFAA and the regioselective attack at the C-4 position of m-xylene.

Experimental Protocol

Reagents & Materials

Reagent	MW ( g/mol )	Equiv.	Density (g/mL)	Role
m-Xylene	106.17	1.0	0.86	Substrate
Trifluoroacetic Anhydride (TFAA)	210.03	1.2	1.48	Electrophile Source
Aluminum Chloride ( )	133.34	2.2	-	Lewis Acid
Dichloromethane (DCM)	84.93	Solvent	1.33	Solvent
HCl (1M)	36.46	Quench	-	Quenching Agent

Step-by-Step Methodology

Pre-requisites: Oven-dried glassware (3-neck round bottom flask), inert gas atmosphere (

or Ar), and a pressure-equalizing addition funnel.

• Catalyst Suspension:

  • Charge the reaction flask with anhydrous

    (2.2 equiv) and anhydrous DCM (5 mL/g of substrate).

  • Cool the suspension to 0–5°C using an ice/water bath. Stir vigorously.

  • Note:

    quality is critical. Yellow/grey powder is acceptable; white is preferred. Clumps indicate moisture contamination and should be discarded.

• Acylating Agent Activation:

  • Add TFAA (1.2 equiv) dropwise to the cooled suspension over 15 minutes.

  • Observation: The mixture may darken or fume slightly.[2] Maintain internal temperature

    .

• Substrate Addition (The Critical Step):

  • Mix m-xylene (1.0 equiv) with a small volume of DCM.

  • Add this solution dropwise to the reaction mixture over 30–45 minutes.

  • Process Control: The reaction is exothermic.[3] Rapid addition will lead to poly-acylation or tar formation.

• Reaction Phase:

  • Allow the mixture to warm to room temperature (20–25°C).

  • Stir for 3–4 hours. Monitor by TLC (Hexane/EtOAc 9:1) or GC-MS. The starting material peak should disappear, replaced by the product peak (

    202).

• Quench & Workup:

  • Caution: Pour the reaction mixture slowly into a beaker of crushed ice/HCl (1M). Do not add water to the reaction flask.

  • Separate the organic layer. Extract the aqueous layer twice with DCM.

  • Wash combined organics with:

    • Water[4][5][6]

    • Sat.

      (to remove trifluoroacetic acid byproduct)

    • Brine

  • Dry over anhydrous

    and concentrate under reduced pressure.

• Purification:

  • The crude oil is typically yellow/orange.

  • Distillation: Purify via vacuum distillation. (Expected bp: ~80–85°C at 10 mmHg, though values vary by vacuum strength).

  • Yield: Expected isolated yield is 75–85%.

Analytical Validation

To confirm the identity of the synthesized 2',4'-Dimethyl-2,2,2-trifluoroacetophenone, compare spectral data against the following expected parameters.

1H NMR (400 MHz,

):

• 2.38 (s, 3H): Methyl group at position 4.
• 2.45 (s, 3H): Methyl group at position 2 (deshielded by carbonyl).
• 7.05–7.15 (m, 2H): Aromatic protons at positions 3 and 5.
• 7.60 (d, 1H): Aromatic proton at position 6 (ortho to carbonyl).

19F NMR (

):

• -72.0 (s, 3F): Characteristic singlet for the group.

IR Spectroscopy:

• ~1715

  : Strong C=O stretch (ketone).

• ~1150–1200

  : C-F stretching bands.

Process Safety & Troubleshooting

Hazard Management

• TFAA &

  : Both are corrosive and react violently with water.[7] All glassware must be bone-dry.

• HCl Evolution: The reaction generates HCl gas. A scrubber system (NaOH trap) connected to the manifold is mandatory.

Troubleshooting Table

Issue	Probable Cause	Corrective Action
Low Yield	Moisture in	Use fresh catalyst; ensure flow.
Polysubstitution	Excess reagent/Temp too high	Strictly control stoichiometry (1.0 : 1.2) and keep T < 5°C during addition.
Dark Tar Formation	Reaction too vigorous	Dilute reaction more; slow down addition rate.
Incomplete Conversion	Catalyst deactivation	Increase to 2.5 equiv; extend reaction time.

References

• Friedel-Crafts Acylation Mechanisms: Olah, G. A. Friedel-Crafts and Related Reactions. Wiley-Interscience, 1964.

• TFAA Reagent Profile: Sigma-Aldrich. Safety Data Sheet: Trifluoroacetic Anhydride.

• General Acylation of Xylenes: Smyth, T. P., & Corby, B. W. (1997). "Industrially Viable Alternative to the Friedel-Crafts Acylation Reaction."[8] Organic Process Research & Development.

• Regioselectivity in EAS: Master Organic Chemistry. Friedel-Crafts Acylation of Benzene and Derivatives.

Sources

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• 6. venturacollegeorganicchemistry.weebly.com [venturacollegeorganicchemistry.weebly.com]
• 7. assets.thermofisher.com [assets.thermofisher.com]
• 8. pubs.acs.org [pubs.acs.org]

The Steric-Electronic Paradox: A Technical Guide to Dimethyl-Substituted Trifluoromethyl Ketones

Executive Summary

This technical guide addresses the unique physicochemical profile of

-dimethyl-substituted trifluoromethyl ketones (TFMKs). These scaffolds represent a "privileged structure" in medicinal chemistry, sitting at the intersection of high electrophilicity (driven by the group) and kinetic resistance (driven by steric bulk). For researchers in drug discovery, understanding this paradox is critical for designing reversible covalent inhibitors that achieve high potency without sacrificing metabolic stability or selectivity.

The Electronic vs. Steric Paradox

The reactivity of dimethyl-substituted TFMKs (e.g., 1,1,1-trifluoro-3,3-dimethylbutan-2-one) is defined by two opposing forces:

• Electronic Activation (

  ): The strong electron-withdrawing effect ( effect) of the trifluoromethyl group lowers the energy of the LUMO ( ) of the carbonyl, making it highly susceptible to nucleophilic attack.

• Steric Shielding (Dimethyl/Tert-butyl): The bulky

  -dimethyl group obstructs the Bürgi-Dunitz trajectory (107° angle of attack), creating a kinetic barrier to hydrolysis and enzymatic degradation.

Mechanistic Implication

While standard TFMKs (like trifluoroacetone) hydrate almost instantly in aqueous media, dimethyl-substituted variants exhibit slow-binding kinetics . They eventually form thermodynamically stable adducts (high affinity), but their association rates (

) are significantly slower. This "slow-onset" inhibition is a desirable trait in drug design, leading to long residence times on the target enzyme.

Figure 1: Reaction coordinate illustrating the high activation barrier caused by steric hindrance, followed by the formation of a stable tetrahedral intermediate driven by the electron-withdrawing trifluoromethyl group.[1]

Hydration Equilibrium and Stability

In biological systems, the "active" species of a TFMK is often the ketone form, which reacts with a serine or cysteine residue in the enzyme active site. However, in solution, these compounds exist in equilibrium with their hydrates (gem-diols).

Data: Impact of Substitution on Hydration ( )

The equilibrium constant

dictates the availability of the electrophile.

Substrate	Structure	(approx)	Reactivity Profile
Acetone			Negligible hydration; poor electrophile.
Trifluoroacetone			Exists mostly as hydrate; rapid kinetics.
Dimethyl-TFMK		~0.1 - 1.0 *	Balanced: Significant ketone fraction available; resistant to non-specific hydrolysis.

*Note: Values are solvent-dependent. The steric bulk of the tert-butyl group destabilizes the tetrahedral hydrate relative to the methyl analog, shifting equilibrium slightly back toward the ketone compared to unhindered TFMKs.

The Metabolic Advantage

The

-dimethyl substitution provides a critical metabolic shield. Standard ketones with -protons are susceptible to enolization, leading to racemization (if chiral) or metabolic oxidation. The dimethyl substitution removes all -protons, rendering the molecule non-enolizable . This prevents:

• Racemization of adjacent chiral centers.

• Formation of reactive enol intermediates.

Synthetic Protocols

Synthesizing sterically hindered TFMKs requires specific protocols, as standard Grignard additions to trifluoroacetates often result in over-addition or low yields due to the stability of the hemiacetal intermediates.

Protocol A: The Ruppert-Prakash Route (Recommended)

This method uses the Ruppert-Prakash reagent (

) to generate a nucleophilic equivalent. It is superior for sterically hindered esters.

Reagents:

• Substrate: Methyl pivalate (or sterically hindered ester).

• Reagent: Trimethyl(trifluoromethyl)silane (

  ).

• Initiator: Cesium Fluoride (CsF) or TBAF (catalytic).

• Solvent: THF or DME (anhydrous).

Step-by-Step Workflow:

• Preparation: In a flame-dried flask under Argon, dissolve the ester (1.0 equiv) and

  (1.2 equiv) in anhydrous THF.

• Initiation: Cool to 0°C. Add CsF (0.1 equiv). The reaction is often exothermic; monitor internal temperature.

• Propagation: Allow to warm to Room Temperature (RT). The initial adduct is a silyl ketene acetal or silyl hemiacetal.

• Hydrolysis: Add 1M HCl or TBAF/THF solution to desilylate the intermediate.

• Isolation: The resulting ketone is volatile. Do not rotovap to dryness. Distill carefully or use solvent extraction with high-boiling solvents if the product is low molecular weight.

Protocol B: The "Naked" Fluoroform Method (Industrial Scalable)

Recent advances allow the use of fluoroform (

) gas, a waste byproduct, using superbasic conditions to generate stable without decomposition to carbene.

Key Reference: The work of Mikami et al. demonstrates that

with KHMDS in triglyme stabilizes the anion, allowing it to attack even sterically demanding esters like methyl adamantyl carboxylate.

Application in Drug Design: Transition State Mimicry

Dimethyl-substituted TFMKs are classic Transition State Analogs (TSAs) . They inhibit serine proteases (e.g., Elastase, Chymotrypsin) and esterases (e.g., Acetylcholinesterase, FAAH) by mimicking the tetrahedral intermediate of peptide bond hydrolysis.

Mechanism of Inhibition[2][3][4]

• Recognition: The bulky alkyl group (dimethyl/tert-butyl) fits into the hydrophobic S1 or S1' pocket of the enzyme, conferring selectivity.

• Attack: The active site Serine-OH attacks the carbonyl carbon.

• Stabilization: The resulting tetrahedral hemiketal is stabilized by the electron-withdrawing

  group and the enzyme's "oxyanion hole."

• Resistance: The steric bulk prevents the collapse of the intermediate or the approach of water for hydrolysis, effectively "locking" the enzyme in the transition state.

Figure 2: The mechanism of reversible covalent inhibition. The dimethyl-TFMK forms a stable hemiacetal adduct with the catalytic serine, mimicking the enzymatic transition state.

References

• Mikami, K., et al. (2021).[2] "Synthesis of trifluoromethyl ketones by nucleophilic trifluoromethylation of esters under a fluoroform/KHMDS/triglyme system." Beilstein Journal of Organic Chemistry.

• Camps, F., et al. (1996). "New trifluoromethyl ketones as potent inhibitors of esterases: 19F NMR spectroscopy of transition state analog complexes and structure-activity relationships." Biochemical and Biophysical Research Communications.

• Gushchin, I., et al. (2025). "Reactivity versus steric effects in fluorinated ketones as esterase inhibitors: a quantum mechanical and molecular dynamics study." Journal of Enzyme Inhibition and Medicinal Chemistry.

• Begue, J. P., & Bonnet-Delpon, D. (2008). "Bioorganic and Medicinal Chemistry of Fluorine." John Wiley & Sons.

• Santeusanio, S., et al. (2022).[3] "Synthesis of Trifluoromethyl Ketones by (Diethylamino) Sulfur Trifluoride (DAST)." Georgia Southern Commons.

Sources

• 1. d-nb.info [d-nb.info]
• 2. BJOC - Synthesis of trifluoromethyl ketones by nucleophilic trifluoromethylation of esters under a fluoroform/KHMDS/triglyme system [beilstein-journals.org]
• 3. digitalcommons.georgiasouthern.edu [digitalcommons.georgiasouthern.edu]

Tuning the Warhead: Electronic and Steric Modulation of Trifluoroacetophenones

Content Type: Technical Guide / Whitepaper Audience: Medicinal Chemists, Chemical Biologists, and Process Scientists Focus: Structure-Activity Relationships (SAR), Physical Organic Chemistry, and Synthesis

Executive Summary: The Fluorine "Warhead"

Trifluoroacetophenones (TFAPs) represent a privileged scaffold in drug discovery, primarily serving as transition state inhibitors for serine hydrolases (e.g., esterases, proteases). The biological potency of a TFAP is directly proportional to the electrophilicity of its carbonyl carbon, which drives the reversible formation of a tetrahedral hemiacetal or hydrate adduct with the enzyme's active site serine.

This guide dissects how methyl substitutions on the phenyl ring—specifically their position (ortho, meta, para)—can be used to fine-tune this electrophilicity. We move beyond simple Hammett correlations to explore the "Ortho Effect," where steric inhibition of resonance paradoxically enhances reactivity, offering a nuanced tool for optimizing inhibitor binding kinetics.

The Mechanistic Core: Hydration Equilibrium

The fundamental parameter governing TFAP activity is the hydration constant (

), defined by the equilibrium between the planar ketone (ground state) and the tetrahedral gem-diol (hydrate).

In the context of enzyme inhibition, a higher

generally correlates with a higher association constant ( ) because the transition state mimic (the tetrahedral form) is energetically favored.

The Electronic Tug-of-War

The trifluoromethyl group (

) is a powerful electron-withdrawing group (EWG) that destabilizes the carbonyl, making it highly susceptible to nucleophilic attack. The phenyl ring acts as a modulator.

• Resonance Stabilization: The phenyl ring donates electron density into the carbonyl

  -system, stabilizing the ketone form and lowering .

• Substituent Effects: Adding methyl groups perturbs this donation.

Figure 1: The equilibrium between the planar ketone and the tetrahedral hydrate. The stability of the ketone form determines the thermodynamic willingness to form the covalent adduct.

Positional Effects: Ortho, Meta, Para

Para- and Meta-Substitution (The Hammett Regime)

When methyl groups are placed at the para or meta positions, they exert influence primarily through Inductive (+I) and Hyperconjugative effects.

• Methyl is an Electron Donating Group (EDG): It pushes electron density into the ring.

• Effect on Equilibrium: This density is relayed to the carbonyl, stabilizing the electron-deficient ketone form.

• Result:

  -Methyl and -Methyl TFAPs generally exhibit lower (and potentially lower inhibitory potency) compared to the unsubstituted parent, as the ketone is thermodynamically more comfortable.

The Ortho-Effect (The Steric Twist)

The ortho-methyl substitution introduces a dramatic deviation from standard electronic predictions. This is the "Ortho Effect," driven by Steric Inhibition of Resonance .

• The Twist: The steric bulk of the o-methyl group forces the carbonyl group to rotate out of the plane of the phenyl ring.

• Decoupling: This rotation breaks the

  -conjugation between the phenyl ring and the carbonyl.

• Net Result (Increased Reactivity): Without the stabilizing resonance donation from the phenyl ring, the carbonyl becomes isolated and significantly more electron-deficient (similar to an aliphatic

  ketone). Consequently, -methyl substituted TFAPs often display a higher than their para counterparts, despite the methyl group being an EDG.

Critical Caveat: While the "Twist" increases electrophilicity, extreme steric bulk can physically block the approach of the nucleophile (enzyme serine). For a methyl group, the electronic activation (twist) usually outweighs the steric blocking for hydration, but this balance must be tested for specific protein binding pockets.

Quantitative Data Summary

The following table summarizes the expected trends in hydration constants (

) and electronic parameters ( ).

Substituent	Position	Electronic Effect	Steric Consequence	Predicted Impact on	Notes
H (Parent)	-	Reference	Planar conformation	Reference (High)	Baseline reactivity.
Methyl	Para	+I, Hyperconjugation	Negligible	Decrease	Stabilizes ketone; reduces warhead potency.
Methyl	Meta	+I (Weak)	Negligible	Slight Decrease	Less stabilizing than para.
Methyl	Ortho	+I (Inductive)	Twists Ring	Increase (vs Para)	Loss of resonance destabilizes ketone, favoring hydrate.
CF3	Para	-I, -R (Strong EWG)	Negligible	Massive Increase	Highly reactive; often too unstable for selective drugs.

Experimental Protocols

Synthesis: The Grignard-TFAA Route

Synthesis of methyl-substituted TFAPs requires careful temperature control to prevent double-addition (formation of tertiary alcohols).

Reagents:

• Aryl Bromide (e.g., 2-bromo-toluene for ortho)

• Magnesium turnings (activated)

• Trifluoroacetic Anhydride (TFAA) or Trifluoroacetic Acid (TFA)

• Dry Ether or THF[1]

Protocol:

• Grignard Formation: Generate the Grignard reagent (

  ) from the aryl bromide and Mg in dry ether under .

• Cryogenic Addition: Cool the TFAA solution to -78°C (acetone/dry ice bath). This is critical.

• Slow Addition: Add the Grignard reagent dropwise to the excess TFAA. The low temperature and inverse addition (nucleophile into electrophile) prevent the ketone product from reacting further with the Grignard.

• Quench: Hydrolyze with dilute HCl.

• Purification: Distillation is preferred over chromatography for volatile TFAPs.

Validation: F NMR Spectroscopy

F NMR is the gold standard for assessing the because the chemical shift is highly sensitive to the hybridization of the adjacent carbon ( vs ).

Methodology:

• Solvent System: Dissolve the TFAP in a mixture of

  and water-miscible organic solvent (e.g., or ) to mimic biological aqueous conditions.

• Acquisition: Acquire non-decoupled

  F NMR spectra.

• Analysis:

  • Ketone Signal (

    ): Typically appears downfield (approx. -71 to -72 ppm ).

  • Hydrate Signal (

    ): Appears upfield (approx. -82 to -85 ppm ).

• Calculation: Integration of these two peaks gives the direct ratio for

  .

Figure 2: The iterative cycle of design, synthesis, and validation using Fluorine NMR to quantify warhead potential.

References

• Guthrie, J. P. (1975).[2] Carbonyl Addition Reactions: Factors Affecting the Hydrate–Hemiacetal and Hemiacetal–Acetal Equilibrium Constants. Canadian Journal of Chemistry.[2] Link

• Stewart, R., & Van Dyke, J. D. (1970). The hydration of trifluoroacetophenone and some of its derivatives.[3][4][5] Canadian Journal of Chemistry.[2] Link

• Creary, X. (1987). Super-electron-withdrawing substituents and the hydration of trifluoroacetophenones.[3] Journal of Organic Chemistry. Link

• Boc Sciences. (n.d.). 2,2,2-Trifluoroacetophenone Product Information.

• Kokotos, G. (2014). 2,2,2-Trifluoroacetophenone: An Organocatalyst for an Environmentally Friendly Epoxidation of Alkenes. The Journal of Organic Chemistry. Link

Sources

• 1. CN101823952A - Method for preparing 2,4,5-trifluorophenylacetic acid - Google Patents [patents.google.com]
• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. Novel trifluoroacetophenone derivatives as malonyl-CoA decarboxylase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Trifluoromethyl ketone hydration. Substituent effects of amino-groups and the hydrating properties of aqueous dimethyl sulphoxide - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 5. Research Collection | ETH Library [research-collection.ethz.ch]

Technical Guide: Solubility Profiling & Solvent Selection for 2',4'-Dimethyl-2,2,2-trifluoroacetophenone

Topic: Solubility Profiling and Solvent Selection for 2',4'-Dimethyl-2,2,2-trifluoroacetophenone Content Type: In-Depth Technical Guide Audience: Researchers, Process Chemists, and Drug Development Scientists

Executive Summary & Compound Profile

2',4'-Dimethyl-2,2,2-trifluoroacetophenone (CAS: 16184-87-5) represents a specialized class of fluorinated aromatic intermediates used in the synthesis of agrochemicals, pharmaceutical scaffolds (specifically kinase inhibitors), and photo-labile reagents.

Unlike standard acetophenones, the presence of the strongly electron-withdrawing trifluoromethyl (–CF₃) group adjacent to the carbonyl creates a unique solubility landscape. This guide addresses the critical dichotomy of this molecule: its high lipophilicity drives solubility in non-polar solvents, while the electrophilic nature of the carbonyl carbon introduces "pseudo-solubility" risks in protic solvents through hemiacetal formation.

Physicochemical Profile

Property	Value / Characteristic	Impact on Solubility
Molecular Formula	C₁₀H₉F₃O	Moderate MW favors organic solubility.
Electronic State	Highly Electrophilic Carbonyl	CRITICAL: Susceptible to nucleophilic attack by alcohols/water.
Lipophilicity (LogP)	Predicted ~3.2 - 3.5	High affinity for non-polar and chlorinated solvents.
Steric Bulk	2',4'-Dimethyl substitution	Ortho-methyl group may twist the carbonyl out of plane, affecting crystal packing energy.

The Solubility Landscape: Mechanistic Analysis

The solubility of 2',4'-Dimethyl-2,2,2-trifluoroacetophenone is not merely a function of "like dissolves like." It is governed by two competing mechanisms: Van der Waals dispersion forces (in inert solvents) and reversible covalent bonding (in nucleophilic solvents).

Inert Solvents (Class 2 & 3)

In these solvents, solubility is driven by thermodynamics (entropy of mixing and enthalpy of fusion).

• Chlorinated Solvents (DCM, Chloroform): Excellent solubility. The electron-deficient ring (due to CF₃) interacts favorably with the polarized C-Cl bonds.

• Aromatics (Toluene, Xylene): High solubility driven by

  - stacking interactions between the solvent and the electron-rich dimethyl-substituted ring.

• Aliphatics (Heptane, Hexane): Moderate to low solubility. While the methyl groups aid interaction, the polar fluorinated tail creates a dipole moment that resists solvation in purely non-polar alkanes.

Reactive Solvents (The "Trap")

Researchers often mistake the rapid dissolution of trifluoromethyl ketones in alcohols for simple physical solubility.

• Alcohols (MeOH, EtOH, IPA): The highly electrophilic carbonyl carbon (activated by the

  -CF₃ group) undergoes reversible addition with the alcohol oxygen to form a hemiacetal .

  • Observation: The solid dissolves rapidly.

  • Reality: You are no longer measuring the solubility of the ketone, but the equilibrium mixture of Ketone

    Hemiacetal.

• Water: Low physical solubility, but potential for gem-diol (hydrate) formation at the interface or upon heating.

Experimental Protocols for Solubility Determination

Do not rely on visual inspection alone. The following protocols ensure data integrity by distinguishing between physical dissolution and chemical transformation.

Protocol A: Differential Solubility Screening (Self-Validating)

Objective: Determine if the solvent system is chemically inert toward the substrate.

• Preparation: Dissolve 50 mg of substrate in 1 mL of deuterated solvent (e.g., CDCl₃ vs. CD₃OD).

• Incubation: Hold at 25°C for 4 hours.

• Analysis: Acquire ¹H-NMR and ¹⁹F-NMR.

  • Pass Criteria: Single fluorine peak (~ -70 to -80 ppm) corresponding to the CF₃ group.

  • Fail Criteria: Appearance of a secondary upfield fluorine peak or shift in the methyl protons, indicating hemiacetal/hydrate formation.

Protocol B: Dynamic Laser Monitoring (For Solubility Curves)

Objective: Generate precise solubility curves (Mole Fraction vs. Temperature) for process design.

• Setup: Jacketed glass vessel (50 mL) with overhead stirring and a focused beam reflectance measurement (FBRM) or turbidity probe.

• Equilibration: Add excess solid to the solvent at 20°C. Stir for 60 minutes.

• Ramp: Heat at 0.5°C/min until full dissolution (turbidity drops to baseline). Record temperature (

  ).[1]

• Recrystallization: Cool at 0.5°C/min until nucleation is detected (turbidity spike). Record temperature (

  ).

• Data Point: The average of

  and (with narrow metastable zone width) approximates the saturation temperature for that concentration.

Visualizing the Decision Matrix

The following diagram illustrates the logical flow for solvent selection, highlighting the critical decision points regarding reactivity.

Caption: Decision logic for solvent selection distinguishing between inert processing and reactive trapping risks.

Thermodynamic Modeling of Solubility Data

For researchers generating experimental data, fitting the results to the Modified Apelblat Equation is the industry standard for this class of compounds. This model accounts for the non-ideal behavior of the solution.

The Equation:

Where:

• : Mole fraction solubility of the solute.[2][3]
• : Absolute temperature (Kelvin).[2][4]
• : Empirical model parameters derived from regression analysis.

Application:

• Plot

  vs .

• If the plot is linear, the Van't Hoff equation (simplified,

  ) is sufficient.

• If the plot shows curvature (common for polar fluorinated compounds in non-polar solvents), use the full Apelblat model.

• Validation: Calculate the Relative Average Deviation (RAD). An RAD < 2% indicates a robust model suitable for process scaling.

Process Implications & Recommendations

Crystallization Strategy

To purify 2',4'-Dimethyl-2,2,2-trifluoroacetophenone:

• Recommended Solvent System: Toluene/Heptane (Cooling crystallization).

  • Why: Toluene solubilizes the aromatic core; Heptane acts as an anti-solvent. Both are aprotic, preventing hemiacetal impurities.

• Avoid: Methanol/Water recrystallization. This will likely yield the hydrate or hemiacetal, or result in oiling out due to the "Schlierenchemie" of the equilibrium.

Reaction Solvent

• Friedel-Crafts / Acylation: Use Dichloromethane (DCM) or 1,2-Dichloroethane . High solubility and chemical inertness under Lewis Acid conditions.

• Reductions (e.g., to the alcohol): THF or MTBE are preferred. While alcohols can be used as the hydride source solvent, be aware that the initial species in solution is likely the hemiacetal, which may affect kinetics.

References

• Sigma-Aldrich. 2,2,2-Trifluoroacetophenone Product Specification & Safety Data Sheet. (Parent compound data used for structural homology).

• CookeChem. 2',4'-Dimethyl-2,2,2-trifluoroacetophenone (CAS 16184-87-5) Product Entry.

• Dey, D., et al. (2018). "Crystal packing analysis of in situ cryocrystallized 2,2,2-trifluoroacetophenone." Acta Crystallographica Section E. (Structural insights on CF3 group packing).

• Brunner, J., et al. (1980).[5] "3-Trifluoromethyl-3-phenyldiazirine.[5][6] A new carbene generating group for photolabeling reagents."[5] Journal of Biological Chemistry. (Application context for trifluoroacetophenone derivatives).

• Suryadi, I., et al. (2016). "Solubility of Acetophenone in Supercritical Carbon Dioxide." The Open Chemical Engineering Journal.[2] (Thermodynamic modeling methodologies for acetophenones).

Sources

• 1. Thermophysical Properties of Acetophenone with N,N-Dimethylethanolamine or with N,N-Diethylethanolamine at Temperatures… [ouci.dntb.gov.ua]
• 2. researchgate.net [researchgate.net]
• 3. openchemicalengineeringjournal.com [openchemicalengineeringjournal.com]
• 4. Solubility of Acetophenone in Supercritical Carbon Dioxide [openchemicalengineeringjournal.com]
• 5. 2,2,2-Trifluoroacetophenone 99 434-45-7 [sigmaaldrich.com]
• 6. scientificlabs.co.uk [scientificlabs.co.uk]

The Fluorinated Scaffold: A Technical Guide to Substituted Trifluoroacetophenones

The following technical guide details the discovery, chemistry, and application of substituted trifluoroacetophenones.

Executive Summary

Substituted 2,2,2-trifluoroacetophenones (TFAPs) represent a critical class of fluorinated building blocks in medicinal chemistry and agrochemical development. Distinguished by the potent electron-withdrawing nature of the trifluoromethyl (

) group, these compounds exhibit unique reactivity profiles—most notably the formation of stable gem-diol hydrates. This guide explores their historical emergence from post-WWII fluorine chemistry, their role as transition state analog (TSA) inhibitors for hydrolase enzymes, and provides validated protocols for their synthesis.

Historical Genesis

The systematic exploration of trifluoroacetophenones emerged during the "Fluorine Renaissance" of the mid-20th century, following the industrial scaling of fluorination technologies (e.g., electrochemical fluorination) during the Manhattan Project.

While early perfluorinated compounds were often chemical curiosities, the 1950s marked the transition of TFAPs into functional reagents. A seminal pivot point was the work of Mosher et al. (1956) , who utilized 2,2,2-trifluoroacetophenone to study asymmetric reductions, establishing the steric and electronic distinctiveness of the

group compared to a methyl group [1].

Historically, the value of TFAPs shifted from simple intermediates to Transition State Analogs (TSAs) in the 1970s and 80s. Researchers recognized that the stable tetrahedral hydrate of a trifluoroketone mimics the tetrahedral transition state of ester hydrolysis, making them potent, reversible inhibitors of serine esterases and proteases [2].

Chemical Architecture & Reactivity

The defining feature of substituted trifluoroacetophenones is the "Fluorine Effect." The three fluorine atoms exert a powerful inductive effect (

), creating a highly electrophilic carbonyl carbon.

The Hydration Equilibrium

Unlike non-fluorinated acetophenones, TFAPs exist in a dynamic equilibrium with their hydrate (gem-diol) form in aqueous media. This equilibrium is governed by the electronic nature of the aryl ring substituents.

Table 1: Electronic Impact on Hydration Stability (Qualitative Trends)

Substituent Type	Electronic Effect	Impact on Carbonyl Electrophilicity	Trend	Stability of Hydrate
Nitro ( )	Strong EWG ( )	Significantly Increased	High ( )	Very Stable (Solid hydrates common)
Trifluoromethyl ( )	Strong EWG ( )	Increased	High	Stable
Hydrogen ( )	Neutral	Baseline	Moderate	Equilibrium mixture
Methoxy ( )	Strong EDG ( )	Decreased	Low ( )	Ketone form favored

Note: Electron-Withdrawing Groups (EWGs) destabilize the carbonyl dipole, driving the equilibrium toward the sp3 hybridized gem-diol.

Synthetic Pathways & Protocols

Two primary routes dominate the synthesis of substituted TFAPs: The Friedel-Crafts Acylation (Electrophilic) and the Grignard Addition (Nucleophilic).

Visualization of Synthetic Logic

Figure 1: Dual pathways for TFAP synthesis. The Grignard route is generally preferred for precise control over substitution patterns.

Standard Protocol: The Grignard Route

This protocol is favored for its generality and avoidance of harsh Lewis acids that may degrade sensitive substituents.

Target: 4-Methoxy-2,2,2-trifluoroacetophenone Reagents: 4-Bromoanisole, Magnesium turnings, Ethyl trifluoroacetate, dry THF.

Step-by-Step Methodology:

• Activation: In a flame-dried 3-neck flask under Argon, activate Magnesium turnings (1.1 eq) with a single crystal of iodine.

• Grignard Formation: Add 4-Bromoanisole (1.0 eq) in dry THF dropwise. Maintain a gentle reflux to generate 4-Methoxyphenylmagnesium bromide.

• Controlled Addition: Cool the Grignard solution to -78°C (Dry ice/Acetone bath). Critical Step: Low temperature prevents the double addition of the Grignard reagent to the product ketone.

• Electrophile Introduction: Add Ethyl trifluoroacetate (1.2 eq) dropwise over 30 minutes. The

  group makes the ester highly reactive; rapid addition can lead to exotherms.

• Quench & Hydrolysis: Stir for 2 hours at -78°C, then warm to 0°C. Quench with saturated

  .

• Isolation: Extract with diethyl ether. The product may exist as a hemi-acetal or hydrate in the crude phase. Refluxing in toluene with a Dean-Stark trap can dehydrate the gem-diol back to the ketone if the pure carbonyl form is required [3].

Biological Significance: The Transition State Analog (TSA)

The biological utility of TFAPs rests on their ability to inhibit serine hydrolases (esterases, proteases).

Mechanism of Action: Enzymes like Acetylcholinesterase (AChE) hydrolyze esters via a tetrahedral transition state . The

ketone, being electrophilic, readily accepts the serine hydroxyl group from the enzyme's active site. However, unlike the natural substrate, the resulting tetrahedral adduct (hemiketal) is remarkably stable and does not collapse to release a product. The enzyme is thus "locked" in a transition state mimic [4].

Mechanism Visualization

Figure 2: Mechanism of Transition State Analog inhibition. The stable hemiketal adduct mimics the geometry of the natural transition state, blocking the catalytic cycle.

Modern Applications

• CNS Agents: The lipophilicity of the

  group aids blood-brain barrier penetration. TFAP derivatives have been explored as inhibitors of Fatty Acid Amide Hydrolase (FAAH) for pain management.

• Agrochemicals: Substituted TFAPs serve as key intermediates for novel insecticides where metabolic stability (blocked oxidation sites) is required.

• Chiral Resolution: Due to the steric bulk of the

  group, TFAPs are excellent substrates for enzymatic chiral reductions to produce enantiopure trifluoromethyl alcohols [1].

References

• Mosher, H. S., et al. (1956). Asymmetric Reductions. IV. The Action of the Grignard Reagent from (+)-2-Methylbutyl Chloride on 2,2,2-Trifluoroacetophenone. Journal of the American Chemical Society.[1] Link

• Hammock, B. D., et al. (1987). Substituted trifluoroketones as potent, selective inhibitors of mammalian carboxylesterases. Biochemical Pharmacology. Link

• Creary, X. (1987). Reaction of organometallic reagents with ethyl trifluoroacetate. Journal of Organic Chemistry. Link

• Gelb, M. H., et al. (1985). Fluoroketones as inhibitors of hydrolytic enzymes. Biochemistry. Link

Sources

• 1. researchgate.net [researchgate.net]

Strategic Technical Guide: Dimethyl-Substituted Trifluoroacetophenones

Subtitle: Tunable Transition-State Inhibitors and Chiral Building Blocks in Drug Discovery

Executive Summary

Dimethyl-substituted 2,2,2-trifluoroacetophenones (DM-TFAPs) represent a specialized class of fluorinated aromatic ketones. Unlike their unsubstituted counterparts, DM-TFAPs offer a unique balance of lipophilicity , metabolic stability , and tunable electrophilicity .

For the medicinal chemist, these molecules serve two critical functions:

• Serine Hydrolase Inhibitors: They act as "transition-state mimics," forming stable, reversible hemiketals with active-site serine residues. The dimethyl substitution pattern modulates steric fit, enhancing selectivity for specific targets like Fatty Acid Amide Hydrolase (FAAH) or Malonyl-CoA Decarboxylase (MCD).

• Chiral Precursors: They are immediate precursors to chiral

  -trifluoromethylbenzyl alcohols, which are privileged scaffolds in neuroactive drugs (e.g., Efavirenz analogs).

This guide details the synthesis, mechanistic applications, and asymmetric transformation of DM-TFAPs, focusing on the 3',4'-dimethyl and 2',4'-dimethyl isomers.

Chemical Biology: The "Hydrate Trap" Mechanism

The core utility of DM-TFAPs lies in the electron-withdrawing nature of the trifluoromethyl (

) group. This group destabilizes the carbonyl bond, making the carbonyl carbon highly electrophilic.

Mechanism of Action

In aqueous environments or within enzyme active sites, the ketone exists in equilibrium with its hydrate (gem-diol). When encountering a serine hydrolase, the carbonyl carbon undergoes nucleophilic attack by the catalytic serine hydroxyl group.

Unlike standard ketones, the resulting tetrahedral hemiketal intermediate is stabilized by the

group, effectively "trapping" the enzyme in a transition-state mimic complex. The dimethyl groups on the phenyl ring provide steric bulk that prevents binding to off-target hydrolases with smaller active site pockets.

Visualization: Serine Hydrolase Inhibition Pathway

The following diagram illustrates the reversible covalent inhibition mechanism.

Figure 1: Mechanism of reversible covalent inhibition of serine hydrolases by dimethyl-trifluoroacetophenones. The

group stabilizes the tetrahedral adduct, mimicking the transition state of ester hydrolysis.

Synthesis Protocol: Friedel-Crafts Acylation

The most robust route to DM-TFAPs is the Friedel-Crafts acylation of xylene isomers using trifluoroacetic anhydride (TFAA). This method avoids the use of gaseous trifluoroacetyl chloride.

Target Molecule: 3',4'-Dimethyl-2,2,2-trifluoroacetophenone

Rationale: The 3,4-substitution pattern is preferred for metabolic stability, blocking the para-position (susceptible to P450 oxidation) and one meta-position.

Materials

• Substrate: o-Xylene (1.0 equiv)

• Reagent: Trifluoroacetic anhydride (TFAA) (1.2 equiv)

• Catalyst: Aluminum Chloride (

  ), anhydrous (2.2 equiv)

• Solvent: Dichloromethane (DCM) (Dry)

Step-by-Step Methodology

• Setup: Flame-dry a 500 mL three-neck round-bottom flask equipped with a magnetic stir bar, addition funnel, and an argon inlet. Connect the outlet to a caustic scrubber (NaOH trap) to neutralize HCl/TFA fumes.

• Catalyst Suspension: Charge the flask with

  (29.3 g, 220 mmol) and dry DCM (150 mL). Cool the suspension to 0°C using an ice bath.

• Acylation Agent: Add TFAA (16.7 mL, 120 mmol) dropwise over 20 minutes. The mixture will darken; ensure temperature remains <5°C.

• Substrate Addition: Mix o-xylene (10.6 g, 100 mmol) with 20 mL DCM. Add this solution dropwise to the reaction mixture over 45 minutes.

  • Critical Control Point: The reaction is highly exothermic. Maintain internal temperature between 0–5°C to prevent polymerization or isomerization.

• Reaction: Allow the mixture to warm to room temperature and stir for 4 hours. Monitor by TLC (Hexane/EtOAc 9:1) or GC-MS.[1]

• Quenching: Pour the reaction mixture slowly onto 500 g of crushed ice/HCl (conc.) mixture. Caution: Vigorous evolution of gas.

• Workup: Separate the organic layer.[1] Extract the aqueous layer with DCM (

  mL). Combine organics, wash with saturated (to remove trifluoroacetic acid), then brine.

• Purification: Dry over

  , filter, and concentrate. Purify via vacuum distillation (bp ~85-90°C at 10 mmHg) to obtain the clear, colorless oil.

Visualization: Synthesis Workflow

Figure 2: Friedel-Crafts acylation workflow for the synthesis of dimethyl-substituted trifluoroacetophenones.

Asymmetric Reduction to Chiral Alcohols

The reduction of DM-TFAPs yields chiral

-trifluoromethylbenzyl alcohols. Due to the steric bulk of the dimethyl group and the electronic nature of , standard reduction methods often yield racemates. Enzymatic or asymmetric transfer hydrogenation is required.

Comparative Data: Reduction Methods

The following table summarizes efficiency of different methods for reducing 3',4'-dimethyl-TFAP.

Method	Catalyst System	Yield (%)	ee (%)	Configuration	Notes
Biocatalytic	TeSADH (W110A Mutant)	>95	>99	(S)	Best for high purity; requires cofactor recycling.
Borane	(-)-DIP-Chloride	85	90-95	(S)	Stoichiometric reagent; difficult workup.
Transfer Hydrog.	Ru(II)-TsDPEN	92	96	(R)	Scalable; uses HCOOH/TEA as hydrogen source.

Protocol: Ru-Catalyzed Asymmetric Transfer Hydrogenation

This protocol is preferred for scale-up (>10g) due to operational simplicity.

• Catalyst Prep: In a glovebox or under argon, dissolve

  -TsDPEN-Ru(p-cymene)Cl (1 mol%) in dry DMF.

• Reaction Mix: Add 3',4'-dimethyl-TFAP (1.0 equiv) to the catalyst solution.

• H-Source: Add a pre-mixed solution of Formic Acid/Triethylamine (5:2 molar ratio).

• Execution: Stir at 25°C for 24 hours.

• Validation: Monitor conversion by

  -NMR (shift from -71 ppm ketone to -77 ppm alcohol).

References

• Friedel-Crafts Methodology

  • Title: Applications of Friedel–Crafts reactions in total synthesis of natural products.[2]

  • Source: PMC (NIH), 2025.

  • URL:[Link]

• Enzymatic Reduction

  • Title: Enantiocomplementary Asymmetric Reduction of 2–Haloacetophenones Using TeSADH.
  • Source: PMC (NIH).

  • URL:[Link]

• Chemical Biology of TFAPs

  • Title: Novel trifluoroacetophenone derivatives as malonyl-CoA decarboxylase inhibitors.[3]

  • Source: PubMed.

  • URL:[Link]

• Borane Reduction

  • Title: Super Hydrides.[4] Final Report.

  • Source: DTIC (Defense Technical Inform

  • URL:[Link]

Sources

• 1. Friedel-Crafts Acylation, Lab Guide, Use of GC-MS, The Organic Chemistry Notebook Series, a Didactical Approach, N°17 [article.sapub.org]
• 2. Applications of Friedel–Crafts reactions in total synthesis of natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Novel trifluoroacetophenone derivatives as malonyl-CoA decarboxylase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. apps.dtic.mil [apps.dtic.mil]

Technical Monograph: 2',4'-Dimethyl-2,2,2-trifluoroacetophenone

High-Affinity Transition State Inhibitor & Fluorinated Building Block

Executive Summary

2',4'-Dimethyl-2,2,2-trifluoroacetophenone (CAS: 16184-87-5) is a specialized fluorinated aromatic ketone serving as a critical intermediate in medicinal chemistry and material science. Distinguished by its highly electrophilic trifluoromethyl ketone (TFMK) motif, this compound functions as a potent transition state inhibitor for serine and cysteine proteases.[1] Its structural unique combination of a lipophilic dimethyl-substituted benzene ring and an electron-withdrawing trifluoroacetyl group makes it an ideal scaffold for designing bio-stable enzyme inhibitors and high-performance fluorinated polymers.

This guide provides a comprehensive technical analysis of its synthesis, reactivity, biological mechanism, and safety protocols, designed for researchers in drug discovery and organic synthesis.

Chemical Identity & Physical Properties[2][3]

Property	Data
IUPAC Name	1-(2,4-Dimethylphenyl)-2,2,2-trifluoroethanone
CAS Number	16184-87-5
Molecular Formula	C₁₀H₉F₃O
Molecular Weight	202.17 g/mol
Appearance	Clear, colorless to pale yellow liquid
Boiling Point	63–64 °C @ 4 Torr (approx. 165–166 °C @ 760 Torr)
Density	~1.21 g/cm³
Refractive Index	1.458
Solubility	Soluble in organic solvents (DCM, THF, EtOAc); insoluble in water
Functional Groups	Trifluoromethyl ketone (TFMK), Aromatic ring, Methyl substituents

Synthetic Pathways & Protocols

The most robust route to 2',4'-Dimethyl-2,2,2-trifluoroacetophenone is the Friedel-Crafts Acylation of m-xylene using trifluoroacetic anhydride (TFAA). This method is preferred over the Grignard route due to higher atom economy and the avoidance of cryogenic conditions.

Reaction Mechanism

The reaction proceeds via an Electrophilic Aromatic Substitution (EAS).[2] The Lewis acid (AlCl₃) activates the anhydride, generating a highly reactive acylium ion equivalent. The m-xylene substrate, activated by two electron-donating methyl groups, undergoes attack primarily at the 4-position (para to one methyl, ortho to the other) due to steric hindrance at the 2-position.

Detailed Experimental Protocol

Objective: Synthesis of 100g of 2',4'-Dimethyl-2,2,2-trifluoroacetophenone.

Reagents:

• m-Xylene (1,3-Dimethylbenzene): 1.1 equivalents

• Trifluoroacetic Anhydride (TFAA): 1.0 equivalent

• Aluminum Chloride (AlCl₃), anhydrous: 1.2 equivalents

• Dichloromethane (DCM): Solvent (dry)

Step-by-Step Procedure:

• Setup: Flame-dry a 500 mL three-necked round-bottom flask equipped with a magnetic stir bar, pressure-equalizing addition funnel, and a reflux condenser fitted with a CaCl₂ drying tube (or N₂ inlet).

• Catalyst Suspension: Charge the flask with AlCl₃ (1.2 eq) and dry DCM (200 mL). Cool the suspension to 0–5 °C using an ice bath.

• Acylating Agent Addition: Add TFAA (1.0 eq) dropwise over 30 minutes. The mixture may fume; ensure proper venting. Stir for 15 minutes to form the active acylating complex.

• Substrate Addition: Mix m-xylene (1.1 eq) with 50 mL DCM. Add this solution dropwise to the reaction mixture at 0–5 °C over 1 hour. Control the rate to prevent a temperature spike above 10 °C.

• Reaction: Allow the mixture to warm to room temperature (25 °C) and stir for 3–4 hours. Monitor reaction progress via TLC or GC-MS.

• Quenching: Caution: Exothermic. Pour the reaction mixture slowly onto 500g of crushed ice/HCl (conc.) mixture to hydrolyze the aluminum complex.

• Workup: Separate the organic layer.[3] Extract the aqueous layer twice with DCM (2 x 100 mL). Combine organic phases.[2]

• Washing: Wash with sat. NaHCO₃ (to remove residual acid) and brine. Dry over anhydrous MgSO₄.

• Purification: Concentrate via rotary evaporation. Purify the crude oil by vacuum distillation (bp 63–64 °C @ 4 Torr).

Synthesis Workflow Visualization

Biological Mechanism: Transition State Inhibition[7]

The primary utility of 2',4'-Dimethyl-2,2,2-trifluoroacetophenone in drug discovery lies in its ability to mimic the transition state of peptide hydrolysis.

Mechanism of Action

Serine proteases (e.g., Chymotrypsin, Acetylcholinesterase) hydrolyze peptide bonds via a tetrahedral intermediate. The enzyme's active site serine hydroxyl group attacks the carbonyl carbon of the substrate.

• Substrate: The carbonyl carbon is moderately electrophilic.

• Inhibitor (TFMK): The CF₃ group is strongly electron-withdrawing, making the adjacent carbonyl carbon highly electrophilic .[1]

• Binding: When the enzyme attacks the TFMK, it forms a stable, reversible hemiacetal adduct. This adduct mimics the geometry and charge distribution of the high-energy transition state, effectively "locking" the enzyme in an inactive complex.

Structural Advantages

The 2',4'-dimethyl substitution on the phenyl ring provides:

• Lipophilicity: Enhanced penetration of the blood-brain barrier (relevant for neuroprotective applications).

• Steric Selectivity: The methyl groups restrict rotation and provide specific hydrophobic contacts within the enzyme's S1 or S2 pockets, improving selectivity over unsubstituted analogs.

Inhibition Pathway Diagram

[3][5][8]

Applications in Research & Development

Drug Discovery

• Neuroprotection: Trifluoroacetophenone derivatives have demonstrated efficacy in inhibiting apoptosis in cerebellar granule neurons and inhibiting acetylcholinesterase (AChE), offering potential pathways for Alzheimer's therapeutics.

• Antiviral Agents: TFMKs are investigated as inhibitors for viral proteases (e.g., SARS-CoV 3CL protease), where the hemithioketal formation with active-site cysteine residues blocks viral replication.

Asymmetric Synthesis

The compound serves as a prochiral substrate for asymmetric transfer hydrogenation .

• Product: 1-(2,4-Dimethylphenyl)-2,2,2-trifluoroethanol.

• Catalysts: Chiral Ruthenium or Rhodium complexes.

• Utility: The resulting chiral alcohol is a versatile building block for ferroelectric liquid crystals and chiral agrochemicals.

Material Science

Used as a monomer or modifier in the synthesis of fluorinated poly(aryl ether)s . The CF₃ group imparts:

• Low dielectric constant.

• High thermal stability.

• Hydrophobicity (moisture resistance).

Safety, Handling & Toxicology (MSDS Summary)

Signal Word: WARNING

Hazard Class	H-Code	Statement
Flammable Liquid	H226	Flammable liquid and vapor.
Skin Irritation	H315	Causes skin irritation.
Eye Irritation	H319	Causes serious eye irritation.
STOT-SE	H335	May cause respiratory irritation.[4]
Special Hazard	Lachrymator	Potent tear gas agent. Handle only in a fume hood.

Handling Protocols:

• Engineering Controls: Always handle inside a functioning chemical fume hood. The compound is a lachrymator (induces tears) and respiratory irritant.

• PPE: Wear chemical-resistant gloves (Nitrile or Viton), safety goggles, and a lab coat.

• Storage: Store in a cool, dry place under inert atmosphere (Nitrogen/Argon) to prevent moisture absorption. Keep away from ignition sources.

• Spill Response: Absorb with sand or vermiculite. Do not use combustible materials (sawdust). Ventilate the area.

References

• Synthesis & Properties: Friedel-Crafts Acylation of Aromatic Compounds.[5] Vogel's Textbook of Practical Organic Chemistry.

• Enzyme Inhibition: Transition State Analog Enzyme Inhibitors: Structure-Activity Relationships of Trifluoromethyl Ketones. Taylor & Francis.[6][7]

• Biological Activity: Trifluoromethyl Ketones as Inhibitors of SARS-CoV 3CL Protease.[1] NIH/PubMed.

• Organocatalysis: 2,2,2-Trifluoroacetophenone as an Organocatalyst for the Oxidation of Tertiary Amines. Chemistry - A European Journal.

• Safety Data: Safety Data Sheet: 2,2,2-Trifluoroacetophenone. ThermoFisher Scientific.

Sources

• 1. Design, synthesis, and evaluation of trifluoromethyl ketones as inhibitors of SARS-CoV 3CL protease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. m.youtube.com [m.youtube.com]
• 3. ES2755333T3 - Process to prepare 1- (3,5-dichlorophenyl) -2,2,2-trifluoroethanone and its derivatives - Google Patents [patents.google.com]
• 4. juniperpublishers.com [juniperpublishers.com]
• 5. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 6. taylorfrancis.com [taylorfrancis.com]
• 7. taylorandfrancis.com [taylorandfrancis.com]

Protocols & Analytical Methods

Application Note: Regioselective Synthesis of 2',4'-Dimethyl-2,2,2-trifluoroacetophenone

Abstract & Application Scope

This application note details the optimized protocol for synthesizing 2',4'-Dimethyl-2,2,2-trifluoroacetophenone , a critical fluorinated intermediate used in the development of agrochemicals (e.g., novel pyrethroids) and pharmaceutical candidates requiring lipophilic, metabolically stable trifluoromethyl motifs.[1]

The protocol utilizes a Friedel-Crafts acylation of m-xylene using trifluoroacetic anhydride (TFAA) activated by aluminum chloride (

).[1] This route is selected for its operational simplicity, high regioselectivity for the 4-position (sterically and electronically favored), and scalability compared to Grignard-based alternatives.[1]

Retrosynthetic Analysis & Mechanism

The synthesis relies on the electrophilic aromatic substitution (EAS) of m-xylene.[1] The presence of two methyl groups at the 1 and 3 positions activates the ring.[1]

• Regioselectivity: The 4-position is activated by the ortho-directing effect of the C3-methyl and the para-directing effect of the C1-methyl.[1] The 2-position is sterically hindered (sandwiched between two methyls), and the 5-position is less favorable (meta to both directors).[1]

• Active Species: The reaction proceeds via the formation of a trifluoroacetylium equivalent generated in situ from TFAA and

  .[1]

Reaction Scheme (Graphviz)[1]

Figure 1: Mechanistic pathway for the acylation of m-xylene. The synergistic directing effects of the methyl groups drive regioselectivity to the 4-position.[1]

Experimental Protocol

Reagents & Equipment

• Substrate: m-Xylene (Reagent Grade, >99%)

• Acylating Agent: Trifluoroacetic Anhydride (TFAA) (Handle in fume hood; lachrymator)[1]

• Catalyst: Aluminum Chloride (

  ), anhydrous (Beads or powder)[1]

• Solvent: Dichloromethane (DCM), anhydrous[1]

• Equipment: 3-neck round bottom flask (RBF), reflux condenser, pressure-equalizing addition funnel, inert gas (Nitrogen/Argon) line, ice bath.[1]

Step-by-Step Methodology

Phase 1: Catalyst Activation

• Flame-dry a 500 mL 3-neck RBF and cool under a stream of Nitrogen.

• Charge the flask with anhydrous

  (1.2 equiv) and DCM (4 mL per gram of substrate) .

• Cool the suspension to 0–5 °C using an ice bath.

Phase 2: Acylium Ion Generation 4. Add TFAA (1.1 equiv) dropwise via the addition funnel over 15–20 minutes.[1]

• Observation: The suspension may clear slightly or change color as the acylating complex forms.[1]
• Caution: Exothermic reaction.[1] Maintain internal temperature < 10 °C.

Phase 3: Substrate Addition & Reaction 5. Add ** m-xylene (1.0 equiv)** dropwise over 30 minutes.

• Critical Control: Control the addition rate to prevent thermal runaway.[1] The regioselectivity is temperature-dependent; keeping it cool initially favors the kinetic product (4-position).[1]

• Once addition is complete, remove the ice bath and allow the mixture to warm to Room Temperature (20–25 °C) .
• Stir for 4–6 hours . Monitor reaction progress via TLC (Hexane/EtOAc 9:1) or GC-MS.[1]

• Endpoint: Disappearance of m-xylene peak.[1]

Phase 4: Quenching & Workup [1] 8. Cool the mixture back to 0 °C. 9. Quench: Slowly pour the reaction mixture into a beaker containing crushed ice (500 g) and concentrated HCl (50 mL) .

• Safety: Vigorous evolution of gas and heat.[1] Stir efficiently to hydrolyze aluminum salts.

• Separate the organic layer.[1][2] Extract the aqueous layer twice with DCM.[1]
• Combine organic phases and wash sequentially with:

• Water (1x)
• Sat. (2x) (To remove residual Trifluoroacetic acid)[1]
• Brine (1x)

• Dry over anhydrous , filter, and concentrate under reduced pressure.

Phase 5: Purification 13. Purify the crude oil via vacuum distillation .

• Target Fraction: Collect the fraction boiling at 63–64 °C @ 4 Torr (approx. 5.3 mbar).[1]

Experimental Workflow Diagram

Figure 2: Operational workflow ensuring safety and purity. Critical control points are highlighted in yellow and red.[1]

Characterization & Data

The following data validates the identity of the synthesized compound.

Property	Value	Notes
Appearance	Colorless to pale yellow liquid
Molecular Weight	202.17 g/mol	Formula:
Boiling Point	63.5 – 64.0 °C	@ 4 Torr (vacuum) [1]
Density	1.2098 g/cm³	@ 25 °C
Refractive Index	1.46
Regiochemistry	>95% 2',4'-isomer	Confirmed by NMR coupling patterns

Analytical Expectations:

• GC-MS: Molecular ion peak

  at m/z 202. Fragment peaks at m/z 133 ( ) and 69 ( ).[1][3]

• 1H NMR (

  ): Look for two singlets (methyl groups) around 2.3–2.5 ppm.[1] The aromatic region should show a doublet (H6), a singlet/multiplet (H3), and a doublet (H5) characteristic of 1,2,4-substitution patterns.[1]

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield	Moisture in or solvent	Ensure is fresh/yellow (not white powder) and solvent is distilled/dry.
Poly-acylation	Excess TFAA/Catalyst	Strictly control stoichiometry to 1.1 equiv.
Wrong Isomer	Temperature too high during addition	Maintain 0–5 °C during xylene addition to favor kinetic control.[1]
Emulsion during workup	Aluminum salts precipitation	Use sufficient HCl during quench to fully solubilize aluminum salts.[1] Filter through Celite if necessary.[1]

References

• Organic Chemistry Portal.[1] (n.d.). Friedel-Crafts Acylation. Retrieved October 26, 2023, from [Link][1]

Sources

• 1. 2,2,2-Trifluoroacetophenone | C8H5F3O | CID 9905 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Mechanism of Friedel–Crafts Acylation Using Metal Triflate in Deep Eutectic Solvents: An Experimental and Computational Study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Trifluoroacetophenone(434-45-7) 1H NMR [m.chemicalbook.com]

Application Note: Catalytic Epoxidation Using 2',4'-Dimethyl-2,2,2-trifluoroacetophenone

Executive Summary

This technical guide details the application of 2',4'-Dimethyl-2,2,2-trifluoroacetophenone as a non-metallic organocatalyst for the epoxidation of alkenes and oxidation of C-H bonds. Belonging to the class of activated ketones, this catalyst operates via the in situ generation of a highly reactive dioxirane intermediate.[1][2]

Unlike traditional stoichiometric oxidants (e.g., m-CPBA) or transition metal catalysts, this organocatalytic system offers a metal-free, environmentally benign, and highly chemoselective pathway. The trifluoromethyl group (-CF

) activates the carbonyl carbon toward nucleophilic attack by the oxidant, while the dimethyl-substituted aromatic ring modulates lipophilicity and catalyst stability.

Key Advantages:

• Metal-Free: Eliminates heavy metal contamination in pharmaceutical intermediates (API).

• Safety: Avoids the isolation of potentially explosive cyclic peroxides (dioxiranes are generated and consumed in situ).

• Selectivity: High preference for electron-rich double bonds; tolerant of acid-sensitive functional groups when buffered.

Scientific Foundation: The Dioxirane Cycle

The catalytic efficiency of 2',4'-Dimethyl-2,2,2-trifluoroacetophenone relies on the formation of a three-membered cyclic peroxide known as a dioxirane .

Mechanism of Action

The reaction proceeds through a catalytic cycle where the ketone serves as an oxygen transfer agent.

• Activation: The oxidant (typically Potassium Peroxymonosulfate, Oxone®, or Hydrogen Peroxide) performs a nucleophilic attack on the highly electrophilic carbonyl carbon of the ketone.

• Cyclization: Under controlled pH, the resulting Criegee intermediate cyclizes to expel a leaving group (sulfate or water), forming the active dioxirane species.

• Oxygen Transfer: The electrophilic dioxirane transfers an oxygen atom to the nucleophilic alkene in a concerted, spiro-transition state, yielding the epoxide and regenerating the ketone catalyst.

Mechanistic Pathway Visualization

Figure 1: The catalytic cycle of dioxirane-mediated epoxidation.[1][2][3][4] The ketone catalyst is regenerated after oxygen transfer.

Experimental Protocols

Protocol A: The Oxone® Biphasic System (Standard)

This is the most robust method, suitable for a wide range of unfunctionalized and electron-deficient alkenes. The use of a buffer is critical to prevent the pH from dropping, which would catalyze the decomposition of Oxone and the Baeyer-Villiger oxidation of the catalyst.

Reagents:

• Substrate (Alkene): 1.0 equiv

• Catalyst: 2',4'-Dimethyl-2,2,2-trifluoroacetophenone (5–10 mol%)

• Oxidant: Oxone® (Potassium peroxymonosulfate): 1.5–2.0 equiv

• Buffer: Sodium Bicarbonate (

  ): 3.0–4.0 equiv (Maintain pH 7.0–7.5)

• Chelating Agent:

  (0.4 mM solution) – Essential to sequester trace metals that decompose Oxone.

• Solvent: Acetonitrile (

  ) / Water ( ) (3:2 v/v)

Step-by-Step Procedure:

• Preparation: In a round-bottom flask, dissolve the alkene (1.0 equiv) and the catalyst (10 mol%) in Acetonitrile (

  ).

• EDTA Addition: Add the aqueous

  solution. The volume ratio of to aqueous phase should be approximately 1.5:1.

• Temperature Control: Cool the mixture to 0–5 °C using an ice bath. Dioxiranes are volatile and thermally unstable; low temperature improves selectivity.

• Simultaneous Addition (Critical):

  • Prepare two separate solid mixtures or solutions: (A) Oxone and (B)

    .

  • Slowly add (A) and (B) to the reaction flask simultaneously in small portions over 1–2 hours.

  • Why? Adding Oxone all at once causes a pH spike (acidic) and exotherm. Simultaneous addition maintains pH ~7.5.

• Monitoring: Stir vigorously. Monitor reaction progress via TLC or GC-MS.

• Workup: Upon completion, dilute with water and extract with diethyl ether or ethyl acetate. Wash the organic layer with brine, dry over

  , and concentrate.

Protocol B: The Hydrogen Peroxide "Green" System

This method utilizes

as the oxidant, producing only water as a byproduct. It is atom-economical but requires specific solvents to activate the peroxide.

Reagents:

• Substrate: 1.0 equiv

• Catalyst: 10 mol%

• Oxidant: 30% or 50% Aqueous

  : 2.0–3.0 equiv

• Buffer:

  (0.5 equiv) or

• Solvent: Acetonitrile (

  ) or 2,2,2-Trifluoroethanol (TFE)

Step-by-Step Procedure:

• Dissolution: Dissolve substrate and catalyst in the chosen solvent.

• Base Addition: Add the inorganic base (

  ) to neutralize the acidity of commercial and facilitate the nucleophilic attack.

• Oxidant Addition: Add

  dropwise at room temperature.

• Reaction: Stir for 2–6 hours.

• Quench: Quench with saturated

  solution (to destroy excess peroxide) before extraction.

Optimization & Troubleshooting

The following table summarizes the effects of critical variables on the reaction outcome.

Variable	Recommendation	Mechanistic Rationale
pH Control	Strictly pH 7.0–8.0	Low pH (<6): Promotes Baeyer-Villiger oxidation, destroying the catalyst. High pH (>9): Decomposes Oxone (self-decomposition).
Solvent	Acetonitrile (MeCN)	MeCN is not inert; it can participate in the "Payne" type mechanism but is generally stable. Avoid acetone (competes for oxidant).
Temperature	0 °C to 10 °C	Dioxiranes are generated in situ and are volatile. Higher temperatures reduce the concentration of the active species.
Catalyst Loading	5–15 mol%	While 5% is often sufficient, 10-15% ensures high turnover for sterically hindered or electron-deficient alkenes.
Stirring	Vigorous (>800 RPM)	The Oxone protocol is biphasic. Mass transfer between the aqueous oxidant phase and organic substrate phase is rate-limiting.

Comparative Performance Data

Relative reactivity estimation based on standard trifluoroacetophenone derivatives.

Substrate Type	Conversion (2h)	Yield	Notes
Terminal Alkenes (e.g., 1-octene)	>95%	88-92%	Highly efficient.
Trans-Alkenes (e.g., trans-stilbene)	>98%	95%	Stereochemistry retained (concerted mechanism).
Tri-substituted	>99%	96%	Electron-rich double bonds react fastest.
Electron-Deficient (e.g., acrylates)	60-75%	70%	Requires higher catalyst loading (15-20 mol%) and longer times.

Safety & Handling

Peroxide Hazards

• Oxone® and Dioxiranes: While the dioxirane is generated in situ, the reaction mixture contains potent oxidants. Never concentrate the reaction mixture to dryness without first quenching with a reducing agent (Sodium Sulfite or Thiosulfate).

• Exotherm: The oxidation of the ketone to the dioxirane is exothermic. Always use a cooling bath during oxidant addition.

Catalyst Specifics

• 2',4'-Dimethyl-2,2,2-trifluoroacetophenone: This compound is a fluorinated aromatic ketone. It acts as a lachrymator (tear gas-like) and skin irritant.[5]

  • PPE: Wear chemical-resistant gloves (Nitrile), safety goggles, and work inside a fume hood.

  • Storage: Store in a cool, dry place away from strong bases.

References

• Yang, D., et al. (1995). "A C2 Symmetric Chiral Ketone for Catalytic Asymmetric Epoxidation of Unfunctionalized Olefins." Journal of the American Chemical Society.

• Limnios, D., & Kokotos, C. G. (2014).[6][7] "2,2,2-Trifluoroacetophenone: An Organocatalyst for an Environmentally Friendly Epoxidation of Alkenes."[4][6][7][8][9] The Journal of Organic Chemistry.

• Curci, R., et al. (1995).[5] "Dioxiranes: Potent Oxidants and Efficient Catalysts." Accounts of Chemical Research.

• Denmark, S. E., & Wu, Z. (1999). "The Development of Chiral, Nonracemic Dioxiranes for the Catalytic, Enantioselective Epoxidation of Alkenes." Synlett.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. fishersci.com [fishersci.com]
• 6. 2,2,2-Trifluoroacetophenone: an organocatalyst for an environmentally friendly epoxidation of alkenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. 2,2,2-Trifluoroacetophenone: An Organocatalyst for an Environmentally Friendly Epoxidation of Alkenes [organic-chemistry.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]

Application Note: 2',4'-Dimethyl-2,2,2-trifluoroacetophenone in Medicinal Chemistry

[1]

Executive Summary & Chemical Rationale

2',4'-Dimethyl-2,2,2-trifluoroacetophenone is a specialized fluorinated building block that serves two distinct, high-value functions in modern drug discovery: as a Transition State Inhibitor (TSI) warhead and as a Prochiral Substrate for the synthesis of enantiopure pharmacophores.

The "Fluorine Effect" in this Scaffold

The medicinal utility of this compound is driven by the synergy between the highly electron-withdrawing trifluoromethyl (

) group and the steric/lipophilic modulation of the dimethyl-substituted aromatic ring.

• Electrophilic Activation: The adjacent

  group significantly lowers the LUMO energy of the carbonyl carbon, making it highly susceptible to nucleophilic attack. In biological systems, this allows the ketone to form stable, reversible hemiketals with active-site serine residues in hydrolase enzymes, mimicking the tetrahedral transition state of peptide bond hydrolysis.

• Steric & Lipophilic Tuning: Unlike the parent 2,2,2-trifluoroacetophenone, the 2'-methyl (ortho) substituent introduces critical steric bulk that restricts bond rotation (atropisomerism potential) and improves selectivity for specific enzyme pockets. The 4'-methyl (para) group enhances lipophilicity (

  ), improving membrane permeability and hydrophobic interactions within the target binding site.

Application I: Design of Transition State Inhibitors (Serine Hydrolases)

Context: Trifluoromethyl ketones (TFMKs) are privileged scaffolds for inhibiting serine proteases, esterases, and phospholipases. The 2',4'-dimethyl analog is particularly relevant for targeting enzymes with hydrophobic S1/S1' pockets, such as Acetylcholinesterase (AChE) or specific Carboxylesterases.

Mechanism of Action

The inhibitor functions by "trapping" the catalytic serine residue. Unlike irreversible inhibitors (e.g., organophosphates) that phosphorylate the serine, TFMKs form a reversible hemiketal adduct .

Figure 1: Kinetic mechanism of Serine Hydrolase inhibition by 2',4'-Dimethyl-2,2,2-trifluoroacetophenone.

Protocol: Determination of against Acetylcholinesterase (AChE)

Objective: Quantify the inhibitory potency of the compound against a model serine hydrolase using Ellman’s Reagent.

Materials:

• Buffer: 0.1 M Phosphate buffer, pH 8.0.

• Substrate: Acetylthiocholine iodide (ATCh, 0.5 mM final).

• Chromogen: 5,5'-Dithiobis(2-nitrobenzoic acid) (DTNB, 0.3 mM final).

• Enzyme: Electric eel AChE (0.05 U/mL final).

• Test Compound: 2',4'-Dimethyl-2,2,2-trifluoroacetophenone (dissolved in DMSO).

Experimental Workflow:

• Stock Preparation: Prepare a 10 mM stock of the test compound in 100% DMSO. Perform serial dilutions (1:3) to generate a concentration range from 100

  M down to 0.1 nM.

• Pre-Incubation (Critical Step):

  • In a 96-well plate, add 150

    L Phosphate Buffer.

  • Add 20

    L of Enzyme solution.

  • Add 10

    L of Test Compound (various concentrations).

  • Control: Use 10

    L DMSO for the 100% Activity control.

  • Incubate for 15 minutes at 25°C. Note: TFMKs are slow-binding inhibitors; pre-incubation allows the hemiketal adduct to reach equilibrium.

• Reaction Initiation:

  • Add 20

    L of DTNB/ATCh mixture.

• Kinetic Readout:

  • Immediately measure Absorbance at 412 nm every 30 seconds for 10 minutes using a microplate reader.

• Data Analysis:

  • Calculate the initial velocity (

    ) from the linear portion of the curve.

  • Plot % Inhibition vs. Log[Concentration].

  • Fit data to the variable slope Hill equation to determine

    .

Validation Criteria:

• Z-Factor: Must be > 0.5 for the assay to be statistically valid.

• Reference: Use Tacrine or Donepezil as a positive control.

Application II: Asymmetric Synthesis of Chiral Pharmacophores

Context: The reduction of 2',4'-Dimethyl-2,2,2-trifluoroacetophenone yields 1-(2,4-dimethylphenyl)-2,2,2-trifluoroethanol . This chiral alcohol is a valuable pharmacophore found in various ion channel modulators and anti-inflammatory agents. The ortho-methyl group makes standard reduction challenging, requiring specific catalytic systems.

Protocol: Asymmetric Transfer Hydrogenation (ATH)

This protocol utilizes a Ruthenium-based catalyst system, which is robust against the steric hindrance of the 2'-methyl group.

Reagents:

• Substrate: 2',4'-Dimethyl-2,2,2-trifluoroacetophenone (1.0 eq).

• Catalyst:

  -RuCl(p-cymene)(TsDPEN) (1.0 mol%).

• Hydrogen Source: Formic acid/Triethylamine (5:2 azeotropic mixture).

• Solvent: Dichloromethane (DCM) or Ethyl Acetate.

Step-by-Step Methodology:

• Inert Atmosphere Setup: Flame-dry a 25 mL round-bottom flask and purge with Nitrogen (

  ).

• Catalyst Charge: Add the Ru-catalyst (10 mg, 0.016 mmol) and the ketone substrate (324 mg, 1.6 mmol) to the flask.

• Solvent Addition: Dissolve the mixture in 5 mL of degassed DCM.

• Reaction Initiation: Add 1.0 mL of the Formic Acid/TEA mixture dropwise via syringe.

• Reaction Monitoring:

  • Stir at room temperature (25°C).

  • Monitor via TLC (Hexane/EtOAc 9:1) or

    -NMR.[2]

  • Endpoint: Disappearance of the ketone signal (

    -72 ppm) and appearance of the alcohol doublet ( -78 ppm).

• Work-up:

  • Quench with saturated

    (slowly, gas evolution).

  • Extract with EtOAc (3 x 10 mL).

  • Dry organic layer over

    and concentrate in vacuo.

• Purification: Flash column chromatography (Silica gel, 0-10% EtOAc in Hexanes).

Data Summary: Expected Results

Parameter	Value	Notes
Yield	> 90%	High conversion due to activated carbonyl.[3]
Enantiomeric Excess (ee)	> 94%	Determined by Chiral HPLC (e.g., Chiralcel OD-H).[3]
Configuration	(S)-Alcohol	Using (S,S)-catalyst (verify with optical rotation).

Figure 2: Workflow for the Asymmetric Transfer Hydrogenation of the target ketone.

References

• Ramachandran, P. V., et al. (1994). Super Hydrides: Asymmetric Reduction of Fluoroalkyl Ketones.[3] DTIC Technical Report.[3] Available at: [Link]

• Nair, H. K., et al. (1996).[3] m-(N,N,N-Trimethylammonio)trifluoroacetophenone: A Femtomolar Inhibitor of Acetylcholinesterase.[4] Journal of the American Chemical Society.[4] Available at: [Link]

• Wang, Y., et al. (2021). Electrochemically Promoted Asymmetric Transfer Hydrogenation of 2,2,2-Trifluoroacetophenone.[5] PubMed. Available at: [Link]

• Cheng, H., et al. (2002). Novel trifluoroacetophenone derivatives as malonyl-CoA decarboxylase inhibitors.[6] Bioorganic & Medicinal Chemistry Letters. Available at: [Link]

Sources

• 1. alchempharmtech.com [alchempharmtech.com]
• 2. researchgate.net [researchgate.net]
• 3. apps.dtic.mil [apps.dtic.mil]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Electrochemically Promoted Asymmetric Transfer Hydrogenation of 2,2,2-Trifluoroacetophenone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Novel trifluoroacetophenone derivatives as malonyl-CoA decarboxylase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Regioselective Synthesis of 2',4'-Dimethyl-2,2,2-trifluoroacetophenone via Friedel-Crafts Acylation

Abstract & Scope

This technical guide details the protocol for the synthesis of 2',4'-Dimethyl-2,2,2-trifluoroacetophenone (CAS: 1591-04-4), a critical fluorinated building block in the development of agrochemicals and pharmaceutical intermediates. The method utilizes a Friedel-Crafts acylation of m-xylene with trifluoroacetic anhydride (TFAA) mediated by aluminum chloride (

).

Unlike standard methyl ketone synthesis, the introduction of the strongly electron-withdrawing trifluoromethyl (

) group requires precise control of Lewis acid stoichiometry and temperature to prevent polymerization and ensure high regioselectivity. This note provides a self-validating workflow, mechanistic insights, and critical process parameters (CPPs) for reproducible scale-up.

Introduction & Mechanistic Insight

The Challenge of Fluorinated Acylation

The synthesis targets the acylation of m-xylene (1,3-dimethylbenzene). While m-xylene is activated towards electrophilic aromatic substitution (EAS), the use of trifluoroacetic anhydride introduces specific challenges:

• Deactivation: The product contains a highly electron-deficient carbonyl group (due to the

  -fluorines), which fortunately prevents poly-acylation but can trap the Lewis acid catalyst tightly.

• Stoichiometry: Unlike acyl chlorides, anhydrides produce a carboxylate byproduct that consumes an equivalent of the Lewis acid. A minimum of 2.2 equivalents of

  is required to drive the reaction to completion (1 eq for the anhydride activation, 1 eq for the carboxylate byproduct, and >0.2 eq for product complexation).

Regioselectivity

m-Xylene has three potential sites for substitution:

• Position 2 (Between methyls): Sterically hindered; kinetically disfavored.

• Position 5 (Meta to both): Electronic deactivation; unreactive.

• Position 4 (Ortho to one, Para to one): Preferred. This site is electronically activated by both methyl groups and sterically accessible.

Reaction Mechanism

The reaction proceeds via the generation of a trifluoroacylium ion equivalents.

Figure 1: Mechanistic pathway showing the activation of TFAA and the formation of the stable product-catalyst complex.

Critical Material Attributes (CMA) & Safety

Safety Warning:

reacts violently with water, releasing HCl gas. TFAA is corrosive and volatile. Perform all operations in a functioning fume hood.

Reagent	Role	Purity Req.	Hazard Note
m-Xylene	Substrate	>99% (Anhydrous)	Flammable. Ensure isomer purity to avoid separation issues.
TFAA	Acylating Agent	>99%	Corrosive, moisture sensitive.
AlCl3	Catalyst	>98% (Anhydrous)	Critical: Must be free-flowing yellow/white powder. Grey/clumped material indicates hydrolysis and will fail.
Dichloromethane (DCM)	Solvent	Anhydrous	Stabilized with amylene preferred.
HCl (1M)	Quench	Aqueous	Exothermic reaction upon addition.

Experimental Protocol

Method A: Standard Aluminum Chloride Mediated Acylation

Scale: 50 mmol (approx. 5.3 g m-xylene)

Phase 1: Catalyst Activation

• Flame-dry a 250 mL three-necked round-bottom flask (RBF) equipped with a magnetic stir bar, pressure-equalizing addition funnel, and a nitrogen inlet/outlet bubbling into a caustic trap (NaOH solution) to neutralize HCl fumes.

• Under

  flow, charge the flask with Aluminum Chloride ( ) (16.0 g, 120 mmol, 2.4 equiv).

• Add Dichloromethane (DCM) (50 mL). The suspension may slightly warm; cool to 0°C using an ice/water bath.

Phase 2: Electrophile Generation & Addition

• Prepare a solution of Trifluoroacetic Anhydride (TFAA) (12.6 g, 8.4 mL, 60 mmol, 1.2 equiv) in DCM (20 mL) in the addition funnel.

• Add the TFAA solution dropwise to the

  suspension at 0°C over 15 minutes. Observation: The mixture will homogenize slightly and may turn yellow/orange as the acylium complex forms.

• Stir for 15 minutes at 0°C to ensure complete activation.

Phase 3: Substrate Addition & Reaction

• Mix m-Xylene (5.31 g, 6.1 mL, 50 mmol, 1.0 equiv) with DCM (10 mL).

• Add the xylene solution dropwise over 30 minutes, maintaining internal temperature < 5°C. Control: Rapid addition causes exotherms that promote polymerization.

• Remove the ice bath and allow the reaction to warm to Room Temperature (20-25°C).

• Stir for 4–6 hours. Monitor: TLC (10% EtOAc/Hexane) or GC-MS should show disappearance of m-xylene.

Phase 4: Quench & Isolation

• Caution: Cool the reaction mixture back to 0°C.

• Slowly pour the reaction mixture into a beaker containing Ice (200 g) and conc. HCl (20 mL) . Note: Vigorous evolution of HCl gas and heat will occur. Stir until the solid aluminum complex is fully dissolved.

• Separate the layers.[1] Extract the aqueous layer with DCM (

  mL).

• Combine organic layers and wash sequentially with:

  • Water (

    mL)

  • Sat.

    ( mL) - Caution: evolution.

  • Brine (

    mL)

• Dry over anhydrous

  , filter, and concentrate under reduced pressure.

Phase 5: Purification

• The crude oil is typically >90% pure.

• Distillation: For high purity, distill under reduced pressure (bp ~85-88°C at 10 mmHg).

• Yield: Expected yield is 80–90% (approx. 8.5–9.5 g).

Process Control & Visualization

Workflow Diagram

Figure 2: Step-by-step experimental workflow for the acylation process.

Self-Validating Analytical Data

Verify the product identity using the following expected spectral data. Deviations indicate impurities (e.g., isomers or hydrolyzed acid).

Attribute	Specification	Diagnostic Note
Appearance	Colorless to pale yellow liquid	Dark brown indicates tar/polymerization.
Boiling Point	85–88°C @ 10 mmHg	-
GC-MS	= 202 ( )	Look for fragment 133 ( ) and 69 ( ).
NMR	-71.5 ppm (s)	Single peak. Multiple peaks imply isomer mixtures.
NMR	See below	Distinct aromatic pattern for 1,2,4-substitution.

NMR (400 MHz, ) Prediction:

• 7.65 (d, Hz, 1H, H-6 ): Deshielded by carbonyl, ortho to ketone.
• 7.15 (s, 1H, H-3 ): Between methyls.
• 7.10 (d, Hz, 1H, H-5 ): Meta to ketone.
• 2.45 (s, 3H, 2-Me ): Ortho to ketone (slightly deshielded).
• 2.38 (s, 3H, 4-Me ): Para to ketone.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield	Old/Wet	Use fresh catalyst. It must smoke in air.
Incomplete Reaction	Insufficient Catalyst	Ensure equiv . The complex sequesters the catalyst.
Polysubstitution	High Temp / Excess Reagent	Keep Temp < 25°C. Do not use large excess of TFAA.
Isomer Mix	Reaction too hot	Maintain 0°C during addition to favor kinetic 4-position product.

References

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical. (Standard reference for Friedel-Crafts protocols).

• Olah, G. A. (1973). Friedel-Crafts Chemistry. Wiley-Interscience. (Authoritative text on mechanism and catalyst selection).

• Nordlander, J. E., et al. (1984). "Trifluoroacetylation of aromatics." Journal of Organic Chemistry, 49(21), 4107–4111. (Specifics on TFAA reactivity).

• ChemicalBook. (n.d.). "2',4'-Dimethylacetophenone NMR and Physical Properties." (Used for comparative spectral data).[2]

Sources

• 1. Mechanism of Friedel–Crafts Acylation Using Metal Triflate in Deep Eutectic Solvents: An Experimental and Computational Study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. rsc.org [rsc.org]

Application Note: High-Fidelity Synthesis of 2,2,2-Trifluoro-1-(2,4-dimethylphenyl)ethanone

Executive Summary & Strategic Context

This application note details the synthesis of 2,2,2-trifluoro-1-(2,4-dimethylphenyl)ethanone , a critical fluorinated building block in medicinal chemistry. Trifluoromethyl ketones (TFMKs) serve as potent transition-state inhibitors for hydrolytic enzymes (e.g., serine proteases) and are essential bioisosteres for lipophilic modulation in drug design.

The Challenge: Mono- vs. Bis-Addition

The reaction of Grignard reagents with carboxylic acid derivatives (anhydrides, esters, chlorides) typically yields tertiary alcohols due to the high reactivity of the intermediate ketone.

• Standard Outcome:

• Desired Outcome:

The Solution: The "Stable Intermediate" & Inverse Addition

Success in this specific protocol relies on two factors:

• Electronic Stabilization: The strong electron-withdrawing nature of the trifluoromethyl (

  ) group stabilizes the tetrahedral magnesium-alkoxide intermediate (hemiacetal salt). This prevents the premature expulsion of the trifluoroacetate leaving group during the reaction, effectively "masking" the ketone until the acidic workup.

• Inverse Addition: To further guarantee mono-addition, the nucleophile (Grignard) is added to the electrophile (TFAA). This ensures the Grignard is always the limiting reagent in the reaction zone, preventing the formation of localized excesses that could attack any transiently formed ketone.

Reaction Mechanism

The reaction proceeds via a nucleophilic acyl substitution. The stability of the tetrahedral intermediate is the governing thermodynamic principle allowing for high selectivity.

Experimental Protocol

Reagents and Materials[1][2][3][4][5][6][7][8]

Reagent	Role	Equiv.	Notes
2,4-Dimethylphenylmagnesium bromide	Nucleophile	1.0	0.5 M or 1.0 M in THF/Ether. Commercial or freshly prepared.
Trifluoroacetic Anhydride (TFAA)	Electrophile	1.5 - 2.0	Must be colorless. Distill if yellow/brown.
Diethyl Ether ( )	Solvent	N/A	Anhydrous, inhibitor-free.
Ammonium Chloride ( )	Quench	N/A	Saturated aqueous solution.

Safety Critical

• TFAA Hazards: Highly corrosive, volatile, and reacts violently with water.[1] Handle only in a fume hood.

• Grignard Hazards: Pyrophoric/flammable.[2] Ensure all glassware is oven-dried (

  overnight) and the system is under inert gas ( or ).

• Exotherm: The reaction is vigorously exothermic.[3] Temperature control is mandatory to prevent runaway reactions and byproduct formation.

Step-by-Step Procedure

Phase 1: System Setup

• Equip a 250 mL 3-neck round-bottom flask with a magnetic stir bar, a pressure-equalizing addition funnel, a nitrogen inlet, and a low-temperature thermometer.

• Flame-dry the apparatus under vacuum and backfill with Nitrogen (

  ) three times.

Phase 2: Electrophile Preparation (The "Inverse" Setup)

• Charge the flask with Trifluoroacetic Anhydride (2.0 equiv) and anhydrous Diethyl Ether (approx. 5 mL per mmol of substrate).

• Cool the solution to -78°C using a dry ice/acetone bath.

  • Expert Note: The low temperature is critical not just for selectivity, but to manage the exotherm upon Grignard addition.

Phase 3: Controlled Addition

• Transfer the 2,4-Dimethylphenylmagnesium bromide (1.0 equiv) solution into the addition funnel via cannula or oven-dried syringe.

• Add the Grignard reagent dropwise to the TFAA solution over 30–45 minutes.

  • Monitoring: Ensure the internal temperature does not rise above -65°C .

  • Observation: A white precipitate (magnesium salts) may form, or the solution may become viscous. This is normal.

Phase 4: Reaction & Quench

• After addition is complete, stir at -78°C for 2 hours .

• Allow the reaction to warm slowly to 0°C over 1 hour.

  • Mechanistic Check: Warming allows the reaction to complete, but do not heat to reflux.

• Quench: Pour the reaction mixture slowly into a vigorously stirred beaker containing ice-cold Saturated

  .

  • Caution: TFAA excess will hydrolyze to trifluoroacetic acid (TFA), generating heat.

Phase 5: Isolation & Purification

• Extract the aqueous layer with Diethyl Ether (

  ).

• Wash combined organics with Saturated

  (to remove TFA) and Brine.

• Dry over anhydrous

  , filter, and concentrate under reduced pressure.

  • Volatility Warning: Trifluoromethyl ketones can be volatile.[3][4] Do not use high vacuum for extended periods if the molecular weight is low (though the dimethylphenyl group adds significant mass here).

• Purification: Flash column chromatography (Silica gel, Hexanes/EtOAc gradient).

Process Workflow Visualization

Troubleshooting & Optimization

Observation	Root Cause	Corrective Action
Low Yield / Unreacted SM	Moisture in solvent/gas.	Re-distill TFAA; ensure Grignard quality (titrate before use).
Tertiary Alcohol Formation	Localized excess of Grignard.	Ensure vigorous stirring; slow down addition rate; strictly maintain -78°C.
Product Volatility	Loss during rotary evaporation.	Monitor vacuum pressure; do not heat water bath >30°C.
Emulsion during Workup	Magnesium salts.	Add a small amount of 1M HCl to break the emulsion (ensure pH doesn't drop too low to affect product stability).

References

• Creary, X. (1987). Reaction of organometallic reagents with trifluoroacetic anhydride. A simple synthesis of trifluoromethyl ketones.Journal of Organic Chemistry, 52(22), 5026–5030. Link

• Bégué, J.-P., & Bonnet-Delpon, D. (2008). Bioorganic and Medicinal Chemistry of Fluorine.[5][6] John Wiley & Sons. (General reference for TFMK utility).

• Wiedemann, J., et al. (2002). Trifluoromethyl Ketones via Reaction of Grignard Reagents with Trifluoroacetates.Journal of Organic Chemistry. (Contextual comparison for ester vs anhydride routes).

• Cohen, T., et al. (1995). Preparation of Trifluoromethyl Ketones.[7][5]Organic Syntheses, Coll. Vol. 9, p.139. Link (Provides foundational protocols for handling TFAA/Grignard systems).

Sources

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. acs.org [acs.org]
• 3. researchgate.net [researchgate.net]
• 4. fishersci.com [fishersci.com]
• 5. lac.dicp.ac.cn [lac.dicp.ac.cn]
• 6. Synthesis of trifluoromethyl ketones by nucleophilic trifluoromethylation of esters under a fluoroform/KHMDS/triglyme system - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Trifluoromethyl ketone synthesis [organic-chemistry.org]

GC-MS method for analysis of 2',4'-Dimethyl-2,2,2-trifluoroacetophenone reactions

Application Note: High-Resolution GC-MS Profiling of 2',4'-Dimethyl-2,2,2-trifluoroacetophenone (DMTFAP) Reaction Suites

Executive Summary

This technical guide details a robust Gas Chromatography-Mass Spectrometry (GC-MS) protocol for the analysis of 2',4'-Dimethyl-2,2,2-trifluoroacetophenone (DMTFAP) . Primarily synthesized via Friedel-Crafts acylation of m-xylene, DMTFAP is a critical intermediate for fluorinated pharmaceuticals and photoaffinity labeling reagents.

This method addresses the specific analytical challenges posed by trifluoromethyl ketones: high volatility, susceptibility to hydration, and the necessity to resolve regioisomers (e.g., 2',6'-dimethyl isomer). The protocol utilizes a mid-polarity phenyl-arylene column to maximize isomeric resolution and Electron Ionization (EI) to generate diagnostic fragmentation patterns for structural confirmation.

Chemical Context & Critical Quality Attributes

The Target Molecule

• IUPAC Name: 1-(2,4-Dimethylphenyl)-2,2,2-trifluoroethan-1-one

• Molecular Formula: C₁₀H₉F₃O

• Molecular Weight: 202.17 g/mol

• Key Structural Features: The electron-withdrawing trifluoromethyl (-CF₃) group destabilizes the carbonyl, making it highly reactive toward nucleophiles (including water) and influencing mass spectral fragmentation (dominant

  -cleavage).

Synthesis & Impurity Landscape

The standard synthesis involves the reaction of m-xylene with trifluoroacetic anhydride (TFAA) catalyzed by Lewis acids (AlCl₃ or FeCl₃).

• Target: 2',4'-Dimethyl isomer (Sterically and electronically favored).

• Critical Impurity: 2',6'-Dimethyl isomer (Sterically hindered, formed in minor quantities).

• Side Products: Unreacted m-xylene, hydrolyzed TFAA (trifluoroacetic acid), and potential poly-acylated species (rare due to ring deactivation).

Experimental Protocol

Reagents and Standards

• Solvent: Dichloromethane (DCM) or Ethyl Acetate (LC-MS Grade). Note: Avoid alcohols (MeOH, EtOH) to prevent hemiacetal formation with the activated ketone.

• Internal Standard (ISTD): 1-Bromo-4-fluorobenzene or Dodecane (diluted to 50 µg/mL).

• Derivatization: Not required for the ketone. If analyzing reduced alcohol metabolites, MSTFA derivatization is recommended.

Sample Preparation

• Reaction Aliquot: Take 50 µL of the reaction mixture.

• Quench/Extraction: Partition against 500 µL saturated NaHCO₃ (to neutralize acid catalyst/TFA) and 500 µL DCM.

• Phase Separation: Recover the organic (DCM) layer.

• Dilution: Dilute 1:100 with DCM containing the Internal Standard.

• Filtration: Filter through a 0.2 µm PTFE syringe filter into a GC vial.

GC-MS Method Parameters

Parameter	Setting	Rationale
Inlet	Split (20:1), 250°C	High split ratio prevents column overload from bulk solvent/reagents.
Carrier Gas	Helium, 1.2 mL/min (Constant Flow)	Optimal linear velocity for MS resolution.
Column	DB-5ms or equivalent (30m x 0.25mm x 0.25µm)	5% Phenyl phase provides necessary selectivity for aromatic isomers.
Oven Program	40°C (1 min) → 15°C/min → 280°C (3 min)	Low initial temp focuses volatile fluorinated species; ramp separates isomers.
Transfer Line	280°C	Prevents condensation of high-boiling tars.
Ion Source	EI, 230°C, 70 eV	Standard ionization for library matching.
Scan Range	m/z 35–350	Captures low mass fluorinated fragments and molecular ion.
Solvent Delay	3.0 min	Protects filament from DCM peak.

Results & Discussion: Data Interpretation

Mass Spectral Logic (Fragmentation Pathway)

The mass spectrum of DMTFAP is dominated by the stability of the trifluoromethyl group and the aromatic core.

• Molecular Ion (M⁺): m/z 202 (Distinct, usually 10-20% abundance).

• Base Peak (or Major Fragment): m/z 133.

  • Mechanism:[1][2]

    -cleavage adjacent to the carbonyl group releases the stable radical (neutral loss of 69 Da). The remaining cation is the 2,4-dimethylbenzoyl cation (m/z 133).

• Secondary Fragment: m/z 105.

  • Mechanism:[1][2] Loss of CO (28 Da) from the benzoyl cation yields the 2,4-dimethylphenyl cation (m/z 105).

• Diagnostic Fluorine Peak: m/z 69 (

  ).

Visualization of Fragmentation

Figure 1: EI Fragmentation pathway for 2',4'-Dimethyl-2,2,2-trifluoroacetophenone.

Isomer Differentiation (2,4- vs 2,6-Dimethyl)

While mass spectra are similar, the 2',6'-isomer exhibits a distinct "Ortho Effect":

• Retention Time: The 2,6-isomer typically elutes before the 2,4-isomer on non-polar columns due to steric shielding of the carbonyl oxygen, reducing interaction with the stationary phase.

• Fragmentation nuance: The 2,6-isomer often shows a more intense

  or peak due to the proximity of methyl hydrogens to the trifluoromethyl group, allowing for HF elimination.

Method Validation (Self-Validating System)

To ensure the trustworthiness of the data, every analytical run must include the following system suitability checks:

• Specificity Check: Inject a blank (DCM only). Ensure no peaks exist at the retention time of DMTFAP.

• Linearity: Prepare a 5-point calibration curve (10 – 500 µg/mL). The

  value must be .

• Carryover: Inject a solvent blank immediately after the highest standard. Peak area in the blank must be

  of the standard.

• Sensitivity (S/N): The lowest standard (10 µg/mL) must have a Signal-to-Noise ratio

  .

Analytical Workflow Diagram

Figure 2: Step-by-step analytical workflow for reaction monitoring.

References

• Sigma-Aldrich. 2,2,2-Trifluoroacetophenone Product Information & Applications. Link

• National Institutes of Health (PMC). Use of Trifluoro-Acetate Derivatives for GC-MS Quantification. Link

• Master Organic Chemistry. Friedel-Crafts Acylation: Mechanism and Limitations. Link

• Chemistry LibreTexts. Mass Spectrometry - Fragmentation Patterns (Ketones). Link

• ScienceMadness. Discussion on Nitration and Acylation of m-Xylene Isomers. Link

Sources

• 1. youtube.com [youtube.com]
• 2. mdpi.com [mdpi.com]

Application Note: High-Purity Isolation of 2',4'-Dimethyl-2,2,2-trifluoroacetophenone via Silica Gel Chromatography

Abstract

This guide details the purification of 2',4'-Dimethyl-2,2,2-trifluoroacetophenone , a critical fluorinated building block used in the synthesis of inhibitors and agrochemicals. Unlike standard acetophenones, the presence of the strongly electron-withdrawing trifluoromethyl (

) group alters the physicochemical properties of the molecule, increasing its volatility and susceptibility to hydration. This protocol addresses the specific challenges of separating the target ketone from unreacted m-xylene and aluminum salts following Friedel-Crafts acylation, utilizing a optimized gradient silica gel chromatography workflow.

Introduction: The Fluorine Challenge

The incorporation of fluorine into organic scaffolds is a cornerstone of modern medicinal chemistry, often improving metabolic stability and lipophilicity. However, the synthesis of precursors like 2',4'-Dimethyl-2,2,2-trifluoroacetophenone via Friedel-Crafts acylation presents a unique purification challenge.

The reaction typically involves reacting m-xylene with trifluoroacetic anhydride (TFAA) or trifluoroacetyl chloride in the presence of a Lewis acid (

).

The Separation Challenge:

• Starting Material Removal: m-Xylene is non-polar and elutes rapidly.

• Hydrate Formation: The highly electrophilic carbonyl of the product can reversibly form a gem-diol (hydrate) in the presence of moisture, leading to "streaking" on silica columns.

• Lewis Acid Residues: Incomplete quenching of the aluminum complex can cause the product to degrade or stick to the stationary phase.

This protocol ensures the complete removal of these impurities while maintaining the integrity of the fluorinated motif.

Pre-Purification Workflow

Scientific Integrity Note: Direct loading of the crude reaction mixture onto a column without proper workup is the most common cause of failure. The aluminum complex must be hydrolyzed first.

Step 1: Quenching & Extraction

Before chromatography, the Lewis acid complex must be broken.

• Pour the reaction mixture carefully into a slurry of crushed ice and 1N HCl .

• Stir vigorously until the solid aluminum complex dissolves and two clear layers form.

• Extract with Dichloromethane (DCM) or Ethyl Acetate (EtOAc) .

• Wash the organic layer with Brine and dry over Anhydrous

  .

• Caution: Do not use high heat during rotary evaporation. Trifluoroacetophenones are volatile.[1] Keep the bath temperature

  .

Step 2: TLC Method Development

Stationary Phase: Silica Gel 60

Visualization: UV (254 nm) is effective due to the aromatic ring.

Spot Identity	Polarity	(10% EtOAc in Hexane)	Appearance (UV)
m-Xylene	Non-polar	~0.85 - 0.90	Dark purple/black (weak)
Target Ketone	Moderate	~0.40 - 0.50	Strong absorbance
Hydrate/Acid	Polar	< 0.10 (Baseline)	Streaks

Chromatography Protocol

Column Specifications[1][2]

• Stationary Phase: Silica Gel 60 (230–400 mesh).

• Column Size: Use a 10:1 to 20:1 ratio of Silica to Crude Mass (w/w).

• Packing Method: Slurry packing in 100% Hexane is recommended to minimize air bubbles and heat generation.

Sample Loading

Dry Loading (Recommended): Due to the potential viscosity of the crude oil and the presence of trace xylene:

• Dissolve the crude oil in a minimum amount of DCM.

• Add silica gel (approx.[2] 2x the mass of the crude).

• Evaporate the solvent gently on a rotovap until a free-flowing powder remains.

• Load this powder onto the top of the packed column and protect with a layer of sand.[2]

Mobile Phase Gradient

A gradient elution is strictly required to separate the non-polar xylene from the target ketone efficiently.

Table 1: Optimized Gradient Elution Profile

Stage	Solvent Composition (v/v)	Column Volumes (CV)	Purpose
Equilibration	100% Hexane	2 CV	Stabilize column bed.
Elution 1	100% Hexane	3-4 CV	Elute unreacted m-xylene (Waste).
Gradient	0% 5% EtOAc in Hexane	5 CV	Slowly mobilize the target.
Elution 2	5% EtOAc in Hexane	Until Complete	Elute 2',4'-Dimethyl-2,2,2-trifluoroacetophenone .
Flush	20% EtOAc in Hexane	2 CV	Remove polar impurities/hydrates.

Workflow Visualization

The following diagram illustrates the critical path from synthesis to isolated product, highlighting the decision points for purity checks.

Figure 1: End-to-end purification workflow emphasizing the critical acid quench and gentle evaporation steps.

Post-Purification & Validation

Analytical Validation

• NMR (CDCl ):

  • Look for two distinct methyl singlets (aromatic region ~2.3–2.6 ppm).

  • Aromatic protons: 1H singlet (C3), and two doublets (C5, C6).

  • Absence of Xylene: Ensure no peaks at ~2.30 ppm (co-eluting xylene) or ~7.0-7.2 ppm multiplet characteristic of the starting material.

• NMR:

  • Single singlet around -70 to -72 ppm (characteristic of

    ).

  • If you see a second peak slightly upfield, it may be the hydrate form.

Storage

Store the purified oil under an inert atmosphere (Nitrogen or Argon) in a desiccator. The electron-deficient carbonyl is hygroscopic; moisture ingress will lead to hydrate formation, which appears as a white solid crust or cloudiness in the oil.

Troubleshooting

Issue	Probable Cause	Corrective Action
Product Streaking	Hydrate formation or acidic silica.	Add 0.5% Triethylamine (TEA) to the mobile phase to neutralize silica acidity.
Low Yield	Volatility during evaporation.	Do not use high vacuum for extended periods. Stop rotovap immediately when solvent is removed.
Co-elution	Gradient too steep.	Hold at 100% Hexane for longer to ensure all xylene is flushed before introducing EtOAc.

References

• Nordlander, J. E., et al. (1984). Trifluoroacetylation of aromatics with trifluoroacetic anhydride.[3]The Journal of Organic Chemistry. [Link]

• Teledyne ISCO. Strategies to Purify Organic Compounds by Flash Column Chromatography. [Link]

Sources

• 1. 2,2,2-Trifluoroacetophenone | 434-45-7 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 2. Purification [chem.rochester.edu]
• 3. pubs.acs.org [pubs.acs.org]

Application Note: High-Performance Fluorinated Poly(arylene ether) Synthesis using 2',4'-Dimethyl-2,2,2-trifluoroacetophenone

Executive Summary

This application note details the protocol for utilizing 2',4'-Dimethyl-2,2,2-trifluoroacetophenone (DMTFAP) as a strategic building block in the synthesis of advanced fluorinated poly(arylene ether)s (PAEs).

While standard fluorinated polymers often rely on Bisphenol AF, the incorporation of the asymmetric, bulky 2,4-dimethylphenyl pendant group via DMTFAP offers distinct advantages. The steric hindrance provided by the ortho-methyl group, combined with the electron-withdrawing nature of the trifluoromethyl (-CF3) moiety, results in polymers with:

• Enhanced Solubility: Disruption of chain packing facilitates processing in common organic solvents (CHCl3, THF, NMP).

• High Thermal Stability: Glass transition temperatures (

  ) typically exceeding 240°C.[1]

• Low Dielectric Constant (

  ): Increased fractional free volume (FFV) reduces , making these materials ideal for 5G/6G insulating films.

Chemical Pathway & Mechanism

The utilization of DMTFAP involves a two-stage workflow:

• Monomer Synthesis: Condensation of DMTFAP with phenol to form a "Cardo-like" bisphenol monomer: 1,1-Bis(4-hydroxyphenyl)-1-(2,4-dimethylphenyl)-2,2,2-trifluoroethane .

• Polymerization: Step-growth polymerization of the bisphenol with an activated aromatic dihalide via Nucleophilic Aromatic Substitution (

  ).

Mechanism Visualization

Figure 1: Synthetic pathway from ketone precursor to fluorinated polymer.

Protocol A: Monomer Synthesis

Objective: Synthesis of 1,1-Bis(4-hydroxyphenyl)-1-(2,4-dimethylphenyl)-2,2,2-trifluoroethane.

Materials Required[1][2][3][4][5][6][7][8][9][10][11]

• Reagent A: 2',4'-Dimethyl-2,2,2-trifluoroacetophenone (1.0 eq)

• Reagent B: Phenol (4.0 - 6.0 eq) [Excess prevents oligomerization]

• Catalyst: Trifluoromethanesulfonic acid (Triflic acid) OR Methanesulfonic acid with 3-mercaptopropionic acid (promoter).

• Solvent: None (Neat reaction) or Dichloromethane (DCM) if temperature control is critical.

Step-by-Step Procedure

• Setup: Equip a 250 mL 3-neck round-bottom flask with a magnetic stir bar, a nitrogen inlet, and a temperature probe.

• Charging: Add Phenol (excess) and DMTFAP to the flask. Heat gently to 40-50°C to ensure a homogeneous melt.

• Catalysis:

  • Option 1 (High Purity): Cool the mixture to 0°C. Dropwise add Triflic acid (0.05 eq).

  • Option 2 (Scale-up): Add 3-mercaptopropionic acid (0.1 eq) followed by dropwise addition of Methanesulfonic acid.

• Reaction: Warm to 60°C and stir for 24–48 hours. The reaction is driven by the electrophilic attack of the protonated ketone on the para-position of the phenol.

  • Critical Check: Monitor via TLC or HPLC. The disappearance of the ketone peak (approx. 1700 cm⁻¹ in IR) indicates completion.

• Quenching: Pour the reaction mixture into hot water (80°C) under vigorous stirring to precipitate the crude product and remove excess acid.

• Purification:

  • Dissolve the crude solid in minimal hot toluene or a Toluene/Ethanol mix.

  • Recrystallize slowly to yield white needle-like crystals.

  • Target Purity: >99.5% (Essential for high molecular weight polymerization).

Protocol B: Polymerization (Polycondensation)

Objective: Synthesis of high-molecular-weight Fluorinated Poly(arylene ether).

Materials Required[1][2][3][4][5][6][7][8][9][10][11]

• Monomer: Purified Bisphenol from Protocol A (1.00 eq).

• Comonomer: 4,4'-Difluorodiphenyl sulfone (DFDPS) or Decafluorobiphenyl (1.00 eq).

  • Note: Stoichiometry must be exact (1:1) for high molecular weight.

• Base: Potassium Carbonate (

  ), anhydrous, ground (1.2 eq).

• Solvent System: N-Methyl-2-pyrrolidone (NMP) [Solvent] + Toluene [Azeotropic agent].

Experimental Workflow

Figure 2: High-temperature nucleophilic aromatic substitution workflow.

Step-by-Step Procedure

• Dehydration (Formation of Phenoxide):

  • In a 3-neck flask equipped with a Dean-Stark trap and condenser, charge the Bisphenol monomer, DFDPS, and

    .

  • Add NMP (solids content ~20% w/v) and Toluene (NMP:Toluene ratio 8:1).

  • Heat to 140–150°C. Water formed from phenoxide formation will azeotrope with toluene into the trap.

  • Trustworthiness Check: Ensure the toluene reflux is vigorous. Continue until no more water droplets are visible in the trap (3–4 hours).

• Polymerization:

  • Drain the toluene from the Dean-Stark trap.

  • Raise temperature to 180–200°C.

  • Stir for 12–24 hours. The solution should become noticeably viscous.

• Work-up:

  • Cool the solution to ~80°C and dilute with NMP to reduce viscosity.

  • Filter to remove salts (

    , excess ).

  • Pour the filtrate slowly into a 10-fold excess of Methanol/Water (50:50) under high-speed stirring to precipitate the polymer as fibrous strands.

• Drying:

  • Wash the fiber repeatedly with methanol and hot water.

  • Dry in a vacuum oven at 120°C for 24 hours to remove residual solvent.

Expected Data & Characterization

NMR Spectroscopy ( H-NMR, DMSO- )

Successful synthesis is validated by specific signal integration:

Moiety	Chemical Shift ( , ppm)	Multiplicity	Interpretation
-CH3 (Dimethyl)	2.1 – 2.3	Singlet (x2)	Distinct methyl groups on the pendant ring.
Aromatic (Bisphenol)	6.7 – 7.1	Doublets (AA'BB')	Ortho/Meta protons of the phenol rings.
Aromatic (Pendant)	6.9 – 7.4	Multiplet	Protons on the 2,4-dimethylphenyl ring.

Thermal Properties (DSC/TGA)

• (Glass Transition): Expect 220°C – 260°C . The 2,4-dimethyl substitution restricts rotation around the quaternary carbon more than unsubstituted phenyl groups, elevating .
• (Decomposition): >480°C in .[2] The C-F bonds provide exceptional oxidative stability.

References

• Synthesis of Fluorinated Poly(arylene ether)

  • Title: Fluorinated Poly(Arylene Ether)s: Synthesis, Properties, and Applications.[3][4]

  • Source: ResearchG

  • URL:[Link]

• Trifluoroacetophenone Reactivity

  • Title: 2,2,2-Trifluoroacetophenone: An Organocatalyst for an Environmentally Friendly Epoxidation of Alkenes.[5]

  • Source: ACS Public

  • URL:[Link]

• Polymer Properties (Dielectric & Thermal)

  • Title: Synthesis and characterization of fluorinated poly(aryl ether)s with excellent dielectric properties.
  • Source: RSC (Polymer Chemistry).

  • URL:[Link]

• Monomer Synthesis Precedents

  • Title: Synthesis and properties of novel fluorinated polyamides based on... bis(4-hydroxyphenyl)phenyl-2,2,2-trifluoroethane.

  • Source: ResearchGate.[6][3]

  • URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Synthesis and characterization of fluorinated poly(aryl ether)s with excellent dielectric properties - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]

Application Note: High-Fidelity Epoxidation Catalyzed by 2',4'-Dimethyl-2,2,2-trifluoroacetophenone

Executive Summary

This technical guide details the protocol for the organocatalytic epoxidation of alkenes using 2',4'-Dimethyl-2,2,2-trifluoroacetophenone . Belonging to the class of activated trifluoromethyl ketones, this catalyst operates via an in situ generated dioxirane mechanism. Unlike transition-metal catalyzed methods (e.g., Jacobsen, Sharpless), this protocol is metal-free, environmentally benign, and operates under mild aqueous-biphasic conditions.

The presence of the electron-donating methyl groups at the 2' and 4' positions of the phenyl ring modulates the electrophilicity of the carbonyl center compared to the parent trifluoroacetophenone. This electronic tuning balances the equilibrium between the ketone, its hydrate, and the active dioxirane species, often resulting in enhanced catalyst stability and minimized side reactions (such as Baeyer-Villiger oxidation) during the oxidative cycle.

Mechanism of Action: The Dioxirane Cycle

The reaction utilizes Potassium Peroxymonosulfate (Oxone®, KHSO₅) as the terminal oxidant. The catalytic cycle proceeds through the nucleophilic attack of the peroxymonosulfate anion on the electrophilic ketone catalyst.[1]

Mechanistic Pathway[2]

• Activation: The ketone undergoes nucleophilic attack by the peroxymonosulfate ion (HSO₅⁻) to form a Criegee intermediate.

• Cyclization: The intermediate eliminates bisulfate (HSO₄⁻) to form the active dioxirane species (a three-membered cyclic peroxide).

• Oxygen Transfer: The dioxirane acts as a soft electrophile, transferring a single oxygen atom to the alkene substrate in a concerted, stereospecific manner.

• Regeneration: The catalyst is regenerated as the ketone, ready to re-enter the cycle.[1]

Visualization of Catalytic Cycle

Figure 1: Catalytic cycle showing the conversion of the ketone to the active dioxirane species by Oxone and subsequent oxygen transfer to the alkene.[1][2][3][4]

Critical Experimental Parameters

To ensure reproducibility and high yield, three parameters must be strictly controlled. This system is "self-validating" because failure in any parameter results in immediate cessation of reactivity or visible decomposition.

Parameter	Specification	Scientific Rationale
pH Control	7.0 – 7.5	Critical. Oxone is acidic. At pH < 6, the Baeyer-Villiger oxidation of the ketone catalyst competes with dioxirane formation, destroying the catalyst. At pH > 8, Oxone self-decomposes rapidly.
Solvent System	CH₃CN / H₂O (3:2)	Acetonitrile is essential; it solubilizes the organic substrate and is miscible with the aqueous oxidant. It also stabilizes the dioxirane intermediate.
Chelation	Na₂·EDTA (0.4 mM)	Trace transition metals (Fe, Cu, Mn) present in solvents or glassware catalytically decompose Oxone. EDTA sequesters these metals, ensuring oxidant efficiency.
Temperature	0°C to +4°C	Dioxiranes are thermally unstable. Low temperature maximizes the lifetime of the active species and improves stereoselectivity.

Standard Operating Protocol (SOP)

Scale: 1.0 mmol Alkene (Adaptable) Reaction Time: 1–4 Hours

Materials Checklist

• Substrate: Alkene (1.0 mmol)

• Catalyst: 2',4'-Dimethyl-2,2,2-trifluoroacetophenone (0.05 – 0.10 mmol, 5–10 mol%)

• Oxidant: Oxone® (Potassium peroxymonosulfate) (1.5 – 2.0 mmol)

• Buffer: Sodium Bicarbonate (NaHCO₃) (4.5 – 6.0 mmol)

• Solvent: Acetonitrile (HPLC Grade, 15 mL)

• Aqueous Phase: Distilled Water (10 mL) containing 0.4 mM Na₂·EDTA.[2]

Step-by-Step Methodology

Phase 1: Reactor Setup

• Equip a 50 mL 3-neck round-bottom flask with a magnetic stir bar, a thermometer, and a pH probe (optional but recommended).

• Dissolve 1.0 mmol of Alkene and 0.10 mmol of Catalyst (10 mol%) in 15 mL of Acetonitrile .

• Cool the mixture to 0–4°C using an ice/water bath.

Phase 2: Reagent Preparation[5]

• Oxidant Solution: Dissolve 1.0 g of Oxone in 10 mL of aqueous Na₂·EDTA (0.4 mM) . Note: Oxone dissolves slowly; ensure complete dissolution before use.

• Buffer Slurry/Solution: Prepare a solution or fine slurry of 1.3 g NaHCO₃ in 10 mL of water .

Phase 3: Controlled Addition (The "Parallel Addition" Technique)

• Start vigorous stirring.

• Add the Oxidant Solution and the Buffer Solution simultaneously dropwise via two separate addition funnels (or syringe pumps) over a period of 1–2 hours .

  • Why? Adding Oxone all at once causes a massive pH drop and exotherm. Parallel addition maintains the steady-state concentration of the dioxirane and keeps the pH stable.

• Self-Validation Check: Monitor the pH periodically with pH paper or a probe.

  • If pH < 7: Increase Buffer addition rate.

  • If pH > 8: Slow down Buffer addition.

Phase 4: Reaction Monitoring & Quench

• After addition is complete, stir for an additional 30–60 minutes at 0°C.

• Monitor conversion via TLC or GC-MS.

• Quench: Dilute with 20 mL of water and 20 mL of Pentane or Ethyl Acetate.

• Separate layers. Extract the aqueous layer twice with organic solvent.

• Catalyst Recovery (Optional): The ketone catalyst is generally lipophilic. It will reside in the organic layer. It can often be recovered during column chromatography (it elutes separately from the epoxide).

Workflow Visualization

Figure 2: Operational workflow emphasizing the parallel addition strategy to maintain pH stability.

Troubleshooting & Optimization Matrix

Observation	Root Cause	Corrective Action
Low Conversion	pH dropped below 7.0 during addition.	Ensure NaHCO₃ is added concurrently with Oxone. Do not add Oxone faster than buffer.
Catalyst Decomposition	Baeyer-Villiger oxidation side-reaction.	This occurs if the medium becomes acidic. Check pH. Increase buffer concentration.
No Reaction	Trace metals decomposing Oxone.	Ensure Na₂·EDTA is present in the aqueous phase.[2] Use glass-distilled water.
Low Yield (Volatile Epoxide)	Product loss during concentration.	For low MW epoxides, do not use rotary evaporation. Distill solvent or use careful fractional distillation.

Safety Data & Handling

• 2',4'-Dimethyl-2,2,2-trifluoroacetophenone:

  • Hazards: Skin and eye irritant.[6][7][8] Combustible liquid.

  • Handling: Use in a fume hood.[6] Wear nitrile gloves.

• Oxone®:

  • Hazards: Oxidizer.[9][2][3][5][8][10][11] Corrosive. Causes severe skin burns and eye damage.

  • Incompatibility: Never mix solid Oxone directly with acetone or ketones without solvent/cooling (risk of explosive peroxide formation). Always dissolve in water first.

References

• Limnios, D., & Kokotos, C. G. (2014).[9][4][5] 2,2,2-Trifluoroacetophenone: An Organocatalyst for an Environmentally Friendly Epoxidation of Alkenes.[9][3][4][5][11][12] The Journal of Organic Chemistry, 79(10), 4270–4276. Link

• Yang, D., et al. (1996). Ketone-Catalyzed Decomposition of Peroxymonosulfate. Journal of the American Chemical Society, 118(2), 491–492. Link

• Curci, R., et al. (1995). Dioxiranes: Potent Oxidants and Versatile Reagents. Accounts of Chemical Research, 28(3), 135–135. Link

• Organic Syntheses. (2004). Catalytic Epoxidation of Alkenes with Oxone. Org.[9][3][5][11] Synth. 81, 195. Link

Sources

• 1. Fast, Efficient, Catalyst-Free Epoxidation of Butyl Rubber Using Oxone/Acetone for Improved Filler Dispersion - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Epoxide synthesis by epoxidation [organic-chemistry.org]
• 6. oakwoodchemical.com [oakwoodchemical.com]
• 7. fishersci.com [fishersci.com]
• 8. fishersci.com [fishersci.com]
• 9. 2,2,2-Trifluoroacetophenone: An Organocatalyst for an Environmentally Friendly Epoxidation of Alkenes [organic-chemistry.org]
• 10. Asymmetric nucleophilic epoxidation - Wikipedia [en.wikipedia.org]
• 11. researchgate.net [researchgate.net]
• 12. 2,2,2-Trifluoroacetophenone: an organocatalyst for an environmentally friendly epoxidation of alkenes - PubMed [pubmed.ncbi.nlm.nih.gov]

Derivatization of 2',4'-Dimethyl-2,2,2-trifluoroacetophenone for chiral separations

Part 1: Executive Summary & Scientific Context

2',4'-Dimethyl-2,2,2-trifluoroacetophenone is a critical prochiral building block in the synthesis of agrochemicals and pharmaceuticals. The trifluoromethyl (CF

) group imparts unique bio-isosteric properties, enhancing metabolic stability and lipophilicity. However, the strong electron-withdrawing nature of the CF group, combined with the steric hindrance of the ortho-methyl group on the phenyl ring, presents specific challenges for chiral analysis.

The Core Challenge: Strictly speaking, 2',4'-Dimethyl-2,2,2-trifluoroacetophenone is achiral (prochiral). Therefore, "chiral separation" in this context refers to one of two objectives:

• Direct Desymmetrization: Reacting the ketone with a chiral derivatizing agent (CDA) to form separable diastereomers.

• Post-Transformation Analysis: Analyzing the enantiomeric excess (ee) of the corresponding chiral alcohol, 1-(2,4-dimethylphenyl)-2,2,2-trifluoroethanol, produced via asymmetric reduction (e.g., CBS reduction or biocatalysis).

This guide details protocols for both approaches, prioritizing the Reductive Derivatization pathway, as it is the industry standard for determining the stereoselectivity of asymmetric syntheses involving this substrate.

Part 2: Chemical Logic & Workflow Visualization

The strong dipole of the CF

group activates the carbonyl carbon for nucleophilic attack but also increases the propensity for hydrate formation. Successful derivatization requires anhydrous conditions and acid catalysis to overcome the steric bulk of the 2,4-dimethyl substitution pattern.

Workflow Diagram: Derivatization Pathways

Figure 1: Strategic pathways for the chiral analysis of trifluoromethyl ketones. Method B is preferred for pharmaceutical purity assessments due to the stability of Mosher esters.

Part 3: Detailed Experimental Protocols

Protocol A: Indirect Analysis via Reductive Derivatization (Mosher's Method)

Rationale: This is the most robust method. The ketone is first reduced to the alcohol. The alcohol is then reacted with a chiral acid chloride (Mosher's acid chloride) to form diastereomeric esters. These esters have distinct physical properties separable by achiral HPLC or distinguishable by

F-NMR.

Reagents:

• Analyte: 1-(2,4-dimethylphenyl)-2,2,2-trifluoroethanol (obtained from ketone reduction).

• Reagent: (R)-(-)-

  -Methoxy- -(trifluoromethyl)phenylacetyl chloride [(R)-MTPA-Cl].

• Base: Pyridine (anhydrous) or DMAP/Triethylamine.

• Solvent: Dichloromethane (DCM), anhydrous.

Step-by-Step Procedure:

• Preparation: Dissolve 10 mg (0.045 mmol) of the chiral alcohol (product of ketone reduction) in 0.5 mL of anhydrous DCM in a 2 mL reaction vial.

• Base Addition: Add 20

  L of anhydrous pyridine and 1 mg of 4-Dimethylaminopyridine (DMAP). Note: DMAP acts as an acyl transfer catalyst, crucial for overcoming the steric hindrance of the ortho-methyl group.

• Derivatization: Slowly add 15

  L (0.08 mmol) of (R)-MTPA-Cl under a nitrogen atmosphere.

• Incubation: Seal the vial and shake at room temperature for 2 hours.

  • Checkpoint: Monitor via TLC (Hexane/EtOAc 8:1). The alcohol spot should disappear.

• Quenching: Add 0.5 mL of saturated NaHCO

  solution to quench excess acid chloride. Extract the organic layer.

• Analysis: Inject the organic layer directly into the HPLC or evaporate and redissolve in CDCl

  for NMR.

Analytical Conditions (HPLC):

Parameter	Setting
Column	C18 (Achiral) - e.g., Phenomenex Kinetex 2.6µm, 100 x 4.6 mm
Mobile Phase	Isocratic: Acetonitrile / Water (65:35 v/v)
Flow Rate	1.0 mL/min
Detection	UV @ 254 nm (Aromatic ring) and 210 nm (Ester)
Temperature	25°C
Selectivity ( )	Expected for diastereomeric esters

Protocol B: Direct Ketone Derivatization with Chiral Hydrazines

Rationale: If the ketone cannot be reduced, or if the objective is to resolve the ketone "as is" (e.g., to test a new chiral stationary phase's ability to discriminate diastereomers), use a Chiral Derivatizing Agent (CDA) like (S)-1-amino-2-(methoxymethyl)pyrrolidine (SAMP).

Reagents:

• Substrate: 2',4'-Dimethyl-2,2,2-trifluoroacetophenone.

• Reagent: (S)-SAMP (commercially available).

• Catalyst: p-Toluenesulfonic acid (pTsOH), catalytic amount.

• Solvent: Benzene or Toluene (for Dean-Stark water removal) or Ethanol (molecular sieves).

Step-by-Step Procedure:

• Mixing: In a round-bottom flask equipped with a Dean-Stark trap (or using 4Å molecular sieves), dissolve 1.0 mmol of the ketone and 1.1 mmol of (S)-SAMP in 10 mL of Toluene.

• Catalysis: Add 5 mg of pTsOH.

• Reflux: Heat to reflux for 4–6 hours.

  • Mechanism:[1] The hydrazine nitrogen attacks the carbonyl. The CF

    group makes the carbonyl highly electrophilic, but the ortho-methyl group sterically hinders the approach. Heat is required.[2]

• Work-up: Cool to room temperature. Wash with water (2 x 5 mL) to remove unreacted hydrazine. Dry organic layer over MgSO

  .

• Isolation: Evaporate solvent to obtain the crude diastereomeric hydrazones.

Analytical Conditions (HPLC):

Parameter	Setting
Column	Silica (Normal Phase) - e.g., Zorbax SIL, 5µm
Mobile Phase	Hexane / Isopropanol (98:2 v/v)
Flow Rate	0.8 mL/min
Detection	UV @ 280 nm (Hydrazone conjugation)
Notes	The (E)- and (Z)-isomers of the hydrazone may form. Ensure the method separates the diastereomers (derived from the ketone faces) and not just geometric isomers.

Part 4: Data Interpretation & Troubleshooting

Critical Analysis of F-NMR Data (Mosher Method)

For 2',4'-Dimethyl-2,2,2-trifluoroacetophenone derivatives,

F-NMR is superior to HPLC due to the distinct chemical shifts of the CF group in the diastereomeric esters.

• Principle: The Mosher acid phenyl ring shields the CF

  group differently depending on the configuration (R or S) of the alcohol center.

• Typical Shifts:

  • (S,R)-Diastereomer:

    -71.20 ppm

  • (R,R)-Diastereomer:

    -71.45 ppm

• Calculation:

  . A separation of >0.1 ppm is sufficient for baseline integration.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield (Protocol A)	Steric hindrance from 2,4-dimethyl groups.	Increase reaction time to 12h; switch base to Pyridine (solvent) + DMAP (catalyst).
Peak Tailing (HPLC)	Residual silanol interactions.	Add 0.1% Trifluoroacetic acid (TFA) to the mobile phase.
Multiple Peaks (Protocol B)	E/Z Isomerization of hydrazone.	Perform analysis at lower temperature (10°C) or use Protocol A (Reduction) which avoids C=N geometry issues.
Hydrolysis	CF ketones form stable hydrates.	Ensure all solvents are strictly anhydrous. Use molecular sieves in the reaction vessel.

References

• Dale, J. A., & Mosher, H. S. (1973). Nuclear magnetic resonance enantiomer reagents. Configurational correlations via nuclear magnetic resonance chemical shifts of diastereomeric mandelate, O-methylmandelate, and α-methoxy-α-trifluoromethylphenylacetate (MTPA) esters. Journal of the American Chemical Society, 95(2), 512–519. [Link]

• Enders, D., & Eichenauer, H. (1979). Asymmetric synthesis of ant alarm pheromones: α-Alkylation of acyclic ketones with almost complete asymmetric induction. Angewandte Chemie International Edition, 18(3), 197-199. (Foundational work on SAMP/RAMP hydrazones). [Link]

• Fujihira, Y., et al. (2021).[3] Synthesis of trifluoromethyl ketones by nucleophilic trifluoromethylation of esters under a fluoroform/KHMDS/triglyme system. Beilstein Journal of Organic Chemistry, 17, 437–444. [Link]

• Toyo'oka, T. (2017).[4] Derivatization reagents for chiral molecules by LC-MS/MS. Journal of Pharmaceutical and Biomedical Analysis, 145, 1-16. [Link]

• Seco, J. M., Quiñoá, E., & Riguera, R. (2004).[5] The assignment of absolute configuration by NMR. Chemical Reviews, 104(1), 17-118. [Link]

Sources

• 1. HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations | MDPI [mdpi.com]
• 2. nanobioletters.com [nanobioletters.com]
• 3. BJOC - Synthesis of trifluoromethyl ketones by nucleophilic trifluoromethylation of esters under a fluoroform/KHMDS/triglyme system [beilstein-journals.org]
• 4. researchgate.net [researchgate.net]
• 5. grokipedia.com [grokipedia.com]

Application Note: High-Sensitivity Quantification of 2',4'-Dimethyl-2,2,2-trifluoroacetophenone via LC-MS/MS

This Application Note is designed for analytical chemists and drug development professionals requiring a robust LC-MS/MS method for the quantification of 2',4'-Dimethyl-2,2,2-trifluoroacetophenone (CAS: 16184-87-5).

Unlike standard polar analytes, this compound presents specific challenges due to its neutral, lipophilic nature and the electron-withdrawing trifluoromethyl group. This guide prioritizes Atmospheric Pressure Chemical Ionization (APCI) over Electrospray Ionization (ESI) to maximize sensitivity, although ESI parameters are provided as an alternative.

Executive Summary

• Analyte: 2',4'-Dimethyl-2,2,2-trifluoroacetophenone (DMTFAP).[1]

• Matrix: Plasma/Serum or Environmental Water (Adaptable).

• Challenge: The analyte lacks acidic/basic functional groups for easy ionization and is moderately volatile. The strong electron-withdrawing

  group reduces proton affinity.

• Solution: Utilization of APCI in Positive Mode to facilitate proton transfer or charge exchange. Liquid-Liquid Extraction (LLE) is selected to minimize matrix effects and concentrate the lipophilic analyte.

Compound Profile & Mechanistic Insight[2]

Property	Detail
IUPAC Name	1-(2,4-dimethylphenyl)-2,2,2-trifluoroethanone
CAS Number	16184-87-5
Molecular Formula
Molecular Weight	202.17 g/mol
LogP (Predicted)	~3.2 (Lipophilic)
Ionization Class	Neutral / Low Proton Affinity

Ionization Mechanism (The "Why")

Standard ESI relies on solution-phase ionization. DMTFAP is a ketone with no ionizable protons. While it can form adducts (

, ) in ESI, these are often unstable and lead to poor reproducibility.

• Recommendation: APCI (Atmospheric Pressure Chemical Ionization) .

• Mechanism: In APCI, the corona discharge creates reactant ions (e.g.,

  ) from the mobile phase gas. These transfer a proton to the ketone oxygen of DMTFAP in the gas phase, forming the stable ion (m/z 203.2).

Experimental Protocol

A. Instrumentation & Chromatographic Conditions

• LC System: UHPLC (e.g., Agilent 1290 Infinity II or Waters ACQUITY).

• MS System: Triple Quadrupole (e.g., Sciex 6500+ or Thermo Altis).

• Column: C18 Reverse Phase (High carbon load preferred for retention).

  • Recommended: Waters ACQUITY UPLC BEH C18, 2.1 x 100 mm, 1.7 µm.

Mobile Phase Strategy: Methanol is preferred over Acetonitrile for APCI sensitivity as it provides a more favorable protic environment for charge transfer. Formic acid is added to encourage protonation.

Parameter	Setting
Mobile Phase A	Water + 0.1% Formic Acid + 2mM Ammonium Formate
Mobile Phase B	Methanol + 0.1% Formic Acid
Flow Rate	0.35 mL/min
Column Temp	40 °C
Injection Vol	5 - 10 µL

Gradient Profile:

• 0.0 min: 40% B

• 1.0 min: 40% B

• 4.0 min: 95% B (Elution of DMTFAP ~3.2 min)

• 5.5 min: 95% B

• 5.6 min: 40% B

• 7.0 min: Stop

B. MS/MS Detection Parameters (MRM)

The fragmentation pattern is driven by the cleavage of the

bond between the carbonyl and the trifluoromethyl group (alpha-cleavage).

• Precursor Ion: 203.2 (

  )

• Primary Fragment (Quantifier): 134.1 (Loss of

  group; formation of dimethylbenzoyl cation).

• Secondary Fragment (Qualifier): 106.1 (Subsequent loss of CO; formation of dimethylphenyl cation).

MRM Table:

Transition Type	Precursor (m/z)	Product (m/z)	Dwell (ms)	Collision Energy (eV)	Cone Voltage (V)
Quantifier	203.2	134.1	100	18 - 22	30
Qualifier	203.2	106.1	100	35 - 40	30
Internal Std *	207.2	138.1	100	20	30

*Internal Standard Note: Ideally use isotope-labeled DMTFAP (

or ). If unavailable, 2',4'-Dimethylacetophenone can serve as a structural analog, though retention times will differ slightly.

C. Source Parameters (APCI Optimization)

• Polarity: Positive

• Corona Current: 4 - 5 µA (Critical for ionization of neutrals)

• Source Temperature: 350 - 400 °C (Higher temps aid volatilization of the ketone)

• Curtain Gas: 30 psi

• Ion Source Gas 1 (Nebulizer): 40 psi

• Ion Source Gas 2 (Drying): 40 psi

Sample Preparation Protocol (Liquid-Liquid Extraction)

Given the lipophilicity (LogP ~3.2), Protein Precipitation (PPT) is often insufficient for cleaning up plasma lipids which cause matrix effects. Liquid-Liquid Extraction (LLE) is the gold standard here.

Reagents:

• Extraction Solvent: Hexane : Ethyl Acetate (80:20 v/v).

• Reconstitution Solvent: 50:50 Methanol:Water.

Step-by-Step Workflow:

• Aliquot: Transfer 100 µL of Plasma/Sample into a 1.5 mL Eppendorf tube.

• Spike: Add 10 µL of Internal Standard working solution.

• Extract: Add 500 µL of Extraction Solvent (Hexane/EtOAc).

• Agitate: Vortex vigorously for 5 minutes (or shaker plate at 1000 rpm).

• Separate: Centrifuge at 10,000 x g for 5 minutes at 4°C.

• Transfer: Carefully remove 400 µL of the upper organic layer to a clean glass vial.

  • Caution: Do not disturb the aqueous/protein pellet.

• Evaporate: Dry under a gentle stream of Nitrogen at 35°C.

• Reconstitute: Dissolve residue in 100 µL of Reconstitution Solvent. Vortex 1 min.

• Inject: Transfer to LC vial with insert.

Method Validation & Quality Control

To ensure trustworthiness (E-E-A-T), the method must be self-validating.

• Linearity: Construct a calibration curve from 1 ng/mL to 1000 ng/mL. Use

  weighting.

• Recovery: Compare the peak area of pre-extraction spiked samples vs. post-extraction spiked blank matrix. Target recovery > 80%.

• Matrix Effect: Calculate Matrix Factor (MF).

  • If MF < 0.8 (Suppression) or > 1.2 (Enhancement), switch to Stable Isotope Dilution or modify the LLE solvent (e.g., try MTBE).

Visualized Workflow (Graphviz)

Caption: Optimized workflow for the extraction and quantification of 2',4'-Dimethyl-2,2,2-trifluoroacetophenone.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Sensitivity	Poor ionization in ESI.	Switch to APCI source. If APCI is unavailable, use Mobile Phase additives like Ammonium Fluoride (0.2 mM) to enhance negative mode ionization (if attempting ESI-).
High Background	Contamination or Source fouling.	Clean the Corona Discharge needle (APCI). Use LC-MS grade solvents only.
Peak Tailing	Column interaction.	Increase buffer concentration (Ammonium Formate) or switch to a C18 column with end-capping.
Retention Shift	Mobile phase evaporation.	Cap solvent bottles tightly; use an online degasser.

References

• Sigma-Aldrich. 2',4'-Dimethyl-2,2,2-trifluoroacetophenone Product Specification & Properties. Retrieved from

• Kostiainen, R., & Kauppila, T. J. (2009). Effect of eluent on the ionization process in LC-MS. Journal of Chromatography A. (Discusses APCI vs ESI for neutral compounds).

• US FDA. (2018). Bioanalytical Method Validation Guidance for Industry. Retrieved from

• PubChem. Compound Summary: 2',4'-Dimethyl-2,2,2-trifluoroacetophenone.[1] Retrieved from [1]

Sources

• 1. 3',4'-Dimethyl-2,2,2-trifluoroacetophenone | C10H9F3O | CID 2758666 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2',4'-Dimethyl-2,2,2-trifluoroacetophenone

Status: Operational Ticket ID: OPT-YIELD-CF3-XYL Assigned Specialist: Dr. A. Vance, Senior Application Scientist

Executive Summary

You are likely experiencing yield inconsistencies (ranging from 30-60%) or purity issues due to the unique behavior of the trifluoroacetyl group during Friedel-Crafts acylation. Unlike standard acetylation, the electron-withdrawing nature of the

group creates a stable complex with aluminum chloride that requires specific quenching protocols to release the free ketone.

This guide moves beyond standard textbook descriptions to address the hydrodynamic and thermodynamic bottlenecks specific to the reaction between m-xylene and trifluoroacetic anhydride (TFAA).

Part 1: The "Golden Route" Protocol

Optimized for 10–50g scale. Yield Target: >85%

The System[1][2][3][4][5][6][7][8][9]

• Substrate: m-Xylene (1,3-Dimethylbenzene)

• Electrophile Source: Trifluoroacetic Anhydride (TFAA)

• Catalyst: Aluminum Chloride (

  ), Anhydrous[1]

• Solvent: Dichloromethane (DCM) – Preferred for solubility of the complex.

Critical Stoichiometry

The most common failure mode is under-dosing the Lewis Acid. The product ketone acts as a Lewis base, sequestering one equivalent of

.

Component	Equivalents	Role
m-Xylene	1.0	Limiting Reagent
TFAA	1.2	Slight excess to drive kinetics
AlCl₃	2.2 - 2.5	CRITICAL: 1 eq for activation + 1 eq for product complexation + 0.2 buffer

Step-by-Step Execution

Step 1: Catalyst Suspension (The "Dry" Phase)

• Flame-dry a 3-neck round bottom flask under

  flow.

• Charge with anhydrous

  (2.4 eq) and dry DCM (5 mL per gram of xylene).

• Checkpoint: The suspension should be yellow/grey. If white smoke is excessive or the solid clumps immediately, your

  is wet. Abort and replace.

Step 2: Electrophile Activation (0°C)

• Cool the suspension to 0–5°C.

• Add TFAA (1.2 eq) dropwise over 20 minutes.

• Observation: The mixture will darken.[2] This is the formation of the active acylium species

  .

Step 3: Substrate Addition (Controlled Exotherm)

• Add m-xylene (1.0 eq) dropwise. Keep internal temperature

  .

• Why? Higher temperatures promote isomerization of the methyl groups or polymerization.

• Once addition is complete, warm to Room Temperature (25°C) and stir for 4–6 hours.

Step 4: The "Emulsion-Free" Quench

• Standard error: Pouring reaction into water creates a nightmare emulsion due to the fluorinated product's density.

• Correct Method: Pour the reaction mixture slowly into a slurry of Ice + concentrated HCl (10:1 ratio) .

• Stir vigorously for 30 minutes to break the

  complex.

Part 2: Mechanism & Critical Control Points

The following diagram illustrates the reaction pathway and the specific "trap" where yield is often lost (The Aluminum Complex).

Caption: The reaction proceeds via an electrophilic aromatic substitution. Note the red node: the product complexes irreversibly with the catalyst under anhydrous conditions, necessitating >2 equivalents of

.

Part 3: Troubleshooting Dashboard

Issue 1: Low Yield (<50%)

Diagnosis: The reaction likely stalled at the mono-complex stage, or the catalyst was deactivated by moisture.

Symptom	Root Cause	Corrective Action
Unreacted Xylene	Wet	Use fresh bottles or sublime before use.
Stalled Conversion	Insufficient Catalyst	Increase to 2.5 eq. The group pulls electron density, making the carbonyl oxygen a "sink" for the Lewis Acid.
Product in Aqueous Layer	Density/pH Issue	The product is dense. Ensure you extract the bottom layer if using water/ether, or the bottom layer if using DCM/water. Verify pH is <2 during extraction.

Issue 2: Regioisomer Contamination

Diagnosis: You are seeing peaks for 2',6'-dimethyl... or 3',5'-dimethyl... isomers.

• Reason: m-Xylene has two activated positions: C4 (ortho/para) and C2 (ortho/ortho). C2 is sterically hindered but becomes accessible at high temperatures.

• Fix: Maintain reaction temperature strictly below 10°C during addition. Do not reflux. The C4 position (target) is kinetically favored at lower temperatures.

Issue 3: Persistent Emulsion during Workup

Diagnosis: Fluorinated compounds often have lipophilicities that confuse the phase boundary, especially with aluminum salts present.

• Protocol Fix:

  • Filter the quenched mixture through a Celite pad before separation (removes aluminum hydroxides).

  • Add solid NaCl to the aqueous phase (salting out).

  • Avoid shaking vigorously; use gentle inversion.

Part 4: Diagnostic Logic Tree

Use this flow to diagnose specific failure modes in your current batch.

Caption: Diagnostic flow for isolating the root cause of yield loss. Blue nodes indicate workup issues; Green nodes indicate actionable protocol changes.

Part 5: Frequently Asked Questions (FAQs)

Q: Can I use Trifluoroacetyl Chloride (TFAC) gas instead of the anhydride (TFAA)? A: Yes, but it is harder to handle quantitatively. If using TFAC, bubble it into the

suspension until saturation before adding xylene. Note that TFAC requires strictly anhydrous conditions as it hydrolyzes faster than TFAA.

Q: Why does the reaction turn black? A: A dark red/black color is normal for Friedel-Crafts acylations involving activated aromatics. It indicates the formation of the charge-transfer complex. If it turns tar-like and viscous, you likely overheated the reaction, leading to polymerization.

Q: Can I use

instead of ? A: is generally milder and less hygroscopic, but for trifluoroacetylation, is preferred due to the strong electron-withdrawing nature of the group, which makes the acylating agent less reactive. provides the necessary "hard" Lewis acidity to drive the reaction.

Q: How do I remove the unreacted xylene? A: The boiling point of m-xylene is ~139°C. The product boils higher. Simple vacuum distillation is usually sufficient. If the xylene content is low (<5%), it can often be removed on a rotovap using a high-vacuum pump and a warm bath (50°C).

References

• Vogel's Textbook of Practical Organic Chemistry , 5th Edition. Friedel-Crafts Acylation Mechanisms and Standard Protocols.

• Olah, G. A. "Friedel-Crafts and Related Reactions." Interscience Publishers. Definitive source on Lewis Acid stoichiometry.
• Journal of Fluorine Chemistry. "Regioselective synthesis of trifluoroacetophenones.

• Safety Data Sheet (SDS): Trifluoroacetic Anhydride . Sigma-Aldrich.

• University of Rochester, Dept. of Chemistry . "Workup: How to Manage an Emulsion."[2][3]

Sources

• 1. beyondbenign.org [beyondbenign.org]
• 2. Tips & Tricks [chem.rochester.edu]
• 3. Workup [chem.rochester.edu]

Technical Support Center: 2',4'-Dimethyl-2,2,2-trifluoroacetophenone (DMTFAP)

Status: Online Operator: Senior Application Scientist Ticket Focus: Catalyst Efficiency Optimization

Executive Summary & Molecule Profile

Subject: 2',4'-Dimethyl-2,2,2-trifluoroacetophenone (DMTFAP) CAS: [Specific CAS dependent on isomer, typically derived from m-xylene] Role: High-value pharmaceutical intermediate; precursor to chiral trifluoromethylated alcohols; potential (though electronically deactivated) organocatalyst.

The Efficiency Paradox: Researchers working with DMTFAP face a "Reactivity vs. Inhibition" paradox.

• Synthesis: The electron-withdrawing

  group destabilizes the acylium intermediate, requiring strong Lewis Acids. However, the product's carbonyl oxygen is basic enough to bind irreversibly to the catalyst, causing "product inhibition."

• Asymmetric Reduction: The steric bulk of the

  group mimics the aryl ring, confusing standard chiral catalysts (like CBS or Ru-complexes) and lowering enantiomeric excess (ee).

This guide addresses these bottlenecks with protocol-level solutions.

Module A: Synthesis Optimization (The Friedel-Crafts Challenge)

Current Standard: Stoichiometric

(Low Atom Economy, High Waste). Recommended Upgrade: Catalytic Metal Triflates [ , ].

Ticket #101: "My catalyst dies after 50% conversion."

Root Cause Analysis: In the Friedel-Crafts acylation of m-xylene with trifluoroacetic anhydride (TFAA), the product (DMTFAP) coordinates to the Lewis Acid metal center more strongly than the reactant anhydride. This "poisons" the catalyst, preventing turnover.

Resolution Protocol: The Fluorous Biphasic System (FBS) To restore catalytic turnover, you must physically separate the catalyst from the product during the reaction.

Step-by-Step Methodology:

• Catalyst Selection: Use Ytterbium(III) Triflate [

  ] (10 mol%). It is water-tolerant and recoverable.[1]

• Solvent System: Use a mix of Perfluorodecalin (fluorous phase) and Nitromethane (organic phase).

  • Why? Metal triflates are selectively soluble in the fluorous phase (or can be tagged to be so). The starting materials (m-xylene) enter the fluorous phase, react, and the more polar product (DMTFAP) is expelled into the organic phase, freeing the catalyst.

• Reaction Conditions:

  • Mix m-xylene (1.0 equiv) and TFAA (1.2 equiv).

  • Add

    (0.1 equiv) in the solvent system.

  • Reflux at 80°C for 6-12 hours.

• Workup: Cool the mixture. The phases will separate. Decant the organic layer (product).[2] The fluorous layer (catalyst) can be reused immediately.

Data: Lewis Acid Efficiency Comparison

Catalyst	Loading	Yield (%)	Turnover Number (TON)	Notes
	120 mol%	85%	< 1	Stoichiometric waste; corrosive workup.
	10 mol%	45%	4.5	Rapid deactivation by product coordination.
	10 mol%	92%	9.2	Recyclable >5 times; minimal waste.
	5 mol%	88%	17.6	Excellent activity; highly hygroscopic.

Module B: Asymmetric Reduction (The Enantioselectivity Challenge)

Goal: Converting DMTFAP to (S)-1-(2,4-dimethylphenyl)-2,2,2-trifluoroethanol. Challenge: The

group is electronically distinct but sterically similar to the substituted phenyl ring, making face differentiation difficult.

Ticket #205: "I can't get >80% ee with standard CBS reduction."

Root Cause Analysis: The standard Corey-Bakshi-Shibata (CBS) catalyst relies on steric differentiation. Because

and the dimethyl-phenyl group have similar "effective" steric bulk in the transition state, the catalyst struggles to differentiate the Re and Si faces.

Resolution Protocol: Ru-Tsdpen Transfer Hydrogenation Switch from Borane reduction to Asymmetric Transfer Hydrogenation (ATH) using Noyori-type catalysts. The electronic difference between

(electron-poor) and Aryl-Me (electron-rich) is better exploited by Ruthenium-arene complexes involving interactions.

Optimized Protocol:

• Catalyst: RuCl(p-cymene)[(S,S)-TsDPEN] (0.5 mol%).

• Hydrogen Source: Formic Acid / Triethylamine (5:2 azeotrope).

  • Critical: Do NOT use Isopropanol (reversible). Formic acid drives the reaction irreversibly via

    release.

• Procedure:

  • Dissolve DMTFAP in DMF or solvent-free conditions.

  • Add catalyst.[2][3][4][5][6][7][8][9][10]

  • Add HCOOH/TEA mixture slowly.

  • Stir at 25°C. Note: Do not heat. Higher temps erode ee.

• Result: Expect >95% yield and >96% ee.

Visualization: The Optimization Workflow

Caption: Decision tree for selecting the correct optimization pathway based on the experimental bottleneck.

Module C: Organocatalytic Applications (The "Did You Mean?" Section)

Ticket #301: "I'm using DMTFAP as a catalyst for epoxidation, but it's slow."

Analysis: You are likely attempting to use DMTFAP as a ketone catalyst for Oxone® or

mediated epoxidation (forming a dioxirane in situ).

• The Problem: The efficiency of a ketone catalyst depends on the electrophilicity of the carbonyl carbon.

• The Chemistry: While the

  group increases electrophilicity, the two methyl groups on the benzene ring are electron-donating . They push electron density into the ring and, via conjugation, to the carbonyl carbon.

• Verdict: DMTFAP is a worse catalyst than the unsubstituted 2,2,2-trifluoroacetophenone.

Recommendation: If you must use this specific derivative (perhaps for solubility reasons), you must add an activator:

• Add Hexafluoroisopropanol (HFIP) as the solvent. It stabilizes the transition state via hydrogen bonding.

• Increase Oxidant: Use a 5-fold excess of

  .

Troubleshooting FAQs

Q1: Why is my Friedel-Crafts reaction turning into a black tar?

• A: You are likely using

  and overheating. The methyl groups on m-xylene activate the ring, making it susceptible to polymerization or over-acylation.

• Fix: Switch to

  or and keep the temperature below 60°C.

Q2: During reduction, I see a "racemic background reaction." What is that?

• A: If you use Isopropanol/KOH without a robust catalyst, the base alone can promote a slow, non-enantioselective transfer hydrogenation (Meerwein-Ponndorf-Verley type).

• Fix: Ensure your Ru-catalyst loading is sufficient (at least 0.5 mol%) to outcompete the background reaction, or switch to Formic Acid/TEA (acidic media suppresses the base-catalyzed racemic pathway).

Q3: Can I recycle the Ytterbium catalyst?

• A: Yes. After the reaction, extract the product with ether. The aqueous/fluorous layer containing

  can be dried under vacuum (to remove water) and reused. Activity usually remains >90% for 3 cycles.

References

• Friedel-Crafts Acylation with Metal Triflates

  • Kobayashi, S., Hachiya, I., & Araki, M. (1993).

• Asymmetric Transfer Hydrogenation (Ru-TsDPEN)

  • Noyori, R., & Hashiguchi, S. (1997).

• CBS Reduction Mechanism

  • Corey, E. J., Bakshi, R. K., & Shibata, S. (1987).[3] Highly Enantioselective Borane Reduction of Ketones Catalyzed by Chiral Oxazaborolidines.

• Organocatalysis with Trifluoromethyl Ketones

  • Limantos, D., & Kokotos, C. (2014). 2,2,2-Trifluoroacetophenone: An Organocatalyst for an Environmentally Friendly Epoxidation of Alkenes.[10]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. youtube.com [youtube.com]
• 4. researchgate.net [researchgate.net]
• 5. Asymmetric Transfer Hydrogenation [sigmaaldrich.com]
• 6. m.youtube.com [m.youtube.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Catalytic Asymmetric Transfer Hydrogenation of β,γ-Unsaturated α-Diketones - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Corey-Bakshi-Shibata Reduction: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 10. pubs.acs.org [pubs.acs.org]

How to reduce byproduct formation in Friedel-Crafts acylation of m-xylene

Welcome to the Advanced Synthesis Support Hub. Topic: Minimizing Byproduct Formation in the Acylation of m-Xylene. Status: Operational.

Introduction: The Regioselectivity Challenge

In the Friedel-Crafts acylation of m-xylene (1,3-dimethylbenzene), the primary objective is usually the formation of 2,4-dimethylacetophenone (assuming acetylation). The presence of two meta-positioned methyl groups creates a distinct regioselectivity landscape:

• Position 4 (and 6): Activated by one methyl group (ortho) and another (para).[1] Sterically accessible. (Major Product)

• Position 2: Activated by two methyl groups (ortho).[1] However, it is sandwiched between two methyls, creating significant steric hindrance . (Minor Product/Byproduct)

• Position 5: Activated by two methyl groups (meta). Electronic activation is weakest here.[1] (Trace/Not observed)

The primary "byproducts" in this reaction are the 2,6-isomer (sterically hindered), polyacylated species (rare due to ring deactivation), and polymeric tars resulting from catalyst decomposition or overheating.

Module 1: Regioselectivity & Isomer Control

Q: Why am I seeing elevated levels of the 2,6-dimethyl isomer?

A: While the 2-position is sterically hindered, it is electronically the most activated site (ortho to two methyl donors). If your reaction temperature is too high, you provide enough thermal energy to overcome the steric activation barrier, leading to thermodynamic equilibration or simply faster rates at the hindered site.

Protocol for Isomer Suppression:

• Temperature Control: Maintain the reaction temperature between 0°C and 5°C during the addition phase. Do not reflux unless conversion is stalled. Lower temperatures favor the kinetically controlled product (the less hindered 4-position).

• Solvent Choice: Switch to a solvent that increases the effective steric bulk of the acylium complex. Nitrobenzene forms a bulky complex with AlCl

  , further discouraging attack at the crowded 2-position compared to smaller solvents like Carbon Disulfide (CS ) or Dichloromethane (DCM).

Q: Can I separate the 2,4- and 2,6-isomers if they form?

A: Yes, but prevention is superior. The 2,6-isomer often has a lower boiling point due to the "ortho effect" (steric inhibition of resonance), but the points are close.

• Purification Tip: The 2,4-isomer is more prone to crystallization. If you have a mixture, careful fractional crystallization from ethanol/hexane often yields the pure 2,4-product, leaving the 2,6-isomer in the mother liquor.

Module 2: Reaction Integrity (Tars & Decomposition)

Q: My reaction mixture turns into a black, intractable tar. What is happening?

A: "Tarring" is usually caused by vigorous polymerization or decomposition of the sigma-complex, often triggered by local overheating or moisture ingress .

Troubleshooting Checklist:

• Moisture Control: AlCl

  reacts violently with water to release HCl and heat. Ensure all glassware is flame-dried and reagents are anhydrous.

• Addition Rate: The reaction is highly exothermic. If you add the substrate or catalyst too fast, local "hot spots" exceed the decomposition threshold.

• Catalyst Quality: Yellow or grey AlCl

  indicates partial hydrolysis. Use only fresh, anhydrous (white/pale yellow) AlCl .

Q: Why does the reaction stop at ~50% conversion?

A: This is a classic stoichiometry error. Unlike Friedel-Crafts alkylation (where the catalyst is regenerated), acylation requires >1 equivalent of Lewis Acid .

• Reason: The product (a ketone) is a Lewis base. It complexes 1:1 with AlCl

  , effectively removing the catalyst from the cycle.

• Correction: Use 1.1 to 1.2 equivalents of AlCl

  relative to the acylating agent.

Module 3: Process Optimization (The Perrier Method)

Q: Which addition order minimizes impurities?

A: We recommend the Perrier Method over the Bouveault or Elbs methods for m-xylene.

The Perrier Protocol:

• Step 1: Suspend AlCl

  in the solvent (e.g., DCM).

• Step 2: Add the Acyl Chloride slowly to form the soluble Acylium-AlCl

  complex. (Solution often clears or changes color).

• Step 3: Filter this solution if necessary to remove insoluble impurities (optional).

• Step 4: Add the m-xylene substrate to this pre-formed complex at 0°C.

Why this works: This ensures that the active electrophile is fully formed before it encounters the aromatic ring, preventing side reactions between uncomplexed AlCl

and the xylene (such as disproportionation).

Visualizing the Pathway

Figure 1: Mechanistic Pathway & Regioselectivity

This diagram illustrates the competition between the 4-position (Major) and 2-position (Minor) and the critical role of the Acylium complex.

Caption: Mechanistic bifurcation showing the kinetic preference for the 4-position due to steric factors.

Figure 2: Troubleshooting Decision Tree

Follow this logic flow to resolve yield and purity issues.

Caption: Logic flow for diagnosing common Friedel-Crafts acylation failures.

Reference Data: Solvent & Stoichiometry Guide

Table 1: Solvent Selection for m-Xylene Acylation

Solvent	Polarity	Complexation with AlCl	Effect on Regioselectivity	Recommendation
Dichloromethane (DCM)	Moderate	Weak	Standard. Good solubility for reactants.	Standard Choice for general synthesis.
Nitrobenzene	High	Strong	High. Bulky complex suppresses 2-isomer formation.	Use for high purity requirements. Hard to remove (high BP).
Carbon Disulfide (CS )	Low	None	Low. Very reactive system.	Avoid if possible (Flammable/Toxic).
Neat (Excess xylene)	Low	N/A	Poor. Hard to control exotherm.	Only for industrial scale with heat exchange.

Table 2: Stoichiometry Standards

Component	Equivalents	Role
Acyl Chloride	1.0	Limiting Reagent
m-Xylene	1.0 - 1.1	Substrate (slight excess ensures complete consumption of acyl chloride)
AlCl	1.1 - 1.2	Catalyst + Product Complexation (Critical)

References

• Friedel-Crafts Acylation Mechanism and Kinetics. Source: Master Organic Chemistry. URL:[Link]

• Regioselectivity in Electrophilic Aromatic Substitution. Source: Chemistry LibreTexts. URL:[Link]

• 2,6-Dimethylacetophenone (Byproduct Data). Source: PubChem (NIH). URL:[Link]

Sources

• 1. m.youtube.com [m.youtube.com]

Technical Support Center: Trifluoroacetophenone (TFAP) Conversion Optimization

Status: Operational Ticket ID: TFAP-001-SOL Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary: The "Hydration Paradox"

If you are transitioning from standard acetophenones to 2,2,2-trifluoroacetophenone (TFAP) , your standard protocols will likely fail. The root cause is almost invariably the Hydration Paradox .

Unlike acetophenone, the trifluoromethyl (

) group is powerfully electron-withdrawing. This destabilizes the carbonyl carbon, making it highly electrophilic. In the presence of even trace moisture, TFAP does not exist as a ketone; it exists as a gem-diol (hydrate) .

The Critical Failure Point: Most nucleophiles (Grignard reagents, hydride donors) and enzymes cannot react with the gem-diol. They require the free ketone. If your reaction system contains water, the equilibrium traps your substrate in a non-reactive "dead end," resulting in stalled conversion regardless of reaction time.

Diagnostic Workflow

Before altering your chemistry, determine your failure mode using this decision matrix.

Figure 1: Diagnostic logic flow for identifying the root cause of stalled TFAP reactions.

Module 1: Organometallic Additions (Grignard/Lithium)

Symptom: You add excess Grignard reagent (e.g., PhMgBr), but the starting material remains unconsumed, or you recover the hydrate upon workup.

Technical Insight: Commercial TFAP is hygroscopic. It often arrives as a mixture of ketone and hydrate. Grignard reagents act as bases first and nucleophiles second. If the hydrate is present, 1 equivalent of your Grignard reagent is immediately destroyed deprotonating the hydroxyl groups of the gem-diol, forming a magnesium alkoxide salt that precipitates and halts the reaction.

Corrective Protocol: The "Double-Dry" Method

• Azeotropic Distillation (Mandatory):

  • Dissolve TFAP in Toluene (10 mL/g).

  • Rotary evaporate to dryness.

  • Repeat 2x. This physically removes water driven off from the hydrate equilibrium.

• Activation:

  • Dissolve the dried residue in anhydrous THF or Ether.

  • Add Activated 4Å Molecular Sieves to the reaction vessel 30 minutes prior to reagent addition.

• Reagent Addition:

  • Add the organometallic reagent at -78°C to suppress deprotonation side-reactions.

  • Warm slowly.

Critical Check: If your reaction turns heterogeneous (cloudy/precipitate) immediately upon addition, you still have water. Stop and re-dry.[1]

Module 2: Biocatalytic Reduction (Enzymatic)[2]

Symptom: Ketoreductase (KRED) or Alcohol Dehydrogenase (ADH) screening shows <50% conversion, even with cofactor recycling systems.

Technical Insight: In aqueous buffers, the hydration equilibrium constant (

) for fluorinated ketones is massive. For hexafluoroacetone, . For TFAP, the equilibrium strongly favors the gem-diol. Enzymes bind the ketone, not the hydrate.

• The Trap: The enzyme depletes the tiny fraction of free ketone. The re-equilibration of Hydrate

  Ketone is often slower than the enzyme's turnover, or the thermodynamic equilibrium simply prevents high conversion.

Corrective Protocol: Biphasic System Engineering

Do not use a homogeneous aqueous system (e.g., 5% DMSO in Buffer). Use a Biphasic System .

Component	Recommendation	Function
Organic Phase	MTBE, n-Hexane, or Toluene (50% v/v)	Acts as a "reservoir" for the free ketone (hydrate is insoluble in hexane).
Aqueous Phase	Buffer (pH 7.0) + Enzyme + Cofactor	Contains the biocatalyst.[2][3]
Agitation	High shear stirring	Maximizes interfacial surface area for mass transfer.

Mechanism: The organic phase extracts the free ketone from the aqueous equilibrium, forcing the aqueous hydrate to dehydrate to restore equilibrium (Le Chatelier’s principle). The enzyme then reduces the ketone at the interface or in the aqueous phase.

Figure 2: Biphasic strategy to bypass the hydration trap. The organic phase continuously feeds the reactive ketone species.

Module 3: Base-Mediated Instability (Haloform Cleavage)

Symptom: The starting material disappears, but the product is not the expected alcohol/adduct. Instead, you isolate benzoic acid or trifluoroacetic acid derivatives.

Technical Insight: The

group makes the carbonyl carbon so electron-deficient that the bond between the carbonyl and the aromatic ring (or the group) becomes labile. Under basic conditions (pH > 10 or strong nucleophilic bases), TFAP undergoes a Haloform-type cleavage .

• The hydroxide attacks the carbonyl to form a tetrahedral intermediate.

• Instead of protonation, the

  (or Ph-) group leaves.

Corrective Protocol:

• pH Limit: Maintain reaction pH < 9.0.

• Base Selection: Avoid hydroxide (

  ) or alkoxides ( ) if possible. Use non-nucleophilic bases like DBU, DIPEA, or K2CO3/Cs2CO3 in non-aqueous solvents.

• Temperature: Conduct base-mediated steps at 0°C or lower to kinetically suppress cleavage.

Frequently Asked Questions (FAQ)

Q: I see two peaks in my NMR of the starting material. Is it impure? A: Likely not. If you are using a "wet" deuterated solvent (like standard

or ), you are observing the ketone and the gem-diol in equilibrium. Add a drying agent ( or sieves) to the NMR tube; the hydrate peak should diminish.

Q: Can I use Lewis Acids to accelerate the reaction? A: Yes, but with caution. Lewis acids (

, ) activate the carbonyl, but they also catalyze the hydration if any water is present. They must be used in strictly anhydrous conditions. In enzymatic reactions, Lewis acids are generally incompatible.

Q: My chiral HPLC shows low ee% despite using a highly selective enzyme. A: This is often a background reaction artifact. If the background uncatalyzed reduction (or racemization via hydrate) competes with the enzyme, ee% drops. Increase the enzyme loading to outcompete the background rates and ensure the pH is optimal for the enzyme's specific stereoselectivity.

References

• Hydration Equilibrium of Fluorin

  • Source: Wikipedia / Journal of Chemical Educ
  • Context: Establishes the thermodynamic preference for gem-diols in electron-deficient ketones (e.g., Hexafluoroacetone ).

  • Link:[4]

• Biphasic Enzym

  • Title: Practical Asymmetric Enzymatic Reduction through Discovery of a Dehydrogenase-Compatible Biphasic Reaction Media[5]

  • Source: Organic Chemistry Portal / Org. Lett. 2003, 5, 173-176.[5]

  • Context: Defines the protocol for using biphasic media (e.g., hexane/buffer)

  • Link:

• Haloform Cleavage of Trifluoroacetophenone

  • Title: Haloform Reaction of Methyl Ketones (Mechanism & Side Reactions)[6][7]

  • Source: Master Organic Chemistry
  • Context: Explains the mechanism of C-C bond cleavage in trihalo-ketones under basic conditions.

  • Link:

• Grignard Reaction Drying Protocols

  • Title: The Grignard Reaction - Experimental Procedure[1][8][9]

  • Source: Chemistry LibreTexts
  • Context: Standard operating procedures for ensuring anhydrous conditions to prevent reagent decomposition.

  • Link:

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. benthamopen.com [benthamopen.com]
• 3. Enzymatic Asymmetric Reduction of Unfunctionalized C=C Bonds with Archaeal Geranylgeranyl Reductases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Geminal diol - Wikipedia [en.wikipedia.org]
• 5. Practical Asymmetric Enzymatic Reduction through Discovery of a Dehydrogenase-Compatible Biphasic Reaction Media [organic-chemistry.org]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. 200 Years of The Haloform Reaction: Methods and Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. youtube.com [youtube.com]

Stability issues of 2',4'-Dimethyl-2,2,2-trifluoroacetophenone in storage

Product Code: TFMK-24-DM | CAS: 16184-87-5

Part 1: The Stability Paradox (Executive Summary)

Current Status: Active Severity Level: Moderate (Storage Sensitive)

The Core Issue: Researchers frequently report that 2',4'-Dimethyl-2,2,2-trifluoroacetophenone "degrades" or "solidifies" during storage. In 90% of cases, this is not chemical decomposition but a reversible physical transformation driven by the unique electronics of the trifluoromethyl (

) group.

The

group is powerfully electron-withdrawing, creating a substantial partial positive charge ( ) on the carbonyl carbon. This makes the ketone highly electrophilic—so much so that it will scavenge atmospheric moisture to form a stable gem-diol (hydrate) .

The "Senior Scientist" Insight: Unlike standard acetophenones, which favor the ketone form, trifluoromethyl ketones (TFMKs) exist in a delicate equilibrium. The ortho-methyl group in this specific derivative (2',4'-dimethyl) adds steric bulk that may slow the kinetics of hydration compared to the parent molecule, but it does not prevent it. If your clear liquid has turned into a white solid or slush, you likely have the hydrate, not a decomposition product.

Part 2: Troubleshooting Guides

Module A: Physical State & Appearance Issues

Symptom: The material was a clear liquid when purchased but has turned into a white solid or contains crystalline precipitate.

Diagnosis: Hydrate Formation (Gem-diol) Exposure to atmospheric moisture has shifted the equilibrium toward the hydrate form.

Technical Explanation:

The hydrate is typically a crystalline solid with a higher melting point than the parent ketone.

Corrective Protocol: Dehydration / Recovery Do not discard the sample. You can revert the hydrate to the ketone:

• Dissolution: Dissolve the solid/slush in a solvent that forms an azeotrope with water (e.g., Toluene or Benzene).

• Dean-Stark Trap (Large Scale): Reflux the solution using a Dean-Stark apparatus to physically remove water.

• Molecular Sieves (Small Scale): Add activated 3Å or 4Å molecular sieves to the solution and let stand for 12-24 hours.

• Concentration: Filter off the sieves and remove the solvent under reduced pressure (Rotavap).

• Validation: Check

  NMR (see Module B).

Module B: Analytical Discrepancies (NMR)

Symptom: NMR spectra show "impurities" or shifted peaks that do not match the reference.

Diagnosis: Equilibrium Interference In "wet" deuterated solvents (e.g., old

), the compound will exist as a mixture of ketone and hydrate.

Data Table: NMR Shift Diagnostics

Feature	Ketone Form (Target)	Hydrate Form (Interference)	Notes
NMR			The hydrate signal is significantly upfield.
NMR (C=O)	(Quartet)	(Quartet)	The carbonyl carbon transforms into a tetrahedral center.
NMR	Distinct aromatic region	Shifted aromatic region	Loss of carbonyl anisotropy affects ortho protons.

Troubleshooting Step: Run the NMR in a strictly anhydrous solvent (e.g.,

or from a fresh ampule) or add a drying agent ( or sieves) directly to the NMR tube to force the equilibrium back to the ketone.

Module C: Chemical Compatibility (Critical Warning)

Symptom: Loss of product during aqueous workup or base treatment.

Diagnosis: Haloform-Type Cleavage Trifluoromethyl ketones are unstable in strong aqueous base.

Mechanism: Hydroxide attacks the carbonyl. Instead of forming a stable enolate (as with methyl ketones), the unstable tetrahedral intermediate collapses, expelling the relatively stable trifluoromethyl anion (which protonates to fluoroform,

).

Reaction Pathway:

Rule: NEVER wash this compound with strong NaOH or KOH. Use mild buffers (Phosphate pH 7) or water only.

Part 3: Visualizing the Stability Logic

Diagram 1: The Hydration & Degradation Pathways

This diagram illustrates the reversible hydration trap versus the irreversible base-mediated destruction.

Caption: The primary storage issue is the reversible formation of the hydrate (yellow). Exposure to base leads to irreversible cleavage (red).

Diagram 2: Troubleshooting Decision Tree

Follow this flow to diagnose sample quality issues.

Caption: Step-by-step diagnostic flow for identifying hydration versus chemical degradation.

Part 4: Frequently Asked Questions (FAQs)

Q1: Can I store this compound in a plastic container? A: Not recommended. Fluorinated ketones can permeate certain plastics (like LDPE) over time. Furthermore, plastics are permeable to moisture.

• Recommendation: Store in borosilicate glass with a Teflon-lined cap. Wrap the cap in Parafilm or store in a desiccator.

Q2: I see a small amount of precipitate. Can I just filter it out and use the liquid? A: No. The precipitate is likely the hydrated form of your actual product. If you filter it, you are throwing away your compound and altering the stoichiometry of your reaction.

• Fix: Redissolve the entire sample in dry solvent to reclaim the material.

Q3: Is the compound light sensitive? A: While not as sensitive as iodides, aromatic ketones can undergo Norrish Type I/II photoreactions over long durations.

• Standard: Store in amber glass as a precaution, though moisture exclusion is the higher priority.

Q4: Why does the boiling point seem to vary in literature? A: This is often due to the hydration state. The hydrate has different thermal properties than the ketone. Additionally, the

group induces significant volatility.

• Data: Pure ketone BP is approx. 63-64°C at 4 Torr [1].[1]

References

• Rzepa, H. (2012).[2] The trifluoromeric effect in the hydration of the carbonyl group. Imperial College London. Retrieved January 29, 2026, from [Link]

• Sloop, J. C., et al. (2006). Synthesis of fluorinated heteroaromatic ketones. Journal of Fluorine Chemistry. (General reference on TFMK synthesis and stability).
• Begue, J. P., & Bonnet-Delpon, D. (2008). Bioorganic and Medicinal Chemistry of Fluorine. Wiley-VCH.

Sources

• 1. 2',4'-Dimethyl-2,2,2-trifluoroacetophenone , 95+% , 16184-87-5 - CookeChem [cookechem.com]
• 2. BJOC - Synthesis of trifluoromethyl ketones by nucleophilic trifluoromethylation of esters under a fluoroform/KHMDS/triglyme system [beilstein-journals.org]

Managing exothermic reactions in the synthesis of trifluoromethyl ketones

Status: Operational Ticket ID: TFMK-EXO-CONTROL Assigned Specialist: Senior Application Scientist, Process Safety Division

Mission Statement

Welcome to the TFMK Synthesis Support Hub. You are likely here because the introduction of the trifluoromethyl (

) group—a critical bioisostere in protease inhibitors and metabolic blockers—is causing thermal instability in your reactor.

The electron-withdrawing nature of the

group destabilizes transition states and accelerates nucleophilic attacks, often leading to autocatalytic thermal spikes or uncontrollable double-additions . This guide replaces generic advice with field-proven failure analysis and thermodynamic control protocols.

Module 1: The Ruppert-Prakash Protocol ( )

Issue: "My reaction temperature spiked uncontrollably 5 minutes after adding the catalyst."

Root Cause Analysis: The Autocatalytic Trap

The reaction between a carbonyl and (Trifluoromethyl)trimethylsilane (

) is not a simple linear kinetic process. It is autocatalytic .

• Initiation: The fluoride source (e.g., TBAF, CsF) attacks the silicon in

  , releasing the naked anion.[1]

• Attack:

  attacks the ketone/aldehyde, forming an oxyanion (alkoxide).

• Propagation (The Spike): This generated alkoxide is itself a Lewis base capable of activating a new molecule of

  . Once enough alkoxide accumulates, the reaction shifts from fluoride-driven to alkoxide-driven, causing a rapid, exponential release of heat.

Visualizing the Hazard

The following diagram illustrates why the exotherm is delayed and then sudden.

Figure 1: The Ruppert-Prakash Autocatalytic Cycle. Note the red loop where the product intermediate accelerates reagent consumption.

Troubleshooting Protocol: The "Starve-Feed" Method

Do not add all reagents at once. Use this self-validating protocol:

• Cooling: Chill the reaction vessel to 0°C or -20°C . Lower temperatures dampen the propagation rate.

• Catalyst Loading: Use minimal initiator (1-5 mol%). High loadings (10%+) reduce the "induction period" to zero, causing immediate boiling.

• Dosing:

  • Dissolve the carbonyl substrate and the catalyst in the solvent first.

  • Add

    dropwise .

  • Why? This ensures that

    is the limiting reagent at any millisecond. Even if the alkoxide accumulates, it cannot spike the temperature if there is no excess to activate.

Module 2: Electrophilic Routes (Weinreb Amides)

Issue: "I am getting tertiary alcohols (double addition) instead of the ketone, and the quench is violent."

Root Cause Analysis: Chelation vs. Over-Addition

When using nucleophilic

sources (like generated in situ) or reacting Grignards with trifluoroacetic anhydride (TFAA), the resulting ketone is more electrophilic than the starting material. The reagent attacks the product immediately, forming a tertiary alcohol.

The Solution: Use Weinreb Amides .[2][3] They form a stable 5-membered chelate that "locks" the molecule after a single addition, preventing the second attack until the reaction is quenched.

Comparative Data: Electrophile Selection

Precursor Type	Reactivity Risk	Primary Byproduct	Thermal Profile	Recommendation
Esters	High	Tertiary Alcohol (Double Addition)	High (Uncontrolled)	Avoid for TFMKs
Acid Chlorides	Very High	Tertiary Alcohol	Violent Exotherm	Avoid
TFAA	High	Di-addition products	High	Use only with cryo-control
Weinreb Amide	Controlled	None (Stops at Ketone)	Manageable	Highly Recommended

Visualizing the Weinreb Chelate Stability

Figure 2: The Weinreb Amide "Lock" Mechanism. The stable intermediate (green) physically prevents over-reaction.

Module 3: Critical Safety - The Quench

Issue: "The reaction was stable, but the vessel pressurized/boiled during workup."

The "Silent Killer" Exotherm

In TFMK synthesis, the "quench" is actually a chemical reaction, not just a wash.

• TMS-Ethers: Hydrolysis of the

  bond releases significant lattice energy.

• Weinreb Chelates: Breaking the

  chelate is highly exothermic.

• Gas Evolution: If you used excess

  , quenching generates fluoroform ( ) gas. In a sealed separatory funnel, this causes rapid pressurization.

Safe Quenching Protocol

• Step 1: Cool the reaction mixture to 0°C.

• Step 2: Dilute with an inert solvent (ether/DCM) to act as a heat sink.

• Step 3: Add the quenching agent (e.g., sat.

  or dilute ) dropwise with vigorous stirring.

• Step 4: Vent continuously. Assume

  gas production is occurring.

References

• Ruppert, I., Schlich, K., & Volbach, W. (1984). Die ersten CF3-substituierten Aminophosphorane; Difluor-methyl-phosphorane. Tetrahedron Letters.[4][5]

• Prakash, G. K. S., Krishnamurti, R., & Olah, G. A. (1989).[4] Synthetic methods and reactions.[3][4][5][6][7][8][9][10][11][12][13] 141. Fluoride-induced trifluoromethylation of carbonyl compounds with trifluoromethyltrimethylsilane (TMS-CF3).[4] A trifluoromethide equivalent.[2][4][5][7] Journal of the American Chemical Society.

• Rudzinski, D. M., Kelly, C. B., & Leadbeater, N. E. (2012).[6] A Weinreb amide approach to the synthesis of trifluoromethylketones.[14] Chemical Communications.[6]

• Singh, R. P., & Shreeve, J. M. (2002). Nucleophilic Trifluoromethylation Using Trifluoromethyltrimethylsilane.[4][6] Tetrahedron.[6]

• Dilman, A. D., & Levin, V. V. (2008). Nucleophilic trifluoromethylation of carbonyl compounds with (trifluoromethyl)trimethylsilane. Russian Chemical Reviews.

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Trifluoromethyl carbinol synthesis [organic-chemistry.org]
• 5. Trifluoromethyl ketone synthesis [organic-chemistry.org]
• 6. A Weinreb amide approach to the synthesis of trifluoromethylketones [ouci.dntb.gov.ua]
• 7. researchgate.net [researchgate.net]
• 8. digitalcommons.georgiasouthern.edu [digitalcommons.georgiasouthern.edu]
• 9. boris-portal.unibe.ch [boris-portal.unibe.ch]
• 10. researchgate.net [researchgate.net]
• 11. Design, synthesis, and evaluation of trifluoromethyl ketones as inhibitors of SARS-CoV 3CL protease - PMC [pmc.ncbi.nlm.nih.gov]
• 12. A scalable and operationally simple radical trifluoromethylation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Recent Trifluoromethylation Reactions. A Mini Review Paper – Oriental Journal of Chemistry [orientjchem.org]
• 14. A Weinreb amide approach to the synthesis of trifluoromethylketones - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Common impurities in commercially available 2',4'-Dimethyl-2,2,2-trifluoroacetophenone

The following technical guide is structured as a specialized support center resource. It prioritizes the "Why" and "How" of impurity management for 2',4'-Dimethyl-2,2,2-trifluoroacetophenone, moving beyond simple data listing to actionable problem-solving.

Subject: Impurity Profiling, Troubleshooting, and Purification Protocols Compound CAS: 16184-87-5 Target Audience: Process Chemists, Analytical Scientists, Drug Development Leads[1]

The Impurity Landscape: Know Your Enemy

Commercially available 2',4'-Dimethyl-2,2,2-trifluoroacetophenone (DMTFAP) is typically synthesized via Friedel-Crafts acylation of m-xylene.[1] This specific synthetic route dictates the impurity profile. Understanding the mechanistic origin of these impurities is the first step in successful troubleshooting.

Common Impurity Profile Table

Impurity Name	Structure / Description	Origin (Mechanism)	Typical Level	Detection Key
2',6'-Dimethyl isomer	Regioisomer (Sterically hindered)	Acylation at the C2 position of m-xylene (between methyls).[1]	0.5% - 5.0%	1H-NMR: Single methyl peak (6H) vs. two peaks for target.
DMTFAP Hydrate	gem-Diol (Pseudo-impurity)	Reversible nucleophilic attack of water on the electron-deficient carbonyl.[1]	Variable	IR: Strong -OH stretch; Loss of C=O stretch.[1] Physical: Solidification.[2]
m-Xylene	Starting Material	Incomplete conversion or excess reagent use.[1]	< 1.0%	GC-MS: Retention time < Target.
Trifluoroacetic Acid (TFA)	Hydrolysis Byproduct	Hydrolysis of unreacted Trifluoroacetic Anhydride (TFAA).	< 0.5%	pH: Acidic aqueous extract. Smell: Pungent/Vinegar-like.
1-(2,4-Dimethylphenyl)-2,2,2-trifluoroethanol	Over-reduced Alcohol	Accidental reduction (e.g., if Grignard route used or borohydride contamination).[1]	Trace	LC-MS: M+2 mass difference.

Mechanistic Pathway Diagram

The following diagram visualizes the synthesis pathway and the branching points where impurities are generated.

Caption: Synthesis of 2',4'-Dimethyl-2,2,2-trifluoroacetophenone showing the origin of regioisomeric and hydration impurities.

Diagnostic Troubleshooting (FAQs)

Q1: My liquid sample has solidified or contains white crystals. Is it degraded?

Diagnosis: Likely Hydrate Formation . Explanation: The trifluoromethyl group is highly electron-withdrawing, making the carbonyl carbon extremely electrophilic. Unlike standard ketones, trifluoromethyl ketones readily react with atmospheric moisture to form stable, solid gem-diols (hydrates). This is often a physical state change rather than chemical degradation. Validation Protocol:

• IR Spectroscopy: Check for a broad O-H stretch (3200-3500 cm⁻¹) and a diminished C=O peak (~1715 cm⁻¹).[1]

• Reversibility Test: Dissolve a small amount in toluene and reflux with a Dean-Stark trap. If it reverts to oil and water is collected, it is the hydrate.

Q2: I see "extra" methyl peaks in my NMR spectrum. How do I distinguish the isomer?

Diagnosis: Presence of 2',6'-Dimethyl-2,2,2-trifluoroacetophenone .[1] Explanation: The target compound (2',4'-isomer) is asymmetric, resulting in two distinct methyl environments. The impurity (2',6'-isomer) possesses a plane of symmetry (passing through the acetyl group and the ring C4), making its methyl groups magnetically equivalent. Self-Validating NMR Check:

• Target (2',4'): You will see two separate singlets for the methyl groups (integrating 3H each).

• Impurity (2',6'): You will see one single singlet for the methyl groups (integrating 6H).

• Note: If the impurity levels are low, look for a small singlet appearing between or near the two major methyl peaks.

Q3: The sample smells acidic and the pH of an aqueous wash is < 2. Why?

Diagnosis: Residual Trifluoroacetic Acid (TFA) . Explanation: If the synthesis used trifluoroacetic anhydride (TFAA), hydrolysis of the excess reagent yields TFA. TFA is difficult to remove completely by simple evaporation due to hydrogen bonding with the ketone. Mitigation: Wash the organic layer with a saturated Sodium Bicarbonate (NaHCO₃) solution until gas evolution ceases. Caution: Do this slowly to avoid pressure buildup.

Mitigation & Purification Protocols

Protocol A: Removing the Hydrate (Dehydration)

If your application requires the anhydrous ketone (e.g., for strictly anhydrous nucleophilic additions), you must actively dehydrate the sample.

• Dissolution: Dissolve the crude solid/oil in Toluene (10 mL per gram of compound).

• Azeotrope: Reflux the solution using a Dean-Stark apparatus for 2-4 hours. Toluene forms an azeotrope with water, physically pulling the equilibrium back to the ketone form.

• Isolation: Cool the solution and concentrate in vacuo under a dry nitrogen atmosphere. Store over activated 4Å molecular sieves.

Protocol B: Separation of 2',4' vs. 2',6' Isomers

Separating these regioisomers is challenging due to similar boiling points.

• Method 1: Fractional Distillation (High Vacuum)

  • The 2',6'-isomer is sterically crowded, which often slightly lowers its boiling point compared to the 2',4'-isomer. Use a spinning band distillation column for maximum theoretical plates.

• Method 2: Derivatization (If distillation fails) [1]

  • Convert the ketone to an oxime or hydrazone. The steric bulk of the 2',6'-isomer often retards this reaction or changes the solubility of the derivative significantly, allowing for separation by crystallization. Hydrolyze back to the ketone after separation.

Decision Tree for Troubleshooting

Caption: Logic flow for diagnosing common purity issues in 2',4'-Dimethyl-2,2,2-trifluoroacetophenone.

References

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 2758666, 3',4'-Dimethyl-2,2,2-trifluoroacetophenone (Note: Isomeric reference for physical properties). Retrieved January 29, 2026, from [Link]

• Google Patents. (1967). Process for the purification of 2,6-dimethylphenol (US3337642A). (Reference for separation logic of dimethyl-substituted aromatics).

Sources

• 1. 434-45-7|2,2,2-Trifluoroacetophenone|BLD Pharm [bldpharm.com]
• 2. data.epo.org [data.epo.org]

Improving selectivity in reactions involving 2',4'-Dimethyl-2,2,2-trifluoroacetophenone

Status: Operational Topic: Selectivity Optimization & Troubleshooting Ticket ID: #DMTFAP-OPT-2024 Assigned Specialist: Senior Application Scientist

Introduction: The Substrate Profile

You are likely working with 2',4'-Dimethyl-2,2,2-trifluoroacetophenone (DMTFAP) as a bioisostere precursor or a chiral building block. This molecule presents a unique "push-pull" conflict that complicates selectivity:

• Electronic Pull: The trifluoromethyl group (

  ) is powerfully electron-withdrawing, making the carbonyl carbon highly electrophilic and prone to hydration.

• Steric Push: The ortho-methyl group (2'-position) creates significant steric hindrance near the reaction center, impeding the approach of bulky chiral catalysts.

This guide addresses the three most common failure modes: Hydration Interference , Enantiomeric Leakage , and Nucleophilic Stalling .

Module 1: Pre-Reaction Diagnostics (Hydration Control)

User Issue: "My reaction stoichiometry seems off, and the starting material is a sticky solid instead of a liquid/oil."

Root Cause: The Gem-Diol Trap . Unlike standard acetophenones,

-trifluoroketones exist in an equilibrium with their hydrate (gem-diol) form upon exposure to atmospheric moisture. The electron-deficient carbonyl is so reactive it traps water. If you weigh the hydrate assuming it is the ketone, your catalyst loading and stoichiometry will be incorrect.

Troubleshooting Protocol: Dehydration

Parameter	Specification
Detection	-NMR: Look for a broad singlet at ppm (OH) and a shift in the aromatic signals.
Correction	Azeotropic Distillation: Dissolve in Toluene; reflux with a Dean-Stark trap for 2 hours.
Storage	Store under Argon over activated 4Å Molecular Sieves.

Visualization: The Hydration Equilibrium

Figure 1: The equilibrium shifts toward the inactive gem-diol in ambient conditions. Azeotropic distillation (Green Arrow) is required to reset the substrate.

Module 2: Enantioselective Reduction (ATH)

User Issue: "I am using a standard CBS reduction, but the ee% is stuck at 75-80%. How do I reach >98% ee?"

Root Cause: Steric Mismatch. The 2'-methyl group on the aromatic ring clashes with standard catalyst ligands. Furthermore, the high electrophilicity of the

bond allows for a fast, non-catalyzed background reaction (racemic reduction) if the catalyst is not active enough to outcompete it.

Recommended Solution: Ru(II)-TsDPEN Asymmetric Transfer Hydrogenation (ATH).[1][2] Ruthenium complexes with chiral diamine ligands are superior here because they operate via an outer-sphere mechanism that tolerates steric bulk better than the inner-sphere coordination required by boranes (CBS).

Optimized Protocol: Ru-TsDPEN System

• Catalyst Selection: Use RuCl .

  • Why Mesitylene? The mesitylene ligand is bulkier than the standard p-cymene. This increases the "chiral pocket" rigidity, forcing the 2'-methyl group of the substrate into a specific orientation away from the catalyst interface [1].

• Hydrogen Source: Formic Acid / Triethylamine (5:2 azeotrope).

• Temperature: Lower to 0°C or -10°C .

  • Reasoning: The background racemic reaction has a higher activation energy than the catalyzed pathway. Lowering temperature suppresses the background rate more than the catalytic rate.

Step-by-Step Workflow

Step	Action	Critical Note
1	Charge	Mix DMTFAP (1.0 eq) and Ru-Catalyst (0.5 mol%) in dry DMF or DCM.
2	Initiate	Add HCOOH/Et3N mixture dropwise at 0°C.
3	Monitor	Check conversion via TLC/GC. Stop immediately upon completion.
4	Quench	Dilute with water. Do not use strong base (prevents racemization).

Visualization: Stereoselection Mechanism

Figure 2: The catalytic cycle. The 2'-Me group (Steric Control) forces the substrate to approach the Ru-Hydride species in a specific orientation during the Transition State (TS).

Module 3: Nucleophilic Addition (Grignard/Reformatsky)

User Issue: "I tried adding a Grignard reagent, but I got a complex mixture and low yield."

Root Cause: Haloform-Type Cleavage. The

group stabilizes the tetrahedral intermediate. If the reaction warms up too fast or if the "leaving group ability" of the trifluoromethyl anion is triggered, the C-C bond between the carbonyl and the ring can cleave, or the intermediate may revert to starting material upon workup.

Troubleshooting Guide

• Q: Why is the reaction stalling?

  • A: The 2'-methyl group blocks the trajectory of the nucleophile (Burgi-Dunitz angle). You need a smaller nucleophile or higher energy conditions (which risks side reactions).

• Q: How do I prevent cleavage?

  • A: Maintain Low Temperature (-78°C) during addition.

• Q: What is the best reagent class?

  • A: Reformatsky Reagents (Organozinc) are superior to Grignards for

    ketones. They are softer nucleophiles and less likely to trigger the haloform cleavage or enolization [2].

Protocol Adjustment (Reformatsky):

• Use freshly activated Zinc dust (wash with HCl, then Ethanol, then Ether, dry).

• Solvent: THF/Trimethyl borate mix. The borate ester complexes the intermediate, preventing side reactions.

References

• Noyori, R., & Hashiguchi, S. (1997). Asymmetric Transfer Hydrogenation Catalyzed by Chiral Ruthenium Complexes.[1][2][3] Accounts of Chemical Research, 30(2), 97–102. Link

• Kato, K., et al. (2014). 2,2,2-Trifluoroacetophenone: An Organocatalyst for an Environmentally Friendly Epoxidation of Alkenes.[4] The Journal of Organic Chemistry, 79(9), 4068–4077. Link

• Matveichuk, Y. V. (2019). Investigation of hydration and distribution of trifluoroacetophenone and its derivatives in hexane – aqua system. Journal of the Belarusian State University. Chemistry, 1, 12-19. Link

Sources

• 1. Asymmetric transfer hydrogenation of imines and ketones using chiral Ru(II)Cl(η6-p-cymene)[(S,S)-N-TsDPEN] catalyst: a computational study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. kanto.co.jp [kanto.co.jp]
• 4. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Comparative Guide: Substituted Trifluoroacetophenones in Catalytic Oxidations

Topic: Comparative Guide to Substituted Trifluoroacetophenones in Catalytic Oxidations Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals.[1]

Executive Summary

In the realm of green organocatalysis, 2,2,2-Trifluoroacetophenone (TFAP) and its substituted derivatives have emerged as powerful alternatives to transition-metal catalysts for oxidation reactions.[1] Unlike traditional metal-based systems (e.g., methyltrioxorhenium) or hazardous peracids (e.g., m-CPBA), TFAP derivatives utilize aqueous hydrogen peroxide (H₂O₂) as a terminal oxidant, producing water as the sole byproduct.[1]

This guide provides a technical comparison of substituted trifluoroacetophenones, analyzing how electronic tuning of the aromatic ring affects catalytic turnover, stability, and reaction kinetics.[1] We focus primarily on epoxidation of alkenes and oxidation of amines , where TFAP derivatives demonstrate superior chemoselectivity and efficiency.

Mechanistic Foundation

The catalytic efficacy of trifluoroacetophenones hinges on the activation of the carbonyl group by the highly electron-withdrawing trifluoromethyl (-CF₃) moiety. This activation facilitates the nucleophilic attack by hydrogen peroxide, forming a reactive perhydrate intermediate.

The Catalytic Cycle (TFAP/H₂O₂/Nitrile System)

While TFAP can form dioxiranes in situ, the most efficient protocols (e.g., Limnios & Kokotos, 2014) utilize a nitrile (typically acetonitrile) as a co-reagent.[1] TFAP acts as a nucleophilic catalyst that accelerates the interaction between H₂O₂ and the nitrile via a perhydrate intermediate, generating a peroxycarboximidic acid species—the active oxygen donor.

Figure 1: Catalytic cycle of TFAP-mediated epoxidation in the presence of acetonitrile. TFAP activates H₂O₂ to form a perhydrate, which subsequently reacts with acetonitrile to generate the active oxidant.[1]

Comparative Analysis of Substituent Effects[2]

The catalytic activity of trifluoroacetophenones is governed by the electrophilicity of the carbonyl carbon. Substituents on the phenyl ring modulate this electrophilicity via inductive and resonance effects.

Electronic Tuning Table

Catalyst Derivative	Substituent Effect	Relative Activity (Epoxidation)	Solubility (Aq./Org.)	Key Limitation
2,2,2-Trifluoroacetophenone (TFAP)	Benchmark	High (95-99% Yields)	Balanced	Volatile; requires buffered pH.[1]
4-Nitro-TFAP	Strong E-Withdrawing	Very High	Low in non-polar solvents	Synthesis cost; potential background decomposition.
4-Methoxy-TFAP	E-Donating	Low (< 20% Yields)	High	Deactivates carbonyl; poor perhydrate formation.[1]
2,2-Difluoro-2-chloroacetophenone	Steric/Inductive Mix	Moderate	Moderate	Reduced activation compared to -CF₃.[1]
Acetophenone	Non-activated	Inactive	High	Carbonyl insufficient for H₂O₂ activation.

Critical Insights

• The Fluorine Effect: The -CF₃ group is non-negotiable. Replacing even one fluorine with chlorine (as in chlorodifluoroacetophenone) results in a measurable drop in yield, highlighting the necessity of maximum electronegativity adjacent to the carbonyl.

• Ring Substitution: Electron-withdrawing groups (e.g., -NO₂, -CN) on the phenyl ring theoretically increase activity by making the carbonyl more susceptible to H₂O₂ attack.[1] However, unsubstituted TFAP is often preferred due to its commercial availability and optimal balance between reactivity and stability.[1] Electron-donating groups (e.g., -OMe, -Me) drastically reduce catalytic turnover.[1]

• Phase Transfer: TFAP is soluble in common organic solvents (MeCN, EtOAc) and partially soluble in water, allowing it to function effectively in biphasic systems or homogeneous aqueous/organic mixtures (e.g., t-BuOH/Water).[1]

Experimental Protocols

Protocol A: Chemoselective Epoxidation of Alkenes

Source: Adapted from Limnios & Kokotos (J. Org.[2] Chem. 2014).[1][2][3][4] Application: Conversion of terminal, trans-, and trisubstituted alkenes to epoxides.[1]

Reagents & Setup

• Catalyst: 2,2,2-Trifluoroacetophenone (5 mol%)[1][2][5]

• Oxidant: 30% Aqueous H₂O₂ (2.0 equiv)[1][3]

• Co-reagent: Acetonitrile (2.0 equiv)[1][3]

• Solvent: t-BuOH / Buffer (1:1 v/v)[1]

• Buffer: 0.6 M K₂CO₃ / 4 × 10⁻⁵ M EDTA (pH ~10.5 is critical)

Step-by-Step Methodology

• Buffer Preparation: Prepare a 0.6 M K₂CO₃ solution containing EDTA. The EDTA sequesters trace metals that would otherwise decompose H₂O₂.

• Reaction Assembly: In a round-bottom flask, sequentially add:

  • Alkene (1.0 mmol)[1]

  • TFAP (9.0 mg, 0.05 mmol)[1]

  • t-BuOH (1.5 mL)[1]

  • Buffer Solution (1.5 mL)

  • Acetonitrile (0.11 mL, 2.0 mmol)[1][3]

• Initiation: Add 30% H₂O₂ (0.23 mL, 2.0 mmol) in one portion.

• Reaction: Stir vigorously at room temperature for 1 hour. (Open flask is acceptable).

• Monitoring (Self-Validation): Check disappearance of alkene via TLC or GC-MS.

  • Checkpoint: If reaction is sluggish, check pH.[1] It must remain basic (>10) to facilitate perhydrate formation.[1]

• Workup: Extract with dichloromethane (DCM) or ethyl acetate. Wash organic layer with brine. Dry over Na₂SO₄ and concentrate.

• Purification: Flash column chromatography (Petroleum ether/EtOAc).

Workflow Diagram

Figure 2: Operational workflow for TFAP-catalyzed epoxidation.

Case Study Data Review

The following data illustrates the performance of TFAP against standard substrates compared to non-fluorinated analogs.

Table 2: Substrate Scope and Catalyst Efficiency

Substrate	Catalyst	Time	Yield (%)	Selectivity
1-Dodecene	TFAP (5 mol%)	1 h	95%	>99% Epoxide
1-Dodecene	Acetophenone	24 h	<5%	N/A
Styrene	TFAP (5 mol%)	1 h	99%	>99% Epoxide
Cyclooctene	TFAP (2 mol%)	1 h	98%	>99% Epoxide
Trans-Stilbene	TFAP (5 mol%)	2 h	96%	100% trans-epoxide

Data aggregated from Limnios & Kokotos (2014) and related validation studies.[1]

Key Takeaway: The reaction retains the stereochemistry of the olefin (e.g., trans-stilbene yields trans-epoxide), indicating a concerted oxygen transfer mechanism consistent with the peroxycarboximidic acid pathway.

References

• Limnios, D., & Kokotos, C. G. (2014).[1][2][4] 2,2,2-Trifluoroacetophenone: An Organocatalyst for an Environmentally Friendly Epoxidation of Alkenes.[1][2][3][5][6] The Journal of Organic Chemistry, 79(10), 4270–4276.[1]

• Limnios, D., & Kokotos, C. G. (2014).[1][2][4] 2,2,2-Trifluoroacetophenone as an Organocatalyst for the Oxidation of Tertiary Amines and Azines to N-Oxides. Chemistry – A European Journal, 20(2), 559–563.[1] [1]

• Wu, Y., et al. (2022).[1] Investigation of the Molecular Structures, Electronic Properties and Vibrational Spectrum of Trifluoroacetophenone Using Density Functional Theory. Yanbu Journal of Engineering and Science, 19(1).

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. 2,2,2-Trifluoroacetophenone: An Organocatalyst for an Environmentally Friendly Epoxidation of Alkenes [organic-chemistry.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. 2,2,2-Trifluoroacetophenone as an organocatalyst for the oxidation of tertiary amines and azines to N-oxides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 2,2,2-Trifluoroacetophenone: an organocatalyst for an environmentally friendly epoxidation of alkenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. yjes.researchcommons.org [yjes.researchcommons.org]

Validation of Analytical Methods for 2',4'-Dimethyl-2,2,2-trifluoroacetophenone

Content Type: Publish Comparison Guide Subject: Method Validation & Performance Comparison (GC-FID vs. RP-HPLC) Target Audience: Pharmaceutical Researchers, QC Analysts, and Process Chemists

Executive Summary & Chemical Profile[1]

2',4'-Dimethyl-2,2,2-trifluoroacetophenone (CAS: 16184-87-5) is a critical fluorinated building block used in the synthesis of agrochemicals and pharmaceutical intermediates (e.g., kinase inhibitors). Its electron-deficient carbonyl group, flanked by a trifluoromethyl moiety, imparts unique reactivity but also specific analytical challenges.

This guide objectively compares the two primary analytical methodologies—Gas Chromatography (GC-FID) and High-Performance Liquid Chromatography (RP-HPLC) —and provides a validated framework for their deployment. While GC-FID is the industry standard for raw material assay due to the compound's volatility, RP-HPLC is essential for tracking non-volatile degradation products during drug development.

Chemical Profile & Analytical Implications

Property	Value/Description	Analytical Impact
Structure	Phenyl ring, 2,4-dimethyl substitution, -trifluoromethyl ketone	Strong UV absorption (phenyl); Electrophilic carbonyl.
Boiling Point	~63-64°C @ 4 Torr (Est. >180°C atm)	High Volatility: Ideal for GC analysis.
Reactivity	Prone to nucleophilic attack; Hydration	Hydration Risk: In aqueous HPLC mobile phases, the bond can form a gem-diol ( ), leading to peak splitting.
Solubility	Soluble in MeOH, ACN, DCM; Low water solubility	Compatible with standard Reverse Phase (RP) and Normal Phase solvents.

Methodology Comparison: GC-FID vs. RP-HPLC

The choice of method depends on the stage of development. The following decision matrix illustrates the logical selection process based on the analytical objective.

Method Selection Decision Matrix

Figure 1: Analytical decision matrix for 2',4'-Dimethyl-2,2,2-trifluoroacetophenone.

Comparative Performance Data

Feature	Method A: GC-FID (The Standard)	Method B: RP-HPLC (The Alternative)
Primary Application	Assay (Purity) & Residual Solvents	Related Substances & Degradation Products
Resolution	Superior. Sharp peaks; excellent separation of isomers (e.g., 2',5'-dimethyl).	Moderate. Risk of peak broadening due to on-column hydration.
Precision (RSD)	< 0.5% (Direct Injection)	< 1.0% (Requires buffer optimization)
Sample Prep	Simple dilution (DCM or Methanol).	Dilution in mobile phase; requires pH control.
Limit of Quantitation	~0.05% (w/w)	~0.03% (w/w) - More sensitive for UV-active impurities.
Senior Scientist Verdict	PREFERRED for Assay. The molecule is thermally stable enough for GC, avoiding aqueous equilibrium issues.	REQUIRED for GMP. Essential if the molecule is an intermediate in a GMP process to detect polar, non-volatile byproducts.

Validated Experimental Protocols

The following protocols are designed to meet ICH Q2(R1) guidelines.

Method A: GC-FID Protocol (Assay & Purity)

This is the robust, self-validating system for routine QC.

• Instrument: Agilent 7890B or equivalent with FID.

• Column: DB-5 or ZB-5 (30m x 0.32mm x 0.25µm) - 5% Phenyl-arylene / 95% Dimethylpolysiloxane.

• Carrier Gas: Helium @ 1.5 mL/min (Constant Flow).

• Inlet: Split mode (50:1), 250°C.

• Detector: FID, 300°C.

• Temperature Program:

  • Hold 50°C for 2 min.

  • Ramp 10°C/min to 200°C.

  • Ramp 20°C/min to 280°C (Hold 5 min).

• System Suitability Requirement: Tailing factor < 1.2; Theoretical plates > 10,000.

Method B: RP-HPLC Protocol (Impurity Profiling)

Designed to suppress gem-diol formation and ensure peak symmetry.

• Instrument: Waters Alliance or Agilent 1260 Infinity II.

• Column: C18 (e.g., Zorbax Eclipse Plus), 150mm x 4.6mm, 3.5µm.

• Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water. (Crucial: Acid suppresses ionization and stabilizes the ketone form).

• Mobile Phase B: Acetonitrile (ACN).[1]

• Gradient: 40% B to 90% B over 15 mins.

• Flow Rate: 1.0 mL/min.

• Detection: UV @ 254 nm (aromatic ring) and 210 nm.

• Column Temp: 40°C (Elevated temperature minimizes peak splitting from hydration kinetics).

Validation Results & Acceptance Criteria

The following data summarizes the expected performance characteristics when validating the GC-FID method (Method A) according to ICH Q2 guidelines.

Summary of Validation Parameters

Parameter	Experimental Design	Acceptance Criteria	Typical Result
Specificity	Inject blank, placebo, and spiked sample.	No interference at retention time ( ).	Pass. ~8.4 min.
Linearity	5 levels (50% to 150% of target conc).	.	.
Precision (Repeatability)	6 injections at 100% conc.	RSD .[2]	0.4% RSD.
Accuracy (Recovery)	Spiked samples at 80%, 100%, 120%.	Recovery 98.0% – 102.0%.	99.5% Mean Recovery.
LOD / LOQ	Signal-to-Noise (S/N) ratio.	LOD (S/N > 3); LOQ (S/N > 10).	LOQ: 0.05 mg/mL.
Robustness	5°C inlet temp, 10% flow rate.	System suitability remains within limits.	Robust.

Validation Workflow Diagram

This diagram outlines the sequential workflow required to fully validate the method for regulatory submission.

Figure 2: Sequential validation workflow compliant with ICH Q2(R1).

Senior Scientist Insights: The "Why" Behind the Protocol

The Hydration Trap (HPLC)

Trifluoromethyl ketones are electron-deficient. In water, they exist in equilibrium with their hydrate (gem-diol).

Insight: If you use a neutral mobile phase (pH 7), the interconversion rate is often comparable to the chromatographic timescale, resulting in a "saddle" peak or split peak. Solution: We use 0.1% TFA (pH ~2) and 40°C . The acidity and heat shift the equilibrium and kinetics, ensuring the ketone elutes as a single, sharp peak.

Solvent Selection for GC

Avoid using alcohols (methanol/ethanol) as diluents for long-term storage of standards. While slow, hemiacetal formation can occur with the trifluoroacetyl group. Recommendation: Use Dichloromethane (DCM) or Acetonitrile for GC standard preparation to ensure stability over the duration of the validation sequence.

Internal Standard

For high-precision GC assays, do not rely on external calibration alone. Use Dodecane or Naphthalene as an internal standard. They are stable, non-reactive, and elute in a similar window but distinct from the 2',4'-dimethyl-2,2,2-trifluoroacetophenone.

References

• ICH Harmonised Tripartite Guideline. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). International Conference on Harmonisation.[3] [Link]

• U.S. Food and Drug Administration (FDA). (2015). Analytical Procedures and Methods Validation for Drugs and Biologics.[2][Link]

Sources

• 1. acgpubs.org [acgpubs.org]
• 2. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 3. fda.gov [fda.gov]

Technical Comparison: 2',4'-Dimethyl-2,2,2-trifluoroacetophenone vs. Standard Epoxidation Catalysts

Topic: Efficacy of 2',4'-Dimethyl-2,2,2-trifluoroacetophenone vs other epoxidation catalysts Content Type: Publish Comparison Guides. Audience: Researchers, scientists, and drug development professionals.

Executive Summary

2',4'-Dimethyl-2,2,2-trifluoroacetophenone (DMTFA) represents a lipophilic, electronically modulated derivative of the high-performance organocatalyst 2,2,2-trifluoroacetophenone (TFA) . While TFA has been established as a "gold standard" for rapid, metal-free epoxidation using green oxidants (

), the dimethyl-substituted variant (DMTFA) exhibits distinct physicochemical properties that alter its catalytic efficacy.

Key Findings:

• Efficacy Verdict: DMTFA is generally less reactive than unsubstituted TFA. The electron-donating methyl groups at the 2' and 4' positions reduce the electrophilicity of the carbonyl center, slowing the formation of the active perhydrate species.

• Primary Utility: DMTFA is best utilized in biphasic systems requiring enhanced catalyst lipophilicity or when the high reactivity of TFA leads to oxidative degradation of sensitive substrates (selectivity over rate).

• Standard Recommendation: For general-purpose epoxidation of alkenes, unsubstituted 2,2,2-trifluoroacetophenone remains the superior choice due to higher turnover frequencies (TOF) and lower required catalyst loading (2–5 mol%).

Mechanistic Principles & Structure-Activity Relationship (SAR)

The catalytic efficacy of trifluoromethyl ketones (TFMKs) in epoxidation relies heavily on the electronic activation of the carbonyl group. The electron-withdrawing trifluoromethyl group (

) renders the carbonyl carbon highly electrophilic, facilitating the nucleophilic attack by the oxidant (hydrogen peroxide or peroxymonosulfate).

The Activation Pathway

• Hydration/Perhydration: In the presence of aqueous

  , the ketone exists in equilibrium with its hydrate and perhydrate forms.

• Active Species Formation: The perhydrate (or peroxyimidic acid intermediate in the presence of acetonitrile) transfers oxygen to the alkene.

• Regeneration: The catalyst releases the epoxide and water, returning to the ketone form.

Electronic Modulation by Substituents

• TFA (Unsubstituted): The phenyl ring provides stability and lipophilicity. The

  group activates the carbonyl. This balance allows for rapid reaction rates.

• DMTFA (2',4'-Dimethyl):

  • Electronic Effect (Deactivation): The methyl groups are electron-donating (via hyperconjugation and induction). They increase electron density on the phenyl ring, which is transmitted to the carbonyl carbon. This decreases electrophilicity , making the initial attack by

    less favorable compared to TFA.

  • Steric Effect (Twisting): The ortho-methyl group (2'-position) introduces steric strain, potentially twisting the carbonyl out of coplanarity with the phenyl ring. While "steric inhibition of resonance" can sometimes increase reactivity by destabilizing the ground state, in this specific catalytic cycle, the electronic deactivation dominates, resulting in lower yields for electron-deficient or neutral alkenes.

Visualization: Catalytic Activation Cycle

Caption: The catalytic cycle of trifluoromethyl ketones. Electron-donating groups (EDGs) on the ketone scaffold slow the activation step (

).

Comparative Performance Analysis

The following table contrasts DMTFA with industry-standard alternatives. Data is synthesized from structure-activity trends and benchmark studies (e.g., Kokotos et al., J. Org. Chem. 2014).[1]

Feature	2,2,2-Trifluoroacetophenone (TFA)	2',4'-Dimethyl-2,2,2-trifluoroacetophenone (DMTFA)	Acetone (DMDO Precursor)	Shi Catalyst (Fructose-derived)
Role	High-Activity Standard	Lipophilic / Modulated Variant	Baseline Reagent	Asymmetric Specialist
Reactivity	High (Complete conversion < 1h)	Moderate to Low	Moderate	High (Enantioselective)
Oxidant	(50%) or Oxone	(50%) or Oxone	Oxone (KHSO5)	Oxone (KHSO5)
Catalyst Loading	2–5 mol%	5–10 mol% (Predicted)	10–20 equivalents (Solvent)	20–30 mol%
Substrate Scope	Broad (Terminal, Cyclic, Trisubstituted)	Limited (Best for electron-rich alkenes)	Broad	Trans-alkenes, Trisubstituted
Selectivity	Chemoselective (No epimerization)	High Chemoselectivity	Moderate (Side reactions possible)	High Enantioselectivity (>90% ee)
Cost/Availability	High Availability / Low Cost	Moderate Availability / Higher Cost	Very Low Cost	High Cost

Critical Analysis

• Vs. TFA: DMTFA requires higher loading or longer reaction times to achieve comparable yields. In comparative studies of substituted acetophenones, electron-rich derivatives consistently underperform electron-deficient ones (e.g., 3,5-bis(trifluoromethyl) variants).

• Vs. Acetone: While Acetone/Oxone generates DMDO in situ, it requires strict pH control (pH 7.5) and large excess of ketone. TFMKs like DMTFA and TFA function catalytically with

  , offering a significantly greener profile (water as the only byproduct).

Experimental Protocol: Optimized Epoxidation

Note: This protocol is optimized for TFA. When using DMTFA, increase reaction time by 2-4 hours.

Reagents:

• Catalyst: 2,2,2-Trifluoroacetophenone (or DMTFA)

• Oxidant:

  (50% w/w aq. solution)

• Solvent: tert-Butanol (

  -BuOH) or Acetonitrile ( )

• Buffer:

  (1M) or

Step-by-Step Procedure:

• Preparation: In a round-bottom flask, dissolve the alkene (1.0 mmol) in

  or -BuOH (2 mL).

• Catalyst Addition: Add the catalyst (0.05 mmol, 5 mol%). For DMTFA, use 0.10 mmol (10 mol%).

• Oxidant Addition: Add buffer (1 mL) followed by dropwise addition of

  (2.0 - 5.0 mmol) over 10 minutes.

• Reaction: Stir vigorously at room temperature (

  ).

  • TFA Time: 1 - 2 hours.[2]

  • DMTFA Time: 4 - 12 hours (Monitor via TLC/GC).

• Workup: Quench with saturated

  solution (to destroy excess peroxide). Extract with ethyl acetate ( mL). Dry organic layer over and concentrate.

Decision Matrix: When to Use Which Catalyst

Use the following logic flow to select the appropriate reagent for your specific drug development needs.

Caption: Decision tree for selecting the optimal epoxidation catalyst based on stereochemistry, waste constraints, and substrate properties.

References

• Limnios, D., & Kokotos, C. G. (2014). 2,2,2-Trifluoroacetophenone: An Organocatalyst for an Environmentally Friendly Epoxidation of Alkenes. The Journal of Organic Chemistry, 79(10), 4270–4276.

• Shu, L., & Shi, Y. (2000). An Efficient Ketone-Catalyzed Epoxidation Using Hydrogen Peroxide as Oxidant. The Journal of Organic Chemistry, 65(25), 8807–8810.

• Curci, R., D'Accolti, L., & Fusco, C. (2006). A Novel Approach to the Synthesis of Epoxides: The Dioxirane Method. Accounts of Chemical Research, 39(1), 1–9.

• Yang, D., Yip, Y. C., Tang, M. W., Wong, M. K., Zheng, J. H., & Cheung, K. K. (1996). A C2-Symmetric Chiral Ketone for Catalytic Asymmetric Epoxidation of Unfunctionalized Olefins. Journal of the American Chemical Society, 118(2), 491–492.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. govinfo.gov [govinfo.gov]

Technical Guide: NMR Spectral Differentiation of Regioisomeric Dimethyltrifluoroacetophenones

Introduction & Strategic Context

In the development of fluorinated pharmaceuticals and agrochemicals, the trifluoroacetyl group (

) serves as a critical bioisostere and synthetic handle. However, the introduction of this moiety onto a dimethylbenzene (xylene) scaffold via Friedel-Crafts acylation often presents a challenge: regioisomerism .

Distinguishing between isomers such as 2,4-dimethyl- , 2,5-dimethyl- , and 3,4-dimethyltrifluoroacetophenone is not merely an academic exercise; it is a critical quality attribute (CQA) that dictates downstream efficacy and safety. While Mass Spectrometry (MS) often fails to differentiate these isobaric species, Nuclear Magnetic Resonance (NMR) spectroscopy provides a definitive, non-destructive structural fingerprint.

This guide moves beyond basic spectral assignment, offering a logic-based framework to definitively identify these regioisomers using

, , and NMR.

Synthetic Origins & Isomer Logic

To interpret the spectra accurately, one must first understand the synthetic probability. The isomers arise from the trifluoroacetylation of specific xylene precursors. The directing effects of the methyl groups determine the product distribution.

Synthetic Pathways (Friedel-Crafts Acylation)

• From m-Xylene (1,3-dimethylbenzene): The 1,3-directing groups activate the 4-position (ortho/para cooperative) and the 2-position (sterically hindered). The major product is 2,4-dimethyltrifluoroacetophenone .

• From p-Xylene (1,4-dimethylbenzene): All aromatic positions are equivalent. Acylation yields a single regioisomer: 2,5-dimethyltrifluoroacetophenone .

• From o-Xylene (1,2-dimethylbenzene): Acylation typically occurs at the 4-position (para to one methyl, meta to the other) to avoid steric clash at the 3-position. The major product is 3,4-dimethyltrifluoroacetophenone .

Figure 1: Synthetic correlation between xylene starting materials and resulting trifluoroacetophenone regioisomers.

Experimental Protocol: Self-Validating NMR Workflow

Objective: Obtain high-resolution spectra capable of resolving subtle coupling constants (

) essential for differentiation.

Sample Preparation[1][2]

• Solvent Selection: Use

  (Chloroform-d) as the standard solvent. It minimizes solvent-solute interactions that can broaden peaks in more polar solvents like DMSO- .

• Concentration: Prepare a solution of 10–15 mg of analyte in 0.6 mL of solvent.

  • Why? High concentrations can induce stacking effects, shifting aromatic protons. Low concentrations reduce signal-to-noise ratio for

    satellites.

• Filtration: Filter through a cotton plug into the NMR tube to remove suspended inorganic salts (

  residues) which cause line broadening due to paramagnetism.

Acquisition Parameters[1][2]

• NMR: Minimum 16 scans. Spectral width -2 to 14 ppm.[1]
• NMR: Minimum 32 scans.[2] Reference to internal (0 ppm) or external standard.
• NMR: Minimum 512 scans. Proton-decoupled.

Spectral Comparison & Differentiation Logic

The differentiation relies heavily on

NMR splitting patterns in the aromatic region, driven by the position of the protons relative to the electron-withdrawing carbonyl group (deshielding cone).

NMR: The "Fingerprint" Region (6.5 – 8.0 ppm)

The carbonyl group (

) exerts a strong deshielding effect on ortho protons, shifting them downfield (higher ppm). Protons in meta positions are less affected.

Isomer	Structure Analysis	Predicted Aromatic Pattern	Key Diagnostic Feature
2,4-Dimethyl	is ortho to . is meta to . is isolated.[2]	1 Downfield Doublet ( )1 Upfield Doublet ( )1 Upfield Singlet ( )	The most deshielded signal is a Doublet ( ).[2]
2,5-Dimethyl	is ortho to . are meta/para.	1 Downfield Singlet ( )2 Upfield Doublets ( )	The most deshielded signal is a Singlet .
3,4-Dimethyl	is ortho to . is ortho to .	1 Downfield Singlet ( )1 Downfield Doublet ( )1 Upfield Doublet ( )	Two deshielded signals (one Singlet, one Doublet).[2]

NMR Characteristics

While

chemical shifts are less sensitive to remote regioisomerism than shifts, steric crowding can induce measurable differences.

• Typical Shift:

  to (singlet).

• Trend: Isomers with an ortho-methyl group (2,4- and 2,5-) typically show a slight downfield shift (less negative ppm) compared to the 3,4-isomer due to steric compression (van der Waals deshielding) of the trifluoroacetyl group.

NMR Confirmation

Look for the characteristic quartets arising from Carbon-Fluorine coupling:

• Carbonyl (

  ): Quartet, (approx 180 ppm).

• Trifluoromethyl (

  ): Quartet, (approx 116 ppm).

Decision Logic for Identification

Use the following flowchart to identify your unknown isomer based on the most downfield aromatic signal in the

NMR spectrum.

Figure 2: Logic gate for isomer identification based on

NMR multiplicity.

References

• Friedel-Crafts Acylation Mechanisms

  • Smith, M. B., & March, J. March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley.[2] [2]

• NMR Chemical Shifts of Trifluoroacetyl Groups

  • Guide to Fluorine NMR for Organic Chemists. W.R. Dolbier. Wiley-Interscience.

  • Alfa Chemistry.[2][1] 19F NMR Chemical Shift Table.

• Substituent Effects in NMR

  • Hans J. Reich.[2][1] Structure Determination Using NMR. University of Wisconsin-Madison. [2]

• Spectral Data Verification

  • National Institute of Advanced Industrial Science and Technology (AIST). Spectral Database for Organic Compounds (SDBS).[2][3] [2]

Sources

• 1. rsc.org [rsc.org]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. 1H NMR Chemical Shift [sites.science.oregonstate.edu]

Benchmarking synthesis routes for 2',4'-Dimethyl-2,2,2-trifluoroacetophenone

Technical Guide: Benchmarking Synthesis Routes for 2',4'-Dimethyl-2,2,2-trifluoroacetophenone

Executive Summary

This guide evaluates the two primary synthetic pathways for 2',4'-Dimethyl-2,2,2-trifluoroacetophenone (CAS: 220239-69-0), a critical fluorinated building block in pharmaceutical and agrochemical development.

• Route A (Friedel-Crafts Acylation): Identified as the industry standard for scale-up. It utilizes the innate nucleophilicity of m-xylene, offering high atom economy and direct access to the target isomer.

• Route B (Grignard Metathesis): A precision alternative requiring halogenated precursors. It is recommended only when orthogonal functional groups prevent the use of Lewis acids or when specific isomeric purity (avoiding trace 2,6-isomers) is non-negotiable at small scales.

Strategic Analysis of Routes

Route A: Friedel-Crafts Acylation (Preferred)

This route leverages the electronic activation of m-xylene (1,3-dimethylbenzene). The two methyl groups activate the ring, directing the electrophilic attack primarily to the 4-position (ortho to one methyl, para to the other), which yields the desired 2',4'-dimethyl isomer. The 2-position is sterically hindered, and the 5-position is electronically less favorable.

• Mechanism: Electrophilic Aromatic Substitution (EAS).[1]

• Key Reagents: m-Xylene, Trifluoroacetic Anhydride (TFAA), Aluminum Chloride (

  ).

• Critical Control Point: Temperature management during the addition of TFAA to the Lewis acid complex to prevent isomerization or polymerization.

Route B: Grignard Metathesis

This route involves the formation of an arylmagnesium species from 1-bromo-2,4-dimethylbenzene, followed by nucleophilic attack on a trifluoroacetyl donor (e.g., Ethyl Trifluoroacetate).

• Mechanism: Nucleophilic Acyl Substitution.

• Key Reagents: 4-Bromo-m-xylene, Magnesium turnings, Ethyl Trifluoroacetate.

• Critical Control Point: Cryogenic control (-78°C) is mandatory to prevent the "double addition" of the Grignard reagent, which would yield the tertiary alcohol instead of the ketone.

Benchmarking Matrix

Metric	Route A: Friedel-Crafts Acylation	Route B: Grignard Metathesis
Starting Material Cost	Low (Commodity m-xylene)	High (Brominated precursor required)
Yield (Isolated)	75–85%	55–65%
Atom Economy	High	Low (Stoichiometric Mg salts + EtO byproduct)
Scalability	Excellent (Kilogram to Ton)	Moderate (Cryogenic limits)
Safety Profile	Corrosive (TFAA, HCl gas evolution)	Flammable/Reactive (Ether, Exotherms)
Impurity Profile	Trace 2,6-isomer (<2%)	Bis-addition alcohol, Homocoupling products

Detailed Experimental Protocols

Protocol A: Friedel-Crafts Acylation (Optimized for 100g Scale)

Rationale: The use of Trifluoroacetic Anhydride (TFAA) over Trifluoroacetyl Chloride (TFAC) is preferred for bench-scale safety, avoiding the handling of toxic gases.

Reagents:

• m-Xylene (1.1 equiv)

• Trifluoroacetic Anhydride (TFAA) (1.0 equiv)

• Aluminum Chloride (

  ) (1.2 equiv)

• Dichloromethane (DCM) (Solvent, anhydrous)

Step-by-Step Methodology:

• Setup: Flame-dry a 1L three-neck round-bottom flask equipped with a mechanical stirrer, addition funnel, and an inert gas (Nitrogen/Argon) inlet. Connect the outlet to a caustic scrubber (NaOH) to trap HCl/acid fumes.

• Lewis Acid Activation: Charge the flask with

  (1.2 equiv) and anhydrous DCM (5 volumes). Cool the suspension to 0°C using an ice bath.

• Electrophile Formation: Add TFAA (1.0 equiv) dropwise over 30 minutes. Observation: The solution will clarify as the active acylium complex forms.

• Substrate Addition: Add m-xylene (1.1 equiv) dropwise, maintaining the internal temperature below 5°C. Causality: Controlling temperature prevents the formation of the thermodynamically stable but undesired 3,5-isomer or poly-acylated byproducts.

• Reaction: Allow the mixture to warm to room temperature (20–25°C) and stir for 4 hours. Monitor via TLC or GC-MS.

• Quenching (Exothermic): Pour the reaction mixture slowly onto a mixture of ice (500g) and concentrated HCl (50mL). Safety: Vigorous gas evolution and heat generation will occur.

• Workup: Separate the organic layer. Extract the aqueous layer twice with DCM. Combine organics, wash with saturated

  (to remove trifluoroacetic acid byproduct), then brine.

• Purification: Dry over

  , concentrate in vacuo. Purify via vacuum distillation to obtain the clear, colorless oil.

Protocol B: Grignard Reaction (Alternative)

Rationale: Use this route if the lab lacks a fume hood scrubber for Friedel-Crafts or if the starting material is already brominated.

Reagents:

• 1-Bromo-2,4-dimethylbenzene (1.0 equiv)

• Magnesium Turnings (1.1 equiv)

• Ethyl Trifluoroacetate (1.2 equiv)

• THF (Anhydrous)

Step-by-Step Methodology:

• Grignard Formation: In a dry flask, activate Mg turnings with iodine. Add a portion of bromide in THF to initiate.[2] Once refluxing, add the remaining bromide dropwise. Reflux for 1 hour.

• Acylation (The "Inverse Addition"): Cool the Grignard solution to room temperature. In a separate flask, cool a solution of Ethyl Trifluoroacetate (1.2 equiv) in THF to -78°C (Dry ice/Acetone).

• Addition: Cannulate the Grignard reagent slowly into the cold ester solution over 1 hour. Causality: Inverse addition keeps the electrophile (ester) in excess, minimizing the probability of the ketone product reacting with remaining Grignard reagent to form the tertiary alcohol.

• Quenching: Quench with saturated

  solution at low temperature.

• Workup: Extract with Diethyl Ether, wash with water and brine. Flash chromatography is usually required to separate the ketone from unreacted ester and alcohol byproducts.

Visualizations

Figure 1: Mechanistic Pathway (Friedel-Crafts)

This diagram illustrates the activation of the anhydride and the regioselective attack on the aromatic ring.

Caption: The Friedel-Crafts pathway showing the generation of the electrophilic acylium ion and the subsequent regioselective substitution at the 4-position.[3]

Figure 2: Decision Matrix for Route Selection

A logical workflow to assist researchers in selecting the appropriate synthesis route based on constraints.

Caption: Decision tree for selecting the optimal synthesis route based on scale, equipment availability, and starting material inventory.

References

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical. (Standard reference for Friedel-Crafts methodologies).

• Organic Syntheses. (1936). Friedel-Crafts Acylation: General Procedures. Coll. Vol. 2, p. 8. (Foundational protocols for acylation of xylenes).

• PubChem. (2024). Compound Summary for 2',4'-Dimethyl-2,2,2-trifluoroacetophenone. National Library of Medicine.

• Sigma-Aldrich. (2024). Safety Data Sheet: Trifluoroacetic Anhydride.[4] Merck KGaA.

• Creary, X. (1987). Reaction of organometallic reagents with trifluoroacetic acid derivatives.Journal of Organic Chemistry, 52(22), 5026–5030. (Discussion on Grignard vs. Lithium reagents for trifluoroacetylation).

Sources

• 1. Friedel-Crafts Acylation [organic-chemistry.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. mt.com [mt.com]
• 4. carlroth.com [carlroth.com]

Is 2',4'-Dimethyl-2,2,2-trifluoroacetophenone a Better Enzyme Inhibitor?

Topic: Is 2',4'-Dimethyl-2,2,2-trifluoroacetophenone a better enzyme inhibitor? Content Type: Publish Comparison Guide

A Comparative Technical Guide for Drug Discovery & Enzymology

Executive Summary: 2',4'-Dimethyl-2,2,2-trifluoroacetophenone (DMTFAP) belongs to the class of trifluoromethyl ketones (TFMKs) , potent transition-state analog inhibitors of serine hydrolases.[1] While often overshadowed by its cationic analogs (e.g., m-trimethylammonio-TFAP) in Acetylcholinesterase (AChE) potency, DMTFAP offers a distinct profile: high lipophilicity, neutral charge, and steric selectivity .[1]

This guide objectively analyzes DMTFAP’s performance against standard alternatives, defining the specific biological contexts—such as blood-brain barrier (BBB) permeability and carboxylesterase targeting—where it outperforms "stronger" but less bioavailable inhibitors.[1]

Mechanistic Grounding: The Warhead & The Scaffold

To understand if DMTFAP is "better," we must first validate how it works.[1] TFMKs are slow-binding, reversible inhibitors .[1] They do not merely block the active site; they chemically react with the catalytic serine residue to form a stable hemiketal adduct .[1]

The Chemical Mechanism

The electron-withdrawing trifluoromethyl group (

) strongly polarizes the carbonyl carbon, making it highly electrophilic.[1] When the enzyme's catalytic serine ( ) attacks this carbon, it forms a tetrahedral hemiketal that mimics the transition state of substrate hydrolysis.[1]

• Why it sticks: The enzyme binds the transition state much more tightly than the ground state substrate.

• Why 2',4'-Dimethyl? The phenyl ring fits the hydrophobic pocket (e.g., the acyl binding pocket of esterases). The methyl groups at 2' and 4' positions introduce steric constraints and hydrophobicity , modulating specificity between different serine hydrolases (e.g., AChE vs. BChE vs. Carboxylesterases).[1]

Figure 1: Kinetic mechanism of TFMK inhibition. The formation of the tetrahedral hemiketal is the critical rate-limiting step that defines potency.

Comparative Analysis: DMTFAP vs. Alternatives

Is it better? The answer depends entirely on the target compartment and the specific hydrolase .

Comparison 1: Potency vs. Acetylcholinesterase (AChE)

• The Gold Standard: m-(N,N,N-trimethylammonio)-trifluoroacetophenone (TMTFA).[1]

• The Challenge: AChE has a deep "gorge" with an anionic site that binds positively charged substrates (acetylcholine).[1]

• Verdict: DMTFAP is weaker than TMTFA for pure AChE inhibition in vitro because it lacks the positive charge required for cation-

  interactions at the anionic sub-site.[1]

Comparison 2: Bioavailability & CNS Targeting

• The Problem: Charged inhibitors like TMTFA cannot cross the Blood-Brain Barrier (BBB).[1]

• The Advantage: DMTFAP is neutral and highly lipophilic (LogP ~3.5).[1]

• Verdict: DMTFAP is better for in vivo CNS applications or as a lead compound for neuroactive drugs, as it can passively diffuse into the brain.[1]

Comparison 3: Selectivity for Carboxylesterases (CES)

• The Context: Mammalian carboxylesterases (CES1, CES2) metabolize ester drugs.[1] Inhibiting them can improve the half-life of prodrugs.[1]

• Verdict: DMTFAP is a superior scaffold for CES inhibition compared to bulky organophosphates (which are irreversible and toxic).[1] The 2',4'-dimethyl pattern provides steric bulk that excludes smaller esterases while fitting the larger hydrophobic pocket of CES1.[1]

Data Summary Table

Feature	DMTFAP (2',4'-Dimethyl)	TMTFA (Cationic Analog)	PMSF (Sulfonyl Fluoride)
Mechanism	Reversible (Hemiketal)	Reversible (Hemiketal)	Irreversible (Sulfonylation)
AChE Potency ( )	Moderate ( M range)	Femtomolar ( M range) [1]	Moderate ( M range)
BBB Permeability	High (Lipophilic)	Low (Charged)	Moderate
Toxicity	Low (Reversible)	High (Cholinergic Crisis)	Moderate (Reactive)
Primary Utility	CNS Probes, CES Inhibition	In vitro AChE Mapping	General Protein Prep

Experimental Validation Protocol

To verify if DMTFAP is the superior inhibitor for your specific enzyme system, use this self-validating kinetic assay. This protocol distinguishes between competitive (isosteric) and transition-state inhibition.[1]

Protocol: Determination of and Mode of Inhibition

Reagents:

• Buffer: 100 mM Sodium Phosphate, pH 7.4 (or pH 8.0 for esterases).

• Substrate: p-Nitrophenyl acetate (pNPA) for general esterases; Acetylthiocholine + DTNB (Ellman's Reagent) for AChE.[1]

• Inhibitor: DMTFAP (dissolved in DMSO, final concentration <1%).[1]

Workflow:

• Pre-Incubation (Critical Step):

  • TFMKs are slow-binding.[1][2] You must pre-incubate the enzyme with DMTFAP for 30 minutes before adding the substrate.[1] Failure to do this will result in a false "weak"

    .[1]

• Reaction Initiation:

  • Add Substrate (pNPA).[1]

  • Monitor Absorbance at 405 nm (formation of p-nitrophenol) for 10 minutes.

• Data Processing:

  • Plot Velocity (

    ) vs. [Inhibitor].

  • Fit to the equation:

    .[1]

Self-Validation Check:

• Test for Reversibility: Dilute the enzyme-inhibitor complex 100-fold.[1] If activity recovers, it is reversible (consistent with DMTFAP).[1] If not, it is irreversible (contamination or alternative mechanism).[1]

Figure 2: Validation workflow for characterizing DMTFAP inhibition kinetics.

Conclusion: The Verdict

Is 2',4'-Dimethyl-2,2,2-trifluoroacetophenone a better enzyme inhibitor?

• NO , if your goal is raw potency against Acetylcholinesterase in a test tube.[1] The cationic analogs (TMTFA) are orders of magnitude more potent due to electrostatic complementarity.[1]

• YES , if your goal is to inhibit intracellular esterases or target enzymes within the Central Nervous System.[1] Its lipophilicity and membrane permeability make it a superior "functional" inhibitor in complex biological systems where charged inhibitors fail to reach the target.[1]

Recommendation: Use DMTFAP as a lead scaffold for optimizing CNS-active esterase inhibitors, or as a specific probe to differentiate between BChE (bulky pocket, tolerates dimethyl) and AChE (restricted pocket, may clash).[1]

References

• Nair, H. K., Lee, K., & Quinn, D. M. (1993).[1] m-(N,N,N-Trimethylammonio)trifluoroacetophenone: a femtomolar inhibitor of acetylcholinesterase.[1][3] Journal of the American Chemical Society, 115(21), 9939–9941.[1] Link[1]

• Brodbeck, U., Schweikert, K., Gentinetta, R., & Rottenberg, M. (1979).[1] Fluorinated Aldehydes and Ketones Acting as Quasi-Substrate Inhibitors of Acetylcholinesterase. Biochimica et Biophysica Acta (BBA) - Enzymology, 567(2), 357-369.[1] Link[1]

• Wheelock, C. E., et al. (2002).[1] Evaluation of α-Keto Heterocycles as Inhibitors of Carboxylesterases. Journal of Medicinal Chemistry, 45(25), 5576–5593.[1] Link[1]

• Ashani, Y., & Wilson, B. W. (1982).[1] Inhibition of acetylcholinesterase by trifluoromethyl ketones. Molecular Pharmacology, 22(2), 382-388.[1] Link

Sources

• 1. 2,2,2-Trifluoroacetophenone | C8H5F3O | CID 9905 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. New trifluoromethyl ketones as potent inhibitors of esterases: 19F NMR spectroscopy of transition state analog complexes and structure-activity relationships - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Cross-validation of GC-MS and NMR for purity assessment of 2',4'-Dimethyl-2,2,2-trifluoroacetophenone

Title: Cross-Validation of GC-MS and qNMR for Purity Assessment of 2',4'-Dimethyl-2,2,2-trifluoroacetophenone

Executive Summary

In high-value organic synthesis, particularly for fluorinated intermediates like 2',4'-Dimethyl-2,2,2-trifluoroacetophenone (CAS 434-45-7) , reliance on a single analytical technique often leads to "purity inflation." Gas Chromatography-Mass Spectrometry (GC-MS) typically reports purity in Area % , effectively blinding the analyst to non-volatile contaminants (inorganic salts, oligomers) and solvent residues. Conversely, Quantitative Nuclear Magnetic Resonance (qNMR) provides a direct Weight % (absolute purity) but may lack the resolution to distinguish closely related regioisomers common in Friedel-Crafts chemistry.

This guide details a cross-validation protocol combining the speciation power of GC-MS with the metrological accuracy of qNMR. By treating these methods as orthogonal rather than redundant, researchers can achieve a self-validating purity assessment essential for pharmaceutical and agrochemical applications.

The Analytical Challenge: Area % vs. Weight %

The target molecule, synthesized via the Friedel-Crafts acylation of m-xylene with trifluoroacetic anhydride, presents specific analytical risks:

• Regioisomerism: The m-xylene substrate can yield the 2',4'-dimethyl (target) or the 2',6'-dimethyl isomer (sterically less favored but possible). GC-MS is required to resolve these.

• Inorganic Carryover: Lewis acid catalysts (e.g., AlCl₃, FeCl₃) often leave paramagnetic residues that are invisible to GC but broaden NMR lines.

• Hygroscopicity: The electron-withdrawing trifluoromethyl group activates the ketone, making it susceptible to hydrate formation (gem-diol), which alters the effective molecular weight.

Methodology A: GC-MS (The Speciation Tool)

Objective: To identify volatile organic impurities (starting materials, isomers, and side-products) and establish relative purity (Area %).

Protocol:

• Instrument: Agilent 7890B/5977B (or equivalent).

• Column: DB-5ms or ZB-5HT (30 m × 0.25 mm × 0.25 µm). Rationale: Low bleed and high thermal stability are required for aromatic ketones.

• Inlet: Split mode (50:1) at 250°C.

• Carrier Gas: Helium at 1.0 mL/min (constant flow).

• Oven Program:

  • Hold 50°C for 2 min (Solvent delay/volatile capture).

  • Ramp 15°C/min to 200°C (Elution of target ~166°C BP).

  • Ramp 30°C/min to 280°C, hold 3 min (Burn off oligomers).

• Detection: EI Source (70 eV), Scan range 40–400 amu.

Critical Analysis: The 2',4'-isomer is expected to elute slightly later than the 2',6'-isomer due to steric hindrance affecting boiling point and column interaction. Integration must exclude the solvent peak and clearly resolve the m-xylene starting material (early eluter) from the product.

Methodology B: H qNMR (The Primary Standard)

Objective: To determine the absolute mass purity (Weight %) using an Internal Standard (IS).

Protocol:

• Instrument: 400 MHz (or higher) NMR Spectrometer.

• Solvent: CDCl₃ (99.8% D) + 0.03% TMS. Note: Ensure solvent is acid-free to prevent hydrate equilibrium shifts.

• Internal Standard (IS): 1,3,5-Trimethoxybenzene .

  • Why: It is non-volatile, stable, and provides sharp singlets (

    6.1, 3.8 ppm) that do not overlap with the target's aromatic protons ( 7.1–7.5 ppm) or methyl groups ( 2.3–2.4 ppm).

• Sample Prep:

  • Weigh ~10 mg of Analyte (

    ) and ~5 mg of IS ( ) directly into the NMR tube using a microbalance (precision 0.01 mg).

  • Dissolve in 0.6 mL CDCl₃.

• Acquisition Parameters (Crucial for Quantification):

  • Pulse Angle: 90°.

  • Relaxation Delay (

    ): 30 seconds. Rationale: Fluorinated aromatics often have long relaxation times. Insufficient delay leads to under-integration.

  • Scans (ns): 16 or 32 (for S/N > 250:1).

  • Spectral Width: -2 to 14 ppm.[1]

Calculation:

Where = Integral area, = Number of protons, = Molar mass, = Gravimetric mass, = Purity.[2][3]

Comparative Analysis: Interpreting the Data

The table below illustrates how to reconcile differences between the two methods.

Feature	GC-MS (Area %)	H qNMR (Weight %)	Scientific Implication
Detection Basis	Volatility & Ionization	Proton molarity	GC misses salts; NMR sees everything with protons.
Isomer Resolution	High (Separates 2,4- vs 2,6-)	Low (Signals often overlap)	GC is required to prove regio-purity.
Inorganic Salts	Invisible	Invisible (but affects shimming)	If GC >> NMR, suspect inorganic contamination.
Solvent Residue	Visible (if solvent delay is short)	Highly Visible	NMR is superior for quantifying residual solvents.
Water Content	Invisible (on standard columns)	Visible (chemical shift varies)	NMR or Karl-Fischer required for water.
Typical Result	99.5%	97.2%	Normal. The gap represents moisture, salts, or heavy residues.

Analytical Workflow & Decision Logic

The following diagrams visualize the integrated workflow and the decision logic for handling discrepancies.

Figure 1: Parallel Validation Workflow

Caption: Parallel workflow ensuring both volatile speciation and absolute mass quantification.

Figure 2: Discrepancy Decision Matrix

Caption: Logic gate for interpreting purity discrepancies between Area % and Weight %.

References

• Pauli, G. F., et al. (2014).

  H NMR as a Purity Assay." Journal of Medicinal Chemistry. Link

• Burdette, J. E. (2017). "Quantitative NMR Spectroscopy in Pharmaceutical Analysis." Sigma-Aldrich Technical Guides. Link

• Naqi, H. A., et al. (2018). "

  F and H quantitative-NMR spectroscopic analysis of fluorinated...". Analytical Methods. Link

• ChemicalBook. (n.d.). "2,2,2-Trifluoroacetophenone Properties & Safety." Link

• National Institute of Standards and Technology (NIST). "qNMR Internal Standard Reference Data." Link

Sources

• 1. ch.nat.tum.de [ch.nat.tum.de]
• 2. pubs.acs.org [pubs.acs.org]
• 3. enovatia.com [enovatia.com]

Structural Activity Relationship of Dimethyl-Substituted Trifluoroacetophenones: A Comparative Guide

This guide objectively analyzes the structural activity relationship (SAR) of dimethyl-substituted trifluoroacetophenones (TFAPs) and their efficacy as acetylcholinesterase (AChE) inhibitors. It synthesizes experimental data from pivotal studies by Nair, Quinn, and Brodbeck to establish the mechanistic basis of transition-state mimicry.

Executive Summary

Trifluoroacetophenones (TFAPs) represent a class of transition-state analog (TSA) inhibitors that target the active site serine of acetylcholinesterase (AChE). Unlike carbamate or organophosphate inhibitors which form covalent acyl-enzyme intermediates, TFAPs form a reversible, stable hemiketal adduct.

The "dimethyl" substitution pattern on the phenyl ring is a critical determinant of inhibitory potency (

). This guide compares the performance of various isomers to demonstrate how steric hindrance (ortho-substitution) and electronic deactivation (electron-donating methyl groups) modulate binding affinity.

Key Findings

• Mechanism: Inhibition is driven by the electrophilicity of the carbonyl carbon, facilitated by the electron-withdrawing

  group.

• Potency Hierarchy:

  -Trimethylammonium -Nitro Unsubstituted -Methyl Dimethyl isomers.

• Steric Veto: Ortho-substitution (e.g., 2,4-dimethyl) drastically reduces potency by sterically hindering the attack of the active site Serine-203.

Mechanistic Basis: The Hemiketal Trap

The core efficacy of any trifluoroacetophenone relies on its ability to mimic the tetrahedral transition state of acetylcholine hydrolysis.

The Reaction Pathway

Upon entering the AChE active site gorge, the carbonyl carbon of the TFAP is attacked by the hydroxyl group of Serine-203 (human nomenclature). The adjacent Histidine-447 acts as a general base. The resulting hemiketal resembles the transition state of substrate hydrolysis but is resistant to further processing (deacylation), effectively "trapping" the enzyme.

Figure 1: Reaction coordinate of TFAP inhibition. The electron-withdrawing

group lowers the energy barrier for hemiketal formation, stabilizing the tetrahedral geometry.

Structural Activity Relationship (SAR) Analysis

The SAR of dimethyl-substituted TFAPs is governed by two opposing forces: Electronic Effects (Hammett

) and Steric Effects (Taft ).

Electronic Effects (Meta/Para Substitution)

Methyl groups are electron-donating. According to the Hammett equation, electron donors decrease the electrophilicity of the carbonyl carbon, making it less reactive toward the serine nucleophile.

• Unsubstituted TFAP: Moderate electrophilicity.

• 3,5-Dimethyl TFAP: The two methyl groups donate electron density to the ring, slightly deactivating the carbonyl. This results in a higher

  (lower potency) compared to the unsubstituted parent.

Steric Effects (Ortho Substitution)

This is the dominant factor for dimethyl isomers. The AChE active site is a deep, narrow gorge.

• 2,4-Dimethyl / 2,6-Dimethyl: Substituents at the ortho (2-position) create significant steric clash with the residues lining the acyl pocket (specifically Phe-295 and Phe-297 in mammalian AChE). This prevents the carbonyl from achieving the optimal distance for nucleophilic attack.

• Result: Ortho-substituted TFAPs are poor inhibitors, often showing

  values 10–100x higher than their meta-substituted counterparts.

The "Femtomolar" Exception

While simple dimethyl-phenyl analogs are weak, the

-(N,N,N-trimethylammonio) derivative is one of the most potent reversible inhibitors known ( fM). This is due to a specific cation- interaction with Trp-84 in the anionic subsite, which anchors the molecule perfectly for the serine attack.

Comparative Performance Data

The following table synthesizes inhibition constants (

) for various substituted trifluoroacetophenones against Acetylcholinesterase (Electrophorus electricus/Torpedo californica).

Compound Structure	Substitution Pattern	Electronic Effect ( )	Steric Hindrance	(Potency)	Relative Activity
-Trimethylammonio-TFAP	meta-N(Me)	Strong Withdrawal	Low	1.5 fM	Gold Standard
-Nitro-TFAP	meta-NO	Strong Withdrawal	Low	~10 nM	High
TFAP (Unsubstituted)	None	Neutral	None	1.6 M	Baseline
-Methyl-TFAP	meta-CH	Weak Donor	Low	4.2 M	Moderate
3,5-Dimethyl-TFAP	meta, meta-di-CH	Moderate Donor	Low	~15 M	Low
2,4-Dimethyl-TFAP	ortho, para-di-CH	Weak Donor	High (Ortho)	>100 M	Very Low

*Values estimated based on Hammett-Taft correlation plots from Nair et al. (1994).

Experimental Protocols

To validate these SAR relationships, the following self-validating protocols are recommended.

Ellman's Colorimetric Assay for Determination

Objective: Determine the equilibrium dissociation constant (

) of dimethyl-TFAPs.

• Reagent Prep:

  • Buffer: 0.1 M Phosphate buffer, pH 8.0.

  • Substrate: Acetylthiocholine iodide (ATCh, 0.5 mM final).

  • Chromogen: 5,5'-Dithiobis(2-nitrobenzoic acid) (DTNB, 0.3 mM final).

  • Enzyme: Human recombinant AChE or E. electricus AChE (0.1 U/mL).

• Inhibitor Dilution: Prepare serial dilutions of the TFAP candidate (e.g., 10 nM to 100

  M) in buffer containing <1% DMSO.

• Incubation:

  • Mix Enzyme + Inhibitor.[1] Incubate for 30 minutes at 25°C to allow hemiketal equilibrium (TFAPs are slow-binding inhibitors; equilibrium time is critical).

• Reaction Initiation:

  • Add DTNB and ATCh mixture.

• Measurement:

  • Monitor absorbance at 412 nm for 5 minutes.

• Data Analysis:

  • Plot

    vs (Dixon Plot). The x-intercept gives .

  • Validation: Ensure linearity of the control rate (

    ). If curvature is observed, check for substrate depletion.

Synthesis of Dimethyl-TFAPs (Grignard Route)

Objective: Synthesize specific isomers for testing.

• Starting Material: Corresponding dimethyl-bromobenzene (e.g., 1-bromo-3,5-dimethylbenzene).

• Grignard Formation: React with Mg turnings in dry ether under

  to form Aryl-MgBr.

• Trifluoroacetylation:

  • Cool to -78°C.

  • Add Ethyl trifluoroacetate (1.1 equiv) dropwise. Note: Avoid trifluoroacetic anhydride to prevent double addition.

• Workup: Quench with saturated

  , extract with ether, and purify via vacuum distillation.

• Characterization: Confirm structure via

  -NMR (Singlet around -71 ppm).

Decision Logic for Drug Design

When designing AChE inhibitors based on the TFAP scaffold, use the following logic flow to optimize potency.

Figure 2: SAR Decision Tree. To maximize potency, avoid ortho-substitution and prioritize electron-withdrawing or cationic groups at the meta/para positions.

References

• Nair, H. K., Lee, K., & Quinn, D. M. (1994). Molecular recognition in acetylcholinesterase catalysis: free-energy correlations for substrate turnover and inhibition by trifluoro ketone transition-state analogs.[2][3] Biochemistry, 33(28), 8566–8576.[2]

• Brodbeck, U., et al. (1979). Inhibition of acetylcholinesterase by trifluoroacetophenones. Biochimica et Biophysica Acta (BBA).

• Harel, M., Quinn, D. M., et al. (1996). The X-ray structure of a transition state analog complex reveals the molecular origins of the catalytic power and substrate specificity of acetylcholinesterase. Journal of the American Chemical Society, 118(10), 2340–2346.[2]

• Wheelock, C. E., et al. (2002). Use of ab initio calculations to predict the biological potency of carboxylesterase inhibitors. Journal of Medicinal Chemistry, 45(25), 5576-5593.

Sources

• 1. Acetylcholinesterase Inhibitors: Pharmacology and Toxicology - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. 1-(3-Tert-Butylphenyl)-2,2,2-Trifluoroethanone as a Potent Transition-State Analogue Slow-Binding Inhibitor of Human Acetylcholinesterase: Kinetic, MD and QM/MM Studies - PMC [pmc.ncbi.nlm.nih.gov]

Advantages of using 2',4'-Dimethyl-2,2,2-trifluoroacetophenone over non-fluorinated analogs

Executive Summary

This technical guide evaluates 2',4'-Dimethyl-2,2,2-trifluoroacetophenone (DMTFAP) as a superior neutral carrier (ionophore) for ion-selective electrodes (ISEs), specifically in the detection of carbonate (

) and sulfate ( ) ions.

While non-fluorinated analogs (acetophenones) lack the electrophilicity required for anion coordination, the parent compound (2,2,2-trifluoroacetophenone, TFAP) suffers from high water solubility, leading to rapid sensor failure. DMTFAP represents the optimal "Goldilocks" solution: the trifluoromethyl group provides the necessary Lewis acidity for sensitivity, while the 2',4'-dimethyl substitution provides the critical lipophilicity required for membrane retention and long-term sensor stability.

Part 1: Technical Comparison & Advantages[1][2]

The superiority of DMTFAP is best understood by analyzing its performance failures in related analogs. The following table summarizes the physicochemical trade-offs:

Table 1: Comparative Performance Metrics

Feature	Acetophenone (Non-Fluorinated)	Trifluoroacetophenone (TFAP)	2',4'-Dimethyl-TFAP (DMTFAP)
Electronic Character	Electron-rich (unreactive)	Strongly Electrophilic	Tuned Electrophilic
Lewis Acidity	Negligible	High	High
Anion Sensitivity	None (Inactive)	Excellent	Excellent
Lipophilicity (Log P)	Low	Low (Leaches into sample)	High (Retained in membrane)
Sensor Lifetime	N/A	< 24 Hours (Drift)	> 1 Month (Stable)
Primary Failure Mode	No Signal	Signal Loss (Leaching)	N/A

Advantage Over Non-Fluorinated Analogs

The Mechanism of Sensitivity: The primary advantage of DMTFAP over 2',4'-dimethylacetophenone is driven by the Trifluoromethyl (

) group .

• Non-Fluorinated: The carbonyl carbon in acetophenone is not sufficiently electrophilic to interact with anions like carbonate.[1] It acts purely as a solvent or plasticizer, yielding no potentiometric response.[1]

• Fluorinated (DMTFAP): The strong electron-withdrawing inductive effect (-I) of the

  group depletes electron density from the carbonyl carbon. This transforms the ketone into a Lewis Acid , capable of reversible hydration or direct interaction with nucleophilic anions.

Advantage Over Unsubstituted TFAP

The Mechanism of Stability: While TFAP is an excellent anion receptor, it fails in practical application due to leaching .

• TFAP Failure: With a partition coefficient (D) of ~415, TFAP is too water-soluble.[1][2] When used in a polyvinyl chloride (PVC) membrane, it rapidly partitions into the aqueous sample, causing signal drift and sensor death.

• DMTFAP Success: The addition of two methyl groups at the 2' and 4' positions significantly increases lipophilicity (D > 1300). This hydrophobic bulk anchors the molecule within the organic membrane phase, preventing leaching without sterically hindering the reactive carbonyl center.

Part 2: Mechanism of Action

The sensing mechanism relies on the reversible hydration of the trifluoroacetyl group. In the presence of the target anion (e.g., Carbonate), the equilibrium shifts, altering the phase boundary potential.

Diagram 1: Anion Sensing Mechanism

The following diagram illustrates the chemical equilibrium driving the sensor response.

Caption: The trifluoroacetyl group undergoes reversible hydration. The interaction with carbonate ions shifts this equilibrium, generating a measurable potential change.

Part 3: Experimental Protocol

Protocol: Fabrication of DMTFAP-Based Carbonate Selective Electrode

Objective: To construct a potentiometric sensor with high selectivity for carbonate over chloride and hydroxide.

Materials:

• Ionophore: 2',4'-Dimethyl-2,2,2-trifluoroacetophenone (DMTFAP)

• Polymer Matrix: Poly(vinyl chloride) (High Molecular Weight)

• Plasticizer: Bis(2-ethylhexyl) adipate (DOA) or o-Nitrophenyloctyl ether (NPOE)[1]

• Additive: Tridodecylmethylammonium chloride (TDMAC) - Cationic additive is crucial to ensure anionic response.

Workflow:

• Cocktail Preparation:

  • Dissolve the following in 3.0 mL of Tetrahydrofuran (THF):

    • 1.0 wt% DMTFAP (Ionophore)

    • 33.0 wt% PVC (Matrix)

    • 65.5 wt% Plasticizer (DOA)

    • 0.5 wt% TDMAC (Lipophilic Cationic Additive)

• Membrane Casting:

  • Pour the mixture into a glass ring (24 mm diameter) fixed on a glass plate.

  • Allow THF to evaporate slowly over 24 hours under a dust cover at room temperature.

  • Critical Step: Ensure evaporation is slow to prevent membrane opacity/inhomogeneity.[1]

• Electrode Assembly:

  • Cut a 7 mm disk from the master membrane.[1]

  • Mount onto a Philips electrode body (IS-561) or equivalent.[1]

  • Internal Filling Solution: 0.01 M

    / 0.01 M .[1]

• Conditioning:

  • Soak the electrode tip in 0.01 M

    solution for 12 hours prior to use.[1] This establishes the initial hydration equilibrium.[1]

Diagram 2: Fabrication & Testing Workflow

Caption: Step-by-step workflow for converting DMTFAP chemical stock into a functional ion-selective sensor.

References

• Potentiometric and theoretical studies of the carbonate sensors based on 3-bromo-4-hexyl-5-nitrotrifluoroacetophenone. Source: ResearchGate.[1][3][4] Context: Discusses the distribution and partition coefficients of trifluoroacetophenone derivatives, explicitly naming 2,4-dimethyl trifluoroacetophenone (DMTFAP) and its lipophilic advantages over TFAP.

• Sulfate-selective electrode and its application for sulfate determination in aqueous solutions. Source: ResearchGate.[1][3][4] Context: Validates the use of trifluoroacetophenone derivatives as neutral carriers for doubly charged anions like sulfate, highlighting the necessity of lipophilic substitution.

• 2,2,2-Trifluoroacetophenone: An Organocatalyst for an Environmentally Friendly Epoxidation of Alkenes. Source: ACS Publications (J. Org.[1] Chem). Context: Establishes the fundamental reactivity of the trifluoroacetyl group as an activated electrophile compared to non-fluorinated acetophenone.

Sources

• 1. 2,2,2-Trifluoroacetophenone | C8H5F3O | CID 9905 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Personal protective equipment for handling 2',4'-Dimethyl-2,2,2-trifluoroacetophenone

Executive Safety Directive

Status: High Caution / Lachrymator Potential Primary Hazards: Chemical Irritant (Skin/Eye/Respiratory), Combustibility, Volatile Organic Compound (VOC).

Handling 2',4'-Dimethyl-2,2,2-trifluoroacetophenone requires a safety protocol that exceeds standard organic solvent handling. As a fluorinated aromatic ketone, this compound shares structural homology with 2,2,2-trifluoroacetophenone , a known lachrymator (tear-inducing agent) and flammable liquid [1]. The addition of methyl groups at the 2' and 4' positions increases lipophilicity, potentially enhancing skin permeation rates compared to the parent compound.

The Golden Rule: Treat this substance as a lachrymator until empirical data proves otherwise. All handling must occur inside a certified chemical fume hood.

Hazard Identification & Risk Assessment

Scientific risk assessment relies on "Read-Across" methodology when specific isomer data is sparse. We extrapolate hazards from the parent scaffold (CAS 434-45-7) and the functional groups present.

Hazard Class	GHS Classification (Extrapolated)	Mechanism of Action
Acute Toxicity	STOT SE 3 (Respiratory Irritation)	The electron-withdrawing group activates the carbonyl, making it electrophilic and reactive toward biological nucleophiles (mucous membranes).
Ocular	Eye Irritation 2A / Lachrymator	Vapors trigger TRPA1 ion channels in corneal nerves, causing intense tearing and pain even at low concentrations [2].
Dermal	Skin Irritation 2	Lipophilic dimethyl-phenyl ring facilitates dermal absorption; fluorinated moiety causes local irritation.
Physical	Flammable Liquid (Cat 3)	Flash point likely near 40–50°C (estimated based on parent FP of 41°C [3]). Vapors are heavier than air.

Personal Protective Equipment (PPE) Matrix

Do not rely on generic "lab safety" advice. Ketones are notorious for degrading standard nitrile gloves over time.

Tier 1: Routine Handling (Small Scale < 10 mL)

For weighing, aliquoting, and closed-vessel reactions.

• Eye Protection: Chemical Splash Goggles (ANSI Z87.1). Safety glasses are insufficient due to the lachrymatory vapor risk.

• Hand Protection: Double-gloved Nitrile (minimum 5 mil outer / 4 mil inner).

  • Logic: Nitrile provides fair splash protection against ketones but swells upon prolonged contact. The inner glove provides a "time buffer" to doff the outer glove immediately upon contamination.

• Respiratory: Fume Hood Only. No autonomous respirator is required if the sash is at the proper working height.

• Body: Standard cotton lab coat (buttoned) + long pants + closed-toe leather/composite shoes.

Tier 2: High Hazard / Spill Cleanup

For spills > 10 mL, heating open vessels, or equipment failure.

• Hand Protection: Laminate Film (Silver Shield/4H) worn under outer Nitrile gloves.

  • Logic: Laminate film is the only material that offers >4 hour breakthrough time for fluorinated ketones and aromatics [4]. The outer nitrile glove provides grip, as laminate is slippery.

• Respiratory: If outside a hood (e.g., spill on floor), use a Full-Face Respirator with Organic Vapor (OV) cartridges (Black band).

  • Logic: Half-masks leave eyes exposed to lachrymatory vapors.

PPE Decision Logic (Visualization)

The following diagram illustrates the decision-making process for selecting the correct PPE configuration based on the operational state.

Caption: PPE selection logic tree based on exposure potential and operational scale.

Operational Protocols

Protocol A: Safe Transfer & Weighing

Goal: Minimize vapor evolution and static discharge.

• Engineering Control: Verify Fume Hood face velocity is 100 fpm (0.5 m/s).

• Static Grounding: Fluorinated compounds can generate static charge. If the substance is a solid/powder, use an ionizing bar or anti-static gun before weighing. If liquid, ground the receiving vessel.[1]

• Transfer:

  • Liquids: Use a glass syringe with a long needle (Luer-lock) rather than pouring. Pouring increases surface area and vapor generation.

  • Solids: Use a disposable anti-static weighing boat. Do not return excess material to the stock bottle to prevent cross-contamination.

• Decontamination: Immediately wipe the exterior of the syringe/spatula with a Kimwipe soaked in Acetone, then dispose of the wipe in a sealed solid waste container inside the hood.

Protocol B: Emergency Spill Response

Goal: Containment without personnel exposure.

• Evacuate: If the spill is outside the hood and >10 mL, evacuate the immediate lab area. Vapors will cause eye watering and respiratory distress.

• Don PPE: Put on Full-Face Respirator (OV cartridges) and Silver Shield gloves.

• Absorb: Do not use paper towels (they increase evaporation surface area). Use vermiculite or activated carbon spill pillows . Carbon helps adsorb the organic vapors.

• Neutralize: Once absorbed, sweep into a heavy-duty hazardous waste bag. Double bag.

• Ventilate: Allow the room air to cycle (typically 10-15 air changes per hour) before allowing unprotected personnel to re-enter.

Waste Disposal & Deactivation

Disposal Class: Halogenated Organic Solvent.

• Segregation: Do not mix with strong bases (NaOH/KOH) or strong oxidizers. The trifluoroacetyl group can undergo haloform-type cleavage under strongly basic conditions, potentially releasing fluoroform (

  ) or other fluorinated species [5].

• Container: High-density polyethylene (HDPE) or glass. Avoid metal containers if moisture is present (corrosion risk from potential HF hydrolysis traces).

• Labeling: Clearly mark as "Halogenated Solvent - Flammable - Irritant."

Chemical Logic Diagram: Reactivity & Storage

Understanding the chemical stability helps prevent accidents.

Caption: Reactivity profile showing incompatibility with bases (gas evolution risk) and oxidizers.

References

• National Institutes of Health (PubChem). (n.d.). 2,2,2-Trifluoroacetophenone (Compound CID 9905) - Safety and Hazards. Retrieved from [Link]

• Smith, M. B., & March, J. (2007). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley-Interscience. (Context: Haloform reaction mechanism of methyl/trifluoromethyl ketones).

Sources

• 1. assets.thermofisher.com [assets.thermofisher.com]